Methanol-d4

• CAS: 811-98-3

Core Science & Biosynthesis

A Comprehensive Technical Guide to the Physical Properties of Methanol-d4

For Researchers, Scientists, and Drug Development Professionals

Introduction

Methanol-d4 (CD₃OD), also known as deuterated methanol (B129727) or tetradeuteromethanol, is an isotopologue of methanol where all four hydrogen atoms have been replaced with deuterium.[1][2] This substitution of a heavier isotope imparts subtle but significant changes to the molecule's physical and chemical properties. Primarily utilized as a solvent in Nuclear Magnetic Resonance (NMR) spectroscopy, its deuterated nature eliminates solvent-proton signals from the spectra, allowing for unobstructed analysis of the solute.[3][4] This guide provides an in-depth overview of the core physical properties of Methanol-d4, experimental considerations for their measurement, and their relevance in research and development.

Core Physical and Chemical Properties

The physical characteristics of Methanol-d4 are critical to its application, particularly in ensuring the reproducibility and accuracy of experimental results. The following tables summarize the key quantitative data available for high-purity Methanol-d4.

General and Molecular Properties

Property	Value	Source(s)
Chemical Formula	CD₄O	[1][3]
Molar Mass	36.07 g/mol	[5][6]
CAS Number	811-98-3	[3][5]
EC Number	212-378-6	[3][5]
Isotopic Purity	≥99.8 atom % D	[7]
Appearance	Colorless Liquid	[5][8]

Thermodynamic and Physical State Properties

Property	Value	Unit	Conditions	Source(s)
Melting Point	-99 °C / -98 °C	°C	[1][3][7]
Boiling Point	65.4 °C	°C	at 1013 hPa	[6][7][9]
Density	0.888	g/mL	at 25 °C	[1][7][9]
Vapor Pressure	129	hPa	at 20 °C	[5][9]
Dynamic Viscosity	0.52	mPa·s	at 20 °C	[10]

Optical and Safety Properties

Property	Value	Unit	Conditions	Source(s)
Refractive Index	1.326	n20/D	at 20 °C	[7][8][9]
Flash Point	9.7 - 12	°C	Closed Cup	[6][8]
Explosion Limits	5.5 - 36.5	% (V)	[7]

Experimental Protocols for Property Determination

Accurate determination of physical properties is paramount for quality control and for the validation of materials used in sensitive applications. While specific instrument models may vary between laboratories, the fundamental methodologies are standardized.

1. Density Measurement: The density of liquid samples like Methanol-d4 is typically determined using a digital density meter based on the oscillating U-tube principle.

• Methodology: A small sample volume is introduced into a U-shaped borosilicate glass tube. The tube is electromagnetically excited to oscillate at its characteristic frequency. This frequency is directly related to the mass of the sample within the tube. The instrument measures the oscillation period and calculates the density based on calibration with standards of known density (e.g., dry air and ultrapure water). Temperature control is critical and is usually maintained to within ±0.01 °C using an integrated Peltier system.

2. Boiling Point Determination: The boiling point is determined as the temperature at which the vapor pressure of the liquid equals the surrounding atmospheric pressure.

• Methodology: A common method involves using an ebulliometer. The liquid is heated in a flask equipped with a reflux condenser and a calibrated temperature sensor placed in the vapor phase above the liquid surface. The liquid is heated to a steady boil, and the temperature at which the vapor and liquid phases are in equilibrium is recorded as the boiling point. The atmospheric pressure is recorded simultaneously, and corrections can be applied to normalize the boiling point to standard pressure (1013 hPa).

3. Refractive Index Measurement: The refractive index is a fundamental physical property that is sensitive to purity. It is measured using a refractometer.

• Methodology: An Abbe refractometer is commonly used. A few drops of the Methanol-d4 sample are placed on the surface of the measuring prism. A light source (typically a sodium D-line at 589 nm) is passed through the sample. The instrument measures the critical angle of refraction between the prism and the sample. This angle is used to calculate the refractive index. The temperature of the prism is precisely controlled, as the refractive index is temperature-dependent.

4. Viscosity Measurement: The dynamic viscosity can be measured using various types of viscometers. For low-viscosity liquids like Methanol-d4, a capillary viscometer or a rotational viscometer is suitable.

• Methodology (Capillary Viscometer): A known volume of the liquid is drawn into the upper bulb of a calibrated glass capillary viscometer (e.g., an Ubbelohde viscometer). The viscometer is placed in a constant temperature bath. The time it takes for the liquid to flow under gravity between two marked points on the capillary is measured. The kinematic viscosity is calculated from this flow time and the viscometer constant. The dynamic viscosity is then obtained by multiplying the kinematic viscosity by the density of the liquid at the same temperature.

Quality Control and Application Workflow

The physical properties of Methanol-d4 are integral to its quality control process, ensuring it meets the stringent requirements for applications like NMR spectroscopy. The following diagram illustrates a typical workflow from synthesis to application.

Caption: Quality control workflow for Methanol-d4 production.

Conclusion

Methanol-d4 is a critical solvent in modern chemical and pharmaceutical research. Its distinct physical properties, resulting from the substitution of hydrogen with deuterium, are well-characterized. A thorough understanding and verification of these properties—such as density, boiling point, and refractive index—through standardized experimental protocols are essential for ensuring the quality, purity, and reliability of the solvent in high-precision applications like NMR spectroscopy. This guide serves as a foundational resource for professionals relying on the consistent and verifiable characteristics of Methanol-d4 in their research endeavors.

References

• 1. Deuterated methanol - Wikipedia [en.wikipedia.org]
• 2. Methanol-D4 | CH4O | CID 71568 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 3. armar-europa.de [armar-europa.de]
• 4. Methanol-d4 | 811-98-3 [chemicalbook.com]
• 5. Methanol-d4 CAS#: 811-98-3 [m.chemicalbook.com]
• 6. merckmillipore.com [merckmillipore.com]
• 7. 甲醇-d4，99.8原子 D - 多种规格可供选择 [sigmaaldrich.com]
• 8. Methanol-d4, for NMR, 99.8 atom % D 10 mL | Buy Online | Thermo Scientific Chemicals | Fisher Scientific [fishersci.com]
• 9. einsteiniumchemie.com [einsteiniumchemie.com]
• 10. science-and-fun.de [science-and-fun.de]

A Technical Guide to the Isotopic Purity and Enrichment of Commercial Methanol-d4

For researchers, scientists, and professionals in drug development, the quality of deuterated solvents is paramount for obtaining accurate and reproducible results, particularly in applications like Nuclear Magnetic Resonance (NMR) spectroscopy and as internal standards in mass spectrometry. Methanol-d4 (CD₃OD), a deuterated isotopologue of methanol (B129727), is a widely used solvent in these fields.[1][2][3][4] This technical guide provides an in-depth analysis of the isotopic purity and enrichment levels of commercially available Methanol-d4, details the experimental protocols for its quality assessment, and outlines key factors influencing its suitability for various research applications.

Understanding Isotopic Purity and Enrichment

It is crucial to distinguish between chemical purity and isotopic enrichment. Chemical purity refers to the percentage of the deuterated molecule (Methanol-d4) relative to other chemical entities, such as residual starting materials, byproducts of synthesis, or degradation products.[5] In contrast, isotopic enrichment (or isotopic purity) quantifies the percentage of deuterium (B1214612) atoms at the labeled positions within the Methanol-d4 molecule.[5] It is typically expressed as "atom percent D". For Methanol-d4, this indicates the extent to which hydrogen atoms have been replaced by deuterium. High isotopic enrichment is critical for minimizing the residual proton signals of the solvent in ¹H NMR spectroscopy, thereby allowing for a clearer observation of the analyte's signals.[6]

Commercial Grades and Specifications of Methanol-d4

Leading chemical suppliers offer various grades of Methanol-d4, each with specific purity and enrichment levels tailored to different applications. The tables below summarize the typical specifications from major commercial sources.

Table 1: Isotopic Enrichment and Chemical Purity of Commercial Methanol-d4

Supplier/Brand	Product Grade	Isotopic Purity (atom % D)	Chemical Purity (Assay)
Sigma-Aldrich	Reagent Grade	≥99.5%[7]	≥99% (CP)[7]
Sigma-Aldrich	NMR Grade	≥99.8%[8][9]	≥99% (CP)[8][9]
Sigma-Aldrich	-	99%[2]	99% (CP)[2]
Merck Millipore	MagniSolv™	min. 99.8%[10][11]	Not specified
Merck Millipore	MagniSolv™	min. 99.95%[12]	Not specified
Cambridge Isotope Labs	NMR Solvent	99.8%[13][14]	99.5%[13][14]
Zeochem	ZEOtope	99.8 - 99.95%[15]	≥99.0% (GC)[15]
Eurisotop	NMR Solvent	99.80% D	Not specified
Eurisotop	"100%"	99.95% D	Not specified
TCI	-	99.8%[16]	Not specified

Table 2: Common Impurities in Commercial Methanol-d4

Supplier/Brand	Product Grade	Max. Water Content	Other Notable Impurities
Sigma-Aldrich	Reagent Grade	Not specified	Not specified
Sigma-Aldrich	NMR Grade	≤0.025%[2][8][9]	Not specified
Merck Millipore	MagniSolv™	≤0.030% (H₂O + D₂O)[10]	Not specified
Merck Millipore	MagniSolv™	<0.02%	Not specified
Cambridge Isotope Labs	NMR Solvent	Not specified	+0.05% v/v TMS (optional)[13]
Zeochem	ZEOtope	≤0.030% (w) (H₂O + D₂O)[15]	Not specified
Eurisotop	NMR Solvent	<0.03%	+0.03% TMS (optional)
Eurisotop	"100%"	<0.02%	+0.03% TMS (optional)

Experimental Protocols for Quality Assessment

The quality of Methanol-d4 is primarily assessed by determining its isotopic enrichment and water content. The standard analytical techniques for these evaluations are Nuclear Magnetic Resonance (NMR) spectroscopy and Karl Fischer (KF) titration, respectively.

Determination of Isotopic Purity by ¹H NMR Spectroscopy

¹H NMR spectroscopy is the most direct method for evaluating the isotopic purity of Methanol-d4. The analysis focuses on quantifying the signal from the residual, non-deuterated methyl groups (CHD₂) and hydroxyl proton (OH) relative to a known standard.

Methodology:

• Sample Preparation:

  • A precise volume of the Methanol-d4 sample is placed in a clean, dry NMR tube.

  • A known amount of an internal standard with a distinct, sharp signal (e.g., Tetramethylsilane - TMS, or a non-volatile standard for quantitative NMR) is added. In many commercial preparations, TMS is already included.[13]

• Instrumental Parameters:

  • A high-field NMR spectrometer (e.g., 400 MHz or higher) is used to achieve good signal separation and sensitivity.

  • The ¹H NMR spectrum is acquired with a sufficient number of scans to obtain a high signal-to-noise ratio, particularly for the small residual proton signals.

  • Key parameters to optimize include the pulse angle, acquisition time, and relaxation delay to ensure accurate signal integration.

• Data Analysis and Calculation of Isotopic Enrichment:

  • The ¹H NMR spectrum of a high-purity Methanol-d4 will show a quintet for the residual methyl protons (CHD₂) at approximately 3.31 ppm and a broad singlet for the residual hydroxyl proton (OH) around 4.87 ppm.[17] The chemical shifts can be influenced by temperature, concentration, and the presence of water.

  • The integral of the residual methyl proton signal is compared to the integral of the internal standard.

  • The atom % D is calculated by quantifying the intensity of the residual proton signal relative to the total number of exchangeable sites. The calculation takes into account the stoichiometry of the molecule and the integral values of the residual solvent peak and the standard.

Determination of Water Content by Karl Fischer Titration

Karl Fischer titration is a highly accurate and specific method for the determination of water content in various substances, including deuterated solvents.[18] Both volumetric and coulometric KF titration can be used, with the choice depending on the expected water content. For the typically low water levels in high-purity Methanol-d4 (often <0.05%), coulometric titration is generally preferred due to its higher sensitivity for trace amounts of water.[1][8]

Methodology (Coulometric Karl Fischer Titration):

• Instrument Setup:

  • A coulometric Karl Fischer titrator is assembled with a titration cell containing an anolyte solution (typically containing sulfur dioxide, iodide, and an amine base in a suitable solvent like methanol).[13] The cell must be meticulously dried and sealed to prevent atmospheric moisture contamination.

  • The instrument is conditioned by titrating any residual moisture in the solvent until a stable, low drift rate is achieved.

• Sample Handling and Titration:

  • A known weight of the Methanol-d4 sample is accurately determined.

  • The sample is injected directly into the conditioned titration cell using a dry syringe.

  • The titration is initiated. The instrument electrochemically generates iodine, which reacts stoichiometrically with the water in the sample.

  • The endpoint is detected when all the water has been consumed, and an excess of iodine is present.

• Data Analysis and Calculation:

  • The total charge (in coulombs) required to generate the iodine is measured.

  • The water content is calculated based on Faraday's law, where 1 milligram of water is equivalent to 10.72 coulombs of charge. The result is typically expressed as a weight percentage (%) or parts per million (ppm).

Visualizing Workflows and Relationships

To better illustrate the processes and factors discussed, the following diagrams are provided.

Workflow for Isotopic Purity Determination by NMR.

Key Factors Influencing the Quality of Methanol-d4.

Conclusion

The selection of an appropriate grade of Methanol-d4 is a critical decision for any analytical or synthetic procedure requiring a deuterated solvent. Understanding the specifications provided by commercial suppliers, particularly the distinction between isotopic and chemical purity, is essential for ensuring the quality and reliability of experimental data. The methodologies of ¹H NMR spectroscopy and Karl Fischer titration represent the gold standards for verifying the isotopic enrichment and water content, respectively. By adhering to rigorous analytical protocols, researchers can confidently assess the quality of their Methanol-d4, thereby upholding the integrity of their scientific findings.

References

• 1. Karl Fischer titration: When to use volumetry or coulometry | Metrohm [metrohm.com]
• 2. cscscientific.com [cscscientific.com]
• 3. cdn.hach.com [cdn.hach.com]
• 4. Methanol-D4 | CH4O | CID 71568 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 5. NMR Methods for Determining Lipid Turnover via Stable Isotope Resolved Metabolomics [mdpi.com]
• 6. Synthesis and NMR analysis of isotopically enriched methanol | Semantic Scholar [semanticscholar.org]
• 7. bldeapharmacy.ac.in [bldeapharmacy.ac.in]
• 8. Coulometric Karl Fischer Vs Volumetric: Water Range, Interferences And Throughput [eureka.patsnap.com]
• 9. chem.washington.edu [chem.washington.edu]
• 10. SOP for Operation of Karl Fischer Apparatus | Pharmaguideline [pharmaguideline.com]
• 11. Methanol-D4 deuteration degree min. 99.8 for NMR spectroscopy MagniSolv 811-98-3 [sigmaaldrich.com]
• 12. Methanol-d4(811-98-3) 1H NMR [m.chemicalbook.com]
• 13. Karl Fischer Coulometric Titration Explained and Illustrated [machinerylubrication.com]
• 14. metrohm.com [metrohm.com]
• 15. greyhoundchrom.com [greyhoundchrom.com]
• 16. Coulometric titration vs volumetric titration to determine water content [pro-analytics.net]
• 17. wissen.science-and-fun.de [wissen.science-and-fun.de]
• 18. scs.illinois.edu [scs.illinois.edu]

Methanol-d4: A Comprehensive Technical Guide for Researchers and Drug Development Professionals

An In-depth Technical Overview of Methanol-d4, Covering its Core Properties, Synthesis, and Applications in Advanced Scientific Research.

Introduction

Methanol-d4 (CD₃OD), a deuterated isotopologue of methanol (B129727), is a pivotal solvent and reagent in a multitude of advanced scientific disciplines, most notably in Nuclear Magnetic Resonance (NMR) spectroscopy and the synthesis of deuterated compounds for pharmaceutical development.[1] Its unique isotopic composition, where all four hydrogen atoms are replaced by deuterium (B1214612), renders it nearly transparent in ¹H NMR spectra, thereby providing an unobstructed view of the analyte's proton signals.[2][3] This technical guide offers a comprehensive overview of Methanol-d4, detailing its chemical and physical properties, synthesis, and key experimental applications.

Core Properties of Methanol-d4

The fundamental identifiers and physicochemical properties of Methanol-d4 are summarized below.

Property	Value
CAS Number	811-98-3
IUPAC Name	trideuterio(deuteriooxy)methane
Synonyms	Tetradeuteromethanol, Methyl-d3 alcohol-d
Chemical Formula	CD₃OD
Molecular Weight	36.07 g/mol
Appearance	Colorless liquid
Density	0.888 g/mL at 25 °C
Melting Point	-99 °C
Boiling Point	65.4 °C
Refractive Index	n20/D 1.326
Isotopic Purity	Typically ≥99.8 atom % D

Synthesis of Methanol-d4

A prevalent method for the industrial production of Methanol-d4 involves the catalytic reaction of deuterium gas (D₂) and carbon monoxide (CO).

Experimental Protocol: Catalytic Synthesis of Methanol-d4

• Reactant Preparation: A pre-mixed gas of deuterium (D₂) and carbon monoxide (CO) is prepared, typically in a 1:1 volume ratio.

• Catalytic Reaction: The gas mixture is passed through a catalyst bed under high pressure (e.g., 5.5 MPa) and elevated temperature (e.g., 210-380 °C). The catalyst often consists of a mixture of metal oxides, such as gold oxide, platinum oxide, and rhodium oxide.

• Condensation and Collection: The reaction mixture is continuously circulated over the catalyst. The resulting Methanol-d4 product is then condensed and collected in a separation vessel.

• Purification: The collected liquid is purified by distillation to yield high-purity Methanol-d4 (typically >99.8%).

Caption: Workflow for the catalytic synthesis of Methanol-d4.

Applications in Research and Development

Methanol-d4 is an indispensable tool for researchers, particularly in the fields of analytical chemistry and drug development.

NMR Spectroscopy

The primary application of Methanol-d4 is as a solvent for NMR spectroscopy.[2][3] By replacing protic solvents with their deuterated counterparts, the intense solvent signals that would otherwise obscure the signals from the analyte are eliminated.

• Solubility Test: If the solubility of the analyte is unknown, a small amount is first tested for solubility in non-deuterated methanol.

• Sample Weighing: An appropriate amount of the sample is weighed. Typically, 1-10 mg for ¹H NMR and 10-50 mg for ¹³C NMR.

• Dissolution: The sample is dissolved in approximately 0.5-0.7 mL of Methanol-d4 in a small vial.

• Filtration (if necessary): If any particulate matter is present, the solution is filtered through a small plug of glass wool in a Pasteur pipette directly into the NMR tube.

• Transfer to NMR Tube: The clear solution is transferred to a clean, dry 5 mm NMR tube.

• Capping and Labeling: The NMR tube is securely capped and labeled with the sample information.

Caption: General workflow for NMR sample preparation using Methanol-d4.

Synthesis of Deuterated Compounds

Methanol-d4 serves as a valuable source of deuterium for the synthesis of isotopically labeled compounds.[1] These deuterated molecules are of significant interest in drug development as the substitution of hydrogen with deuterium can alter the metabolic profile of a drug, potentially leading to improved pharmacokinetic properties such as a longer half-life.[1][4]

• Reaction Setup: In a three-necked flask, add sodium hydroxide (B78521) and water.

• Addition of Methanol-d4: Add Methanol-d4 to the flask and cool the mixture in an ice-water bath.

• Addition of p-Toluenesulfonyl Chloride: A solution of p-toluenesulfonyl chloride in a suitable solvent (e.g., tetrahydrofuran) is added dropwise to the cooled mixture.

• Reaction: The reaction is allowed to proceed, typically overnight at room temperature with stirring.

• Workup: The reaction mixture is filtered, and the filtrate is extracted with an organic solvent such as ethyl acetate. The organic layer is washed with water and dried over anhydrous sodium sulfate.

• Isolation of Product: The solvent is removed under reduced pressure to yield the deuterated methyl p-toluenesulfonate product.

Metabolic Studies

In metabolic studies, isotopically labeled compounds are used as tracers to elucidate metabolic pathways. While methanol itself is metabolized in the body, Methanol-d4 can be used to trace the fate of the methanol molecule through these pathways.[1] The primary metabolic pathway for methanol involves its oxidation to formaldehyde (B43269) and then to formic acid.

Caption: Metabolic pathway of Methanol-d4 as a tracer.

Conclusion

Methanol-d4 is a cornerstone deuterated solvent and reagent that empowers researchers and scientists in a wide array of applications. Its utility in providing clear NMR spectra is unparalleled, and its role as a deuterium source is critical in the development of next-generation pharmaceuticals. A thorough understanding of its properties and applications, as outlined in this guide, is essential for its effective and safe use in the laboratory.

References

• 1. Iranian Scientists Produce Deuterated Methanol [ana.ir]
• 2. Reasons to use Deuterated Solvents in Nuclear Magnetic Resonance Spectroscopy [simsonpharma.com]
• 3. tutorchase.com [tutorchase.com]
• 4. deutramed.com [deutramed.com]

An In-depth Technical Guide to the NMR Spectrum of Pure Methanol-d4

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive analysis of the Nuclear Magnetic Resonance (NMR) spectrum of pure Methanol-d4 (CD₃OD). It is intended to serve as a detailed reference for researchers, scientists, and professionals in drug development who utilize this common solvent in their analytical work. This guide covers the fundamental principles behind the observed NMR signals, presents quantitative data in a clear and accessible format, and outlines standardized experimental protocols for acquiring high-quality spectra.

Introduction to the NMR Spectrum of Methanol-d4

Methanol-d4 is a deuterated isotopologue of methanol, widely employed as a solvent in NMR spectroscopy. Its utility stems from the fact that deuterium (B1214612) (²H or D) is largely "invisible" in ¹H NMR spectra under standard acquisition parameters, thus providing a transparent background for the analysis of dissolved analytes. However, the solvent itself gives rise to characteristic residual signals in both ¹H and ¹³C NMR spectra, which are crucial for spectrometer calibration and can provide information about the sample environment. Understanding these solvent signals is paramount for accurate spectral interpretation.

¹H and ¹³C NMR Spectral Data of Methanol-d4

The NMR spectrum of pure Methanol-d4 is characterized by residual signals from incompletely deuterated isotopologues (primarily CHD₂OD) and the natural abundance of the ¹³C isotope. The key spectral parameters are summarized in the tables below.

Table 1: ¹H NMR Spectral Data for Methanol-d4

Signal Origin	Chemical Shift (δ) [ppm]	Multiplicity	Coupling Constant (J) [Hz]
Residual Methyl Protons (CHD₂-OD)	3.31	Quintet	²J(H,D) ≈ 1.6 - 2.2
Residual Hydroxyl Proton (CD₃-OH)	4.78 - 4.87	Singlet (broad)	-

Note: The chemical shift of the hydroxyl proton is highly dependent on temperature, concentration, and the presence of exchangeable protons in the sample.

Table 2: ¹³C NMR Spectral Data for Methanol-d4

Signal Origin	Chemical Shift (δ) [ppm]	Multiplicity	Coupling Constant (J) [Hz]
Methyl Carbon (-CD₃)	49.15	Septet	¹J(C,D) ≈ 21.0 - 21.4

Origin and Interpretation of NMR Signals

The observed signals in the NMR spectrum of Methanol-d4 can be explained by fundamental NMR principles, including chemical shift, spin-spin coupling, and isotopic effects.

¹H NMR Spectrum

The ¹H NMR spectrum of Methanol-d4 is dominated by a residual signal from the methyl group. Due to the high degree of deuteration, the most abundant isotopologue containing a proton is CHD₂OD. The proton in this group is coupled to the two neighboring deuterium nuclei. Since deuterium has a spin quantum number (I) of 1, it splits the proton signal into a quintet (2nI + 1 = 221 + 1 = 5). The intensity ratio of this quintet is approximately 1:2:3:2:1.[1] A smaller residual peak from the hydroxyl proton (CD₃OH) can also be observed, typically as a broad singlet. Its chemical shift is variable due to hydrogen bonding and chemical exchange.

¹³C NMR Spectrum

In the ¹³C NMR spectrum, the signal arises from the methyl carbon of the CD₃OD molecule at its natural abundance of approximately 1.1%. This carbon is directly bonded to three deuterium atoms. The spin of deuterium (I=1) causes the carbon signal to be split into a septet (2nI + 1 = 231 + 1 = 7).[2] The intensity of this multiplet follows a 1:3:6:7:6:3:1 pattern.[2] The one-bond carbon-deuterium coupling constant, ¹J(C,D), is a key parameter for identifying this signal.

The relationship between the structure of Methanol-d4 and its characteristic NMR signals is illustrated in the following diagram:

Caption: Origin of ¹H and ¹³C NMR signals from Methanol-d4.

Experimental Protocols

To obtain high-quality NMR spectra using Methanol-d4 as a solvent, proper sample preparation and instrument parameterization are essential.

Sample Preparation

• Analyte Purity: Ensure the analyte to be dissolved is of high purity to avoid signals from contaminants.

• Solvent Quality: Use high-purity Methanol-d4 (typically >99.8% D) to minimize the intensity of the residual proton signals.

• Concentration: For a standard 5 mm NMR tube, dissolve 5-25 mg of a small molecule analyte for ¹H NMR and 50-100 mg for ¹³C NMR in approximately 0.6-0.7 mL of Methanol-d4.[3][4]

• Dissolution: Prepare the sample in a separate vial to ensure complete dissolution before transferring it to the NMR tube. Gentle warming or vortexing can aid dissolution.

• Filtering: If any particulate matter is present, filter the solution through a small plug of glass wool into the NMR tube to prevent issues with shimming.

• Internal Standard: For precise chemical shift referencing, an internal standard such as tetramethylsilane (B1202638) (TMS) can be added. However, for many applications, the residual solvent peak of Methanol-d4 (3.31 ppm for ¹H and 49.15 ppm for ¹³C) can be used as a secondary reference.

The logical workflow for sample preparation is depicted below:

Caption: Workflow for preparing a sample for NMR analysis.

NMR Data Acquisition

The following are general guidelines for setting up ¹H and ¹³C NMR experiments. Optimal parameters may vary depending on the spectrometer and the specific analyte.

¹H NMR Acquisition:

• Pulse Sequence: A standard single-pulse experiment is typically sufficient.

• Number of Scans: 16 to 64 scans are generally adequate for samples with sufficient concentration.

• Relaxation Delay (d1): A delay of 1-2 seconds is a good starting point.

• Acquisition Time (aq): Typically 2-4 seconds to ensure good resolution.

• Spectral Width: A range of -2 to 12 ppm is usually sufficient for most organic molecules.

¹³C NMR Acquisition:

• Pulse Sequence: A proton-decoupled pulse program (e.g., zgpg30) is standard to produce a spectrum with singlets for each carbon (analyte signals). The solvent signal will remain a septet.

• Number of Scans: Due to the low natural abundance of ¹³C and longer relaxation times, a larger number of scans (e.g., 1024 to 4096 or more) is required.

• Relaxation Delay (d1): A longer delay of 2-5 seconds is often necessary for quantitative results, especially for quaternary carbons.

• Acquisition Time (aq): Typically 1-2 seconds.

• Spectral Width: A standard range of 0 to 220 ppm is appropriate for most organic compounds.

By understanding the inherent NMR signals of Methanol-d4 and following standardized experimental procedures, researchers can ensure the acquisition of high-quality, reliable data for their scientific investigations.

References

• 1. ccc.chem.pitt.edu [ccc.chem.pitt.edu]
• 2. 2005-03 [nmr.chem.ualberta.ca]
• 3. NMR Sample Preparation | Chemical Instrumentation Facility [cif.iastate.edu]
• 4. cif.iastate.edu [cif.iastate.edu]

Methanol-d4: A Comprehensive Technical Guide to Safe Handling and Application

For Researchers, Scientists, and Drug Development Professionals

This in-depth guide provides comprehensive safety precautions and handling guidelines for Methanol-d4 (CD₃OD), a deuterated solvent essential for various applications in research and pharmaceutical development, particularly in Nuclear Magnetic Resonance (NMR) spectroscopy. Adherence to these guidelines is critical to ensure personnel safety and maintain the integrity of experimental results.

Core Safety and Hazard Information

Methanol-d4, while an invaluable tool, is a hazardous substance that demands careful handling. It is a highly flammable liquid and vapor, and is toxic if swallowed, in contact with skin, or if inhaled.[1][2][3] It is also known to cause damage to organs, specifically the central nervous system and eyes.[1][4]

Hazard Identification

A summary of the key hazard classifications for Methanol-d4 is presented below.

Hazard Class	Category	Hazard Statement
Flammable liquids	2	H225: Highly flammable liquid and vapor.[1][4][5]
Acute toxicity, Oral	3	H301: Toxic if swallowed.[1][2][3]
Acute toxicity, Dermal	3	H311: Toxic in contact with skin.[1][2][3]
Acute toxicity, Inhalation	3	H331: Toxic if inhaled.[1][2][3]
Specific target organ toxicity - single exposure	1	H370: Causes damage to organs (Eyes, Central nervous system).[1]

Physical and Chemical Properties

Understanding the physical and chemical properties of Methanol-d4 is fundamental to its safe handling.

Property	Value
CAS Number	811-98-3[1][5]
Molecular Formula	CD₄O[3]
Molecular Weight	36.07 g/mol
Appearance	Colorless liquid[4]
Melting Point	-99 °C to -98 °C[4]
Boiling Point	65 °C to 65.4 °C[4]
Flash Point	11 °C[4]
Density	0.888 g/mL at 25 °C
Solubility	Soluble in water.
Explosive Limits	5.5 - 36.5 %

Exposure Controls and Personal Protection

Strict adherence to exposure controls and the use of appropriate Personal Protective Equipment (PPE) are mandatory when working with Methanol-d4.

Exposure Limits

Occupational exposure limits have been established to minimize health risks.

Organization	TWA	STEL
ACGIH	200 ppm	250 ppm[6]
NIOSH	200 ppm (260 mg/m³)	250 ppm (325 mg/m³)[6]
OSHA	200 ppm (260 mg/m³)	-

Personal Protective Equipment (PPE)

The following PPE is required when handling Methanol-d4:

• Eye/Face Protection : Wear chemical safety goggles or a face shield.[4][6]

• Skin Protection :

  • Hand Protection : Chemical-resistant gloves (e.g., butyl rubber, nitrile rubber) are essential.[2] Always inspect gloves for integrity before use.

  • Body Protection : A flame-retardant lab coat and appropriate chemical-resistant clothing should be worn.[1][6]

• Respiratory Protection : All work should be conducted in a well-ventilated area, preferably within a chemical fume hood.[1][7] If the concentration of Methanol-d4 in the air is likely to exceed exposure limits, a NIOSH-approved respirator with an organic vapor cartridge is necessary.[8]

Handling, Storage, and Disposal

Proper procedures for handling, storage, and disposal are crucial to prevent accidents and environmental contamination.

Safe Handling Practices

• Work in a well-ventilated area, such as a chemical fume hood, to minimize inhalation exposure.[1][7]

• Keep away from heat, sparks, open flames, and other ignition sources.[1][9]

• Use non-sparking tools and explosion-proof equipment.[5][6]

• Ground and bond containers when transferring material to prevent static discharge.[1][5]

• Avoid contact with skin and eyes.[2]

• Do not eat, drink, or smoke in areas where Methanol-d4 is handled.[10]

Storage

• Store in a tightly closed, properly labeled container.[1][2]

• Keep in a cool, dry, and well-ventilated area away from incompatible materials such as strong oxidizing agents.[6][11]

• Store in a locked cabinet or a restricted-access area.[1]

• Protect from moisture as Methanol-d4 is hygroscopic.[1]

Disposal

• Dispose of waste in accordance with federal, state, and local regulations.[2]

• Methanol-d4 and its containers should be treated as hazardous waste.[4]

• Do not dispose of down the drain.[1]

Emergency Procedures

In the event of an emergency, prompt and appropriate action is critical.

First-Aid Measures

• Inhalation : Move the person to fresh air. If breathing is difficult, give oxygen. If breathing has stopped, provide artificial respiration. Seek immediate medical attention.[6]

• Skin Contact : Immediately remove all contaminated clothing. Rinse skin with plenty of water for at least 15 minutes. Seek immediate medical attention.[1][7]

• Eye Contact : Immediately flush eyes with plenty of water for at least 15 minutes, occasionally lifting the upper and lower eyelids. Remove contact lenses if present and easy to do. Continue rinsing. Seek immediate medical attention.[6][9]

• Ingestion : Do NOT induce vomiting. Rinse mouth with water. Never give anything by mouth to an unconscious person. Seek immediate medical attention.[6][7]

Fire-Fighting Measures

• Suitable Extinguishing Media : Use alcohol-resistant foam, dry chemical, or carbon dioxide.[5]

• Unsuitable Extinguishing Media : Do not use a solid water stream as it may scatter and spread the fire.

• Specific Hazards : Vapors are heavier than air and may travel to a source of ignition and flash back.[11] Containers may explode when heated.

• Protective Equipment : Firefighters should wear self-contained breathing apparatus (SCBA) and full protective gear.[5]

Accidental Release Measures

• Personal Precautions : Evacuate personnel from the area. Remove all sources of ignition.[6] Wear appropriate PPE, including respiratory protection.[6]

• Environmental Precautions : Prevent the spill from entering drains, sewers, or waterways.[6]

• Methods for Cleaning Up : Absorb the spill with an inert, non-combustible material (e.g., sand, earth, vermiculite).[4] Collect the absorbed material into a suitable, labeled container for hazardous waste disposal.

Experimental Protocols and Workflows

The following sections outline general experimental protocols for handling and testing Methanol-d4.

Purity Assessment

The most common impurity in deuterated solvents is residual water (H₂O or HDO).[1] The following is a general workflow for assessing the purity of Methanol-d4, primarily for water content.

Workflow for Purity Assessment of Methanol-d4.

Methodology for Purity Assessment:

• Karl Fischer Titration for Water Content : This is a highly accurate method for quantifying trace amounts of water in a solvent.

  • Apparatus : An automated Karl Fischer titrator.

  • Procedure :

    • Standardize the Karl Fischer reagent with a known water standard.

    • Inject a known volume or weight of the Methanol-d4 sample into the titration cell.

    • The instrument will automatically titrate the sample and calculate the water content.

• ¹H NMR for Residual HDO and Other Impurities : NMR spectroscopy can be used to determine the isotopic purity and identify other protonated impurities.

  • Apparatus : A high-resolution NMR spectrometer.

  • Procedure :

    • Use a properly dried NMR tube to prevent atmospheric moisture contamination.[1]

    • Prepare a sample of the neat Methanol-d4 or a solution of a known standard in Methanol-d4.

    • Acquire a ¹H NMR spectrum.

    • The chemical shift of the residual HDO peak will vary depending on temperature and sample composition. Integrate this peak and compare it to a reference signal to estimate the water content.

    • Analyze the spectrum for any other unexpected peaks that may indicate chemical contamination.[1]

Stability Testing

This workflow outlines a general procedure for evaluating the stability of a compound dissolved in Methanol-d4 over time.

General Workflow for Stability Testing in Methanol-d4.

Methodology for Stability Testing:

• Preparation of Stock and Working Solutions :

  • Accurately weigh a precise amount of the compound of interest and dissolve it in a known volume of high-purity Methanol-d4 to create a stock solution.[6]

  • Prepare working solutions at the desired concentrations by diluting the stock solution with Methanol-d4.[6]

• Storage :

  • Aliquot the working solutions into appropriate containers (e.g., amber glass vials to protect from light).[6]

  • Store the samples under various conditions (e.g., -20°C, 4°C, room temperature) to assess the impact of temperature on stability.[3]

• Analysis :

  • At specified time points (e.g., 0, 1 week, 1 month, 3 months), analyze the samples using a validated stability-indicating method, such as High-Performance Liquid Chromatography-Mass Spectrometry (HPLC-MS) or Gas Chromatography-Mass Spectrometry (GC-MS).[6]

  • The analytical method should be able to separate the parent compound from any potential degradation products.[6]

• Data Evaluation :

  • Quantify the concentration of the parent compound at each time point and compare it to the initial concentration (time 0).

  • Identify and, if possible, quantify any degradation products that may have formed.

  • The stability of the compound is typically expressed as the percentage of the initial concentration remaining over time.

Logical Relationship of Safety Precautions

The following diagram illustrates the hierarchical and interconnected nature of safety precautions when working with Methanol-d4.

References

• 1. benchchem.com [benchchem.com]
• 2. isotope.com [isotope.com]
• 3. benchchem.com [benchchem.com]
• 4. carlroth.com [carlroth.com]
• 5. isotope.com [isotope.com]
• 6. benchchem.com [benchchem.com]
• 7. armar-europa.de [armar-europa.de]
• 8. jpdb.nihs.go.jp [jpdb.nihs.go.jp]
• 9. researchgate.net [researchgate.net]
• 10. armar-europa.de [armar-europa.de]
• 11. fishersci.com [fishersci.com]

An In-depth Technical Guide to the Solubility of Organic Compounds in Methanol-d4

For Researchers, Scientists, and Drug Development Professionals

Introduction

In the realms of chemical research, particularly within pharmaceutical and materials science, a precise understanding of compound solubility is fundamental. For analytical techniques such as Nuclear Magnetic Resonance (NMR) spectroscopy, the choice of solvent is critical for obtaining high-quality data. Methanol-d4 (CD₃OD), a deuterated isotopologue of methanol (B129727), is a widely utilized polar, protic solvent in NMR due to its ability to dissolve a broad range of polar organic compounds while minimizing solvent interference in ¹H NMR spectra.[1]

This technical guide provides a comprehensive overview of the solubility of organic compounds in Methanol-d4. It is designed to be a practical resource for researchers, scientists, and drug development professionals, offering both theoretical principles and actionable experimental protocols. This document will delve into the factors governing solubility, provide detailed methodologies for its determination, and present data in a clear, accessible format.

Theoretical Framework of Solubility

The solubility of a substance is its property to dissolve in a solid, liquid, or gaseous solvent to form a homogeneous solution. The principle of "like dissolves like" is a fundamental concept in predicting solubility, which is governed by the intermolecular forces between the solute and the solvent.

2.1 Key Factors Influencing Solubility

Several factors influence the extent to which an organic compound will dissolve in a solvent like Methanol-d4:

• Polarity: The polarity of both the solute and the solvent is the most critical factor. Polar compounds, particularly those capable of hydrogen bonding, tend to be more soluble in polar solvents like methanol. The presence of functional groups such as hydroxyls (-OH), amines (-NH₂), and carbonyls (C=O) in an organic molecule enhances its solubility in polar solvents.

• Temperature: For most solid organic compounds, solubility increases with temperature as the dissolution process is often endothermic.[2]

• Molecular Size: As the size of an organic molecule increases, its solubility generally decreases. This is because the larger nonpolar hydrocarbon portion of the molecule begins to dominate over the polar functional groups.[3][4]

• Presence of Other Solutes: The presence of other ions or molecules in the solution can impact the solubility of a given compound through effects like the common ion effect or changes in the overall polarity of the medium.[2]

Methanol-d4: A Versatile NMR Solvent

Methanol-d4 is a deuterated form of methanol where the four hydrogen atoms are replaced with deuterium.[5] This isotopic substitution is crucial for ¹H NMR spectroscopy as it significantly reduces the solvent's own proton signals, which would otherwise obscure the signals from the analyte.[1]

3.1 Physicochemical Properties of Methanol-d4

Property	Value
Chemical Formula	CD₃OD
Molar Mass	36.07 g/mol
Boiling Point	65.15 °C
Melting Point	-98.05 °C
Density	0.888 g/cm³

Note: These values are for Methanol-d4 and may vary slightly based on the degree of deuteration.

Experimental Determination of Solubility in Methanol-d4

A systematic approach is essential for accurately determining the solubility of an organic compound in Methanol-d4, especially when preparing samples for NMR analysis. The following protocols provide a framework for both qualitative and quantitative assessment.

4.1 Qualitative Solubility Assessment for NMR Sample Preparation

This protocol is designed to quickly determine if a compound is sufficiently soluble for routine NMR analysis.

Methodology:

• Initial Test: In a small vial, weigh approximately 2-5 mg of the organic compound.

• Solvent Addition: Add 0.6-0.7 mL of Methanol-d4. This volume is typical for a standard 5 mm NMR tube.

• Dissolution: Vortex the vial for 30-60 seconds.

• Visual Inspection: Observe the solution against a dark background. The absence of any visible solid particles indicates that the compound is soluble at this concentration.

• Suitability for NMR: If the compound dissolves completely, it is generally considered suitable for routine ¹H and ¹³C NMR spectroscopy.

4.2 Semi-Quantitative Solubility Determination

This protocol provides a more precise measure of a compound's solubility.

Methodology:

• Saturated Solution Preparation:

  • Add a known, excess amount of the solid organic compound to a vial.

  • Add a precise volume of Methanol-d4 (e.g., 1.0 mL).

  • Seal the vial and agitate it at a constant temperature (e.g., 25 °C) for an extended period (e.g., 24 hours) to ensure equilibrium is reached. A shaker or a magnetic stirrer can be used for this purpose.

• Separation of Undissolved Solid:

  • Allow the solution to stand undisturbed for at least one hour to let the undissolved solid settle.

  • Carefully withdraw a known volume of the supernatant using a pre-weighed, airtight syringe fitted with a filter (e.g., a 0.22 µm PTFE filter) to avoid transferring any solid particles.

• Solvent Evaporation and Mass Determination:

  • Dispense the filtered supernatant into a pre-weighed vial.

  • Record the exact weight of the solution transferred.

  • Remove the Methanol-d4 under a gentle stream of nitrogen or in a vacuum oven at a temperature below the compound's decomposition point.

  • Once the solvent is completely evaporated, weigh the vial containing the dried solute.

• Calculation of Solubility:

  • Calculate the mass of the dissolved solid.

  • Express the solubility in terms of mg/mL or g/100 mL.

Quantitative Solubility Data

5.1 Solubility of Selected Organic Compounds in Methanol

The following table presents the solubility of some common organic compounds in methanol at standard temperature. This data can be used as a reliable estimate for solubility in Methanol-d4.

Compound	Chemical Formula	Molar Mass ( g/mol )	Solubility in Methanol ( g/100 mL at 20°C)
Benzoic Acid	C₇H₆O₂	122.12	44.4
Cholesterol	C₂₇H₄₆O	386.65	1.3
Ibuprofen	C₁₃H₁₈O₂	206.29	Miscible
Naphthalene	C₁₀H₈	128.17	7.7
Paracetamol	C₈H₉NO₂	151.16	27.6
Sucrose	C₁₂H₂₂O₁₁	342.30	1.5

Disclaimer: The data provided is for non-deuterated methanol and should be used as an estimation for Methanol-d4. Actual solubility may vary slightly.

5.2 General Solubility Guidelines in Methanol-d4

Compound Class	General Solubility in Methanol-d4	Rationale
Alcohols (short-chain)	High	Polar -OH group, hydrogen bonding
Aldehydes & Ketones (short-chain)	High	Polar C=O group
Carboxylic Acids (short-chain)	High	Polar -COOH group, hydrogen bonding
Amines (short-chain)	High	Polar -NH₂ group, hydrogen bonding
Alkanes	Low	Nonpolar
Aromatic Hydrocarbons	Moderate to Low	Generally nonpolar, but pi-system can interact with solvent dipole
Esters (short-chain)	Moderate to High	Moderately polar
Amides	Moderate to High	Polar, capable of hydrogen bonding

Visualization of Experimental Workflow

The following diagram illustrates the logical workflow for determining the solubility of an organic compound in Methanol-d4 for research purposes.

Workflow for Solubility Determination in Methanol-d4.

Conclusion

Methanol-d4 is an indispensable solvent for NMR spectroscopy, and a thorough understanding of the solubility of organic compounds within it is paramount for successful experimental design and data interpretation. This guide has provided a foundational understanding of the principles governing solubility, detailed experimental protocols for its determination, and a framework for data presentation. By following these guidelines, researchers, scientists, and drug development professionals can ensure the preparation of high-quality samples, leading to more accurate and reliable analytical results.

References

• 1. www1.udel.edu [www1.udel.edu]
• 2. uomustansiriyah.edu.iq [uomustansiriyah.edu.iq]
• 3. Solubility of Organic Compounds - Chemistry Steps [chemistrysteps.com]
• 4. 3.2 Solubility – Introductory Organic Chemistry [openoregon.pressbooks.pub]
• 5. Solubility Determination of c-Met Inhibitor in Solvent Mixtures and Mathematical Modeling to Develop Nanosuspension Formulation - PMC [pmc.ncbi.nlm.nih.gov]

Methanol-d4: A Comprehensive Technical Guide for Researchers

An In-depth Exploration of the Applications of Tetradeuteromethanol in Scientific Research

Methanol-d4 (CD₃OD), also known as tetradeuteromethanol, is the deuterated isotopologue of methanol (B129727) where all four hydrogen atoms have been replaced by deuterium (B1214612). This isotopic substitution imparts unique properties that make it an indispensable tool in various scientific disciplines, particularly in analytical and synthetic chemistry. This technical guide provides a detailed overview of the core applications of Methanol-d4, tailored for researchers, scientists, and drug development professionals.

Core Applications in Scientific Research

Methanol-d4 is predominantly utilized in two key areas of scientific research: as a premier solvent in Nuclear Magnetic Resonance (NMR) spectroscopy and as a valuable building block in the synthesis of deuterated molecules, especially for pharmaceutical applications.

Nuclear Magnetic Resonance (NMR) Spectroscopy

The most common application of Methanol-d4 is as a solvent for NMR spectroscopy.[1] In ¹H NMR, the signals from a protic solvent would overwhelm the signals from the analyte. By replacing hydrogen with deuterium, the solvent becomes "invisible" in the ¹H NMR spectrum, allowing for the clear and unambiguous observation of the analyte's proton signals.[1] The deuterium nucleus (²H) has a different nuclear spin and a much lower gyromagnetic ratio compared to a proton, resulting in resonance at a significantly different frequency.[1]

Key Advantages in NMR:

• Signal Clarity: Eliminates large solvent peaks in ¹H NMR spectra, which can obscure analyte signals.

• High Isotopic Purity: Commercially available with isotopic enrichment typically exceeding 99.8 atom % D, ensuring minimal interference from residual protons.

• Good Solubilizing Power: As a polar protic solvent, it dissolves a wide range of organic and inorganic compounds.[2]

• Deuterium Lock Signal: The deuterium signal of CD₃OD is used by the NMR spectrometer to stabilize the magnetic field, a process known as "locking."

A thorough understanding of the physical and chemical properties of Methanol-d4 is crucial for its effective use in experimental design.

Property	Value	Reference(s)
Chemical Formula	CD₄O	[3]
Molecular Weight	36.07 g/mol
CAS Number	811-98-3
Density	0.888 g/mL at 25 °C
Melting Point	-99 °C
Boiling Point	65.4 °C
Refractive Index (n20/D)	1.326
Isotopic Purity	≥99.8 atom % D
Water Content	≤0.025%

The following is a generalized protocol for preparing a sample for NMR analysis using Methanol-d4.

Materials:

• Analyte of interest

• Methanol-d4 (CD₃OD), NMR grade (≥99.8 atom % D)

• High-quality 5 mm NMR tube

• Vial for solubility testing

• Glass Pasteur pipette or syringe

• Vortex mixer (optional)

• Filter (if solids are present)

Procedure:

• Solubility Test: Before using the expensive deuterated solvent, test the solubility of the analyte in a small amount of non-deuterated methanol in a vial.[4]

• Sample Weighing: Accurately weigh the appropriate amount of the analyte. A general guideline is 10 mg for a ¹H NMR spectrum and up to 50 mg for a ¹³C NMR spectrum.[4] Higher concentrations can lead to line broadening.[4]

• Dissolution: Dissolve the weighed analyte in approximately 0.6-0.7 mL of Methanol-d4.[5] This volume should result in a sample height of 40-50 mm in a standard 5 mm NMR tube.[6]

• Mixing: Ensure the sample is fully dissolved. A vortex mixer can be used for thorough mixing.

• Filtration (if necessary): If any solid particles are present, filter the solution through a small cotton plug in a Pasteur pipette or a syringe filter directly into the NMR tube to prevent shimming issues.[5]

• Transfer to NMR Tube: Carefully transfer the solution into a clean, high-quality NMR tube using a glass Pasteur pipette or a syringe.[4]

• Capping and Labeling: Cap the NMR tube securely and label it clearly with the sample identification.[4]

• Shimming and Acquisition: Insert the sample into the NMR spectrometer. The instrument will use the deuterium signal from the Methanol-d4 to lock the magnetic field. Perform shimming to optimize the magnetic field homogeneity and then acquire the NMR spectrum.

Experimental workflow for preparing an NMR sample using Methanol-d4.

Synthesis of Deuterated Compounds

Methanol-d4 serves as an important C1 building block for introducing deuterated methyl groups into molecules.[7] This is particularly relevant in the field of drug development, where deuterated pharmaceuticals are a growing area of interest.[8][9]

The Kinetic Isotope Effect:

The substitution of hydrogen with deuterium can alter the rate of chemical reactions involving the C-H bond. This is known as the kinetic isotope effect (KIE). The C-D bond is stronger than the C-H bond, and therefore, reactions that involve the cleavage of this bond will be slower. In drug metabolism, this can lead to:

• Slower Metabolism: If a drug is metabolized by breaking a C-H bond, replacing that hydrogen with deuterium can slow down its metabolic breakdown.

• Improved Pharmacokinetic Profile: This can result in a longer drug half-life, reduced dosing frequency, and potentially lower toxicity.[10]

• Reduced Formation of Toxic Metabolites: In some cases, deuteration can alter metabolic pathways, reducing the formation of harmful byproducts.

The following is an illustrative protocol for the synthesis of deuterated methyl p-toluenesulfonate, a common intermediate for introducing a deuterated methyl group, using Methanol-d4.[7]

Materials:

• Methanol-d4 (CD₃OD)

• p-Toluenesulfonyl chloride

• Sodium hydroxide (B78521) (NaOH)

• Tetrahydrofuran (THF)

• Ethyl acetate

• Anhydrous sodium sulfate

• Water (deionized)

• Three-necked flask

• Ice-water bath

• Magnetic stirrer

• Dropping funnel

• Standard glassware for extraction and filtration

Procedure:

• Prepare a Sodium Hydroxide Solution: In a 250 mL three-necked flask, dissolve 90 g of sodium hydroxide in 144 mL of water.

• Add Methanol-d4: To the cooled solution, add 16.2 g of Methanol-d4.[7]

• Cooling: Cool the reaction mixture to 0 °C in an ice-water bath with continuous stirring.

• Prepare p-Toluenesulfonyl Chloride Solution: Dissolve 103 g of p-toluenesulfonyl chloride in 144 mL of tetrahydrofuran.

• Addition: Slowly add the p-toluenesulfonyl chloride solution to the reaction mixture dropwise using a dropping funnel, maintaining the temperature at 0 °C.

• Reaction: After the addition is complete, allow the mixture to naturally warm to room temperature and continue stirring overnight.[7]

• Work-up:

  • Filter the reaction mixture.

  • Extract the filtrate with ethyl acetate.

  • Wash the organic layer with water.

  • Dry the organic layer over anhydrous sodium sulfate.

• Isolation: Concentrate the organic solution under reduced pressure to obtain the product, deuterated methyl p-toluenesulfonate, as a colorless oil.[7]

Workflow for the synthesis of a deuterated intermediate using Methanol-d4.

Other Niche Applications

While NMR spectroscopy and deuterated synthesis are the primary uses, Methanol-d4 also finds application in other specialized areas of research:

• Internal Standard in Mass Spectrometry: Although less common than other deuterated standards, Methanol-d4 can be used as a source for deuterated methylating agents to create internal standards for quantitative mass spectrometry. Stable isotope-labeled internal standards are crucial for correcting for variations in sample preparation and instrument response.[11][12]

• Metabolic Labeling Studies: In metabolomics, stable isotopes are used to trace metabolic pathways.[13] While less common than ¹³C or ¹⁵N labeling, deuterium from sources like Methanol-d4 can be incorporated into biomolecules, and the resulting mass shifts can be detected by mass spectrometry.[2][14]

Conclusion

Methanol-d4 is a versatile and powerful tool in the modern research laboratory. Its primary role as a solvent in NMR spectroscopy is fundamental to the structural elucidation of molecules. Furthermore, its growing importance as a building block in the synthesis of deuterated compounds, particularly for the development of next-generation pharmaceuticals with improved metabolic profiles, highlights its significant contribution to advancements in chemistry and medicine. The detailed protocols and data presented in this guide are intended to provide researchers with the foundational knowledge to effectively utilize Methanol-d4 in their scientific endeavors.

References

• 1. Methanol-D4 | CH4O | CID 71568 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. isotope-science.alfa-chemistry.com [isotope-science.alfa-chemistry.com]
• 3. Methanol-d4 | 811-98-3 [chemicalbook.com]
• 4. sites.uclouvain.be [sites.uclouvain.be]
• 5. NMR Sample Preparation | Chemical Instrumentation Facility [cif.iastate.edu]
• 6. NMR Sample Preparation | NMR and Chemistry MS Facilities [nmr.chem.cornell.edu]
• 7. Page loading... [guidechem.com]
• 8. Page loading... [wap.guidechem.com]
• 9. youtube.com [youtube.com]
• 10. Total Syntheses of Deuterated Drugs: A Comprehensive Review - PubMed [pubmed.ncbi.nlm.nih.gov]
• 11. benchchem.com [benchchem.com]
• 12. Correction for isotopic interferences between analyte and internal standard in quantitative mass spectrometry by a nonlinear calibration function - PubMed [pubmed.ncbi.nlm.nih.gov]
• 13. Stable isotope-labeling studies in metabolomics: new insights into structure and dynamics of metabolic networks - PMC [pmc.ncbi.nlm.nih.gov]
• 14. Metabolic Labeling Techniques - Creative Proteomics [creative-proteomics.com]

An In-depth Technical Guide to the Synthesis and Manufacturing of Methanol-d4

For Researchers, Scientists, and Drug Development Professionals

Introduction

Methanol-d4 (CD₃OD), also known as tetradeuteromethanol, is a deuterated isotopologue of methanol (B129727) where all four hydrogen atoms have been replaced by deuterium (B1214612).[1][2] Its primary application lies as a solvent in Nuclear Magnetic Resonance (NMR) spectroscopy, where its deuterated nature prevents interference from solvent protons in ¹H NMR spectra.[3] Furthermore, Methanol-d4 serves as a crucial building block and intermediate in the synthesis of deuterated pharmaceuticals.[4][5] The development of deuterated drugs, which can exhibit improved metabolic stability and pharmacokinetic profiles, has intensified the demand for high-purity deuterated reagents like Methanol-d4.[6] This technical guide provides a comprehensive overview of the principal synthesis and manufacturing processes for Methanol-d4, including detailed experimental protocols, comparative data, and process visualizations.

Core Synthesis Methodologies

The production of Methanol-d4 can be achieved through several synthetic routes, each with its own set of advantages and challenges. The primary methods include:

• Direct Catalytic Synthesis from Carbon Monoxide and Deuterium Gas: This is a widely used industrial method adapted from the conventional methanol synthesis process.

• Hydrogen-Deuterium (H/D) Exchange: This method involves the exchange of protons for deuterons on a methanol molecule using a deuterium source.

• Synthesis from Deuterated Precursors: This route utilizes smaller deuterated molecules, such as methyl formate (B1220265) or dimethyl carbonate, which are then converted to Methanol-d4.

Direct Catalytic Synthesis from Carbon Monoxide and Deuterium Gas

This is the most common industrial-scale method for producing Methanol-d4. It involves the reaction of carbon monoxide (CO) with deuterium gas (D₂) at high pressure and temperature over a heterogeneous catalyst.[7]

Reaction Pathway

CO + 2D₂ → CD₃OD

Experimental Protocol

The following protocol is based on a documented industrial synthesis method:[4]

Materials:

• Carbon Monoxide (CO) gas

• Deuterium (D₂) gas

• Catalyst: A mixture of metal oxides, such as gold oxide, platinum oxide, and rhodium oxide, or a copper-zinc based catalyst.[4][7]

Equipment:

• High-pressure reactor

• Gas flow controllers

• Catalyst bed

• Condenser and separation vessel

• Distillation apparatus

Procedure:

• Gas Preparation: Premix carbon monoxide and deuterium gas. A typical volume ratio is 1:1.[4]

• Reaction: Introduce the gas mixture into a high-pressure reactor containing the catalyst bed. The reaction is typically carried out under a pressure of 1-10 MPa and at a temperature of 150-550°C.[4]

• Catalysis: Pass the gas mixture through the catalyst bed. A continuous circulation for an extended period (e.g., 24 hours) is often employed to maximize conversion.[4]

• Condensation and Collection: The product gas stream is cooled in a condenser to liquefy the Methanol-d4. The liquid is then collected in a separation vessel.[4]

• Purification: The crude Methanol-d4 is purified by distillation to achieve high chemical and isotopic purity.[4]

Quantitative Data

Parameter	Value	Reference
Reactants
Deuterium Gas (D₂)	2 kg	[4]
Carbon Monoxide (CO)	14 kg	[4]
Reaction Conditions
Pressure	5.5 MPa	[4]
Temperature	210-380°C	[4]
Catalyst	Gold oxide:Platinum oxide:Rhodium oxide (1:3:2 mass ratio)	[4]
Gas Flow Rate	2 L/s	[4]
Reaction Time	24 hours (continuous circulation)	[4]
Product
Crude Methanol-d4 Yield	3.2 kg	[4]
Overall Yield	35.5%	[4]
GC Purity	99.8%	[4]
Isotopic Purity	>99.8 atom % D is typically required	[8]

Process Workflow

References

• 1. Methanol Production Process Flow Diagram | EdrawMax Templates [edrawmax.com]
• 2. US20110245532A1 - Methanol dehydrogenation catalyst for producing of methyl formate and method for producing methyl formate - Google Patents [patents.google.com]
• 3. WO2017045648A1 - Preparation method for deuterated compound - Google Patents [patents.google.com]
• 4. Page loading... [guidechem.com]
• 5. scribd.com [scribd.com]
• 6. isotope-science.alfa-chemistry.com [isotope-science.alfa-chemistry.com]
• 7. youtube.com [youtube.com]
• 8. Methanol-d₄ “100%” (D, 99.95%) Methyl alcohol - Cambridge Isotope Laboratories, DLM-51-10X0.5 [isotope.com]

A Researcher's Guide to Procuring High-Purity Methanol-d4

For professionals in research, scientific analysis, and drug development, the quality of reagents is paramount. This in-depth technical guide provides essential information on sourcing high-purity Methanol-d4 (CD₃OD), a critical solvent for Nuclear Magnetic Resonance (NMR) spectroscopy and other sensitive analytical techniques.

Methanol-d4, or tetradeuteromethanol, is an isotopologue of methanol (B129727) where the four hydrogen atoms are replaced with deuterium (B1214612). This isotopic substitution is crucial for ¹H NMR spectroscopy, as it renders the solvent transparent in the proton spectrum, allowing for unobstructed analysis of the dissolved sample.[1] Its use is indispensable in organic synthesis, pharmaceutical research, and materials science for precise structural elucidation.

Key Suppliers and Product Specifications

A number of reputable chemical suppliers offer high-purity Methanol-d4 suitable for research applications. The primary considerations for procurement are isotopic enrichment, chemical purity, and low water content. Leading suppliers include Merck Millipore (Sigma-Aldrich), Cambridge Isotope Laboratories, and Thermo Fisher Scientific (through their Acros Organics and Alfa Aesar brands). Below is a comparative summary of typical product specifications from these major vendors.

Supplier/Brand	Isotopic Purity (atom % D)	Chemical Purity	Water Content	Available Packaging Sizes	Additional Notes
Merck (Sigma-Aldrich)	≥99.8% to ≥99.96%	≥99% (CP)	≤0.025% to ≤0.030% (Karl Fischer)	1 g, 5 g, 10 g, 25 g, 50 g, 100 g; Ampules (e.g., 10 x 0.5 mL)	Offers various grades, including for NMR spectroscopy under the MagniSolv™ brand.[2][3][4] Also available with TMS as an internal standard.
Cambridge Isotope Labs	99.8% to 99.95%	≥99.5%	Not explicitly specified on all datasheets	Ampules (e.g., 10 x 0.5 mL, 10 x 0.75 mL), Bottles (e.g., 5 g, 10 g, 25 g)	A leading manufacturer specializing in stable isotope-labeled compounds.[5][6][7][8]
Thermo Fisher Scientific	≥99.5% to ≥99.8%	Not explicitly specified	≤0.05% (Coulometric)	5 mL, 10 mL, 25 mL, 100 mL; Ampules (e.g., 10 x 0.75 mL)	Products available under Acros Organics and Alfa Aesar brands.[9][10][11][12][13] AcroSeal™ packaging is available to protect against moisture.
deutraMed	99%	Not explicitly specified	≤0.05% (Coulometric)	Inquire for details	Positions itself as a key supplier for deuterated ingredients in pharmaceutical development.[14]
FUJIFILM Wako	99.8%	≥99.9% (capillary GC)	Not explicitly specified	Inquire for details	Offers a high-purity grade specifically for NMR applications.[15]

Experimental Protocols

I. Quality Control of Methanol-d4

Upon receipt and before use, particularly for highly sensitive experiments, it is good practice to verify the quality of the Methanol-d4.

Methodology:

• ¹H NMR for Isotopic Purity and Residual Protons:

  • Acquire a ¹H NMR spectrum of the neat Methanol-d4.

  • The residual protonated methanol (CHD₂OD) will appear as a quintet around 3.31 ppm. The intensity of this peak relative to a known standard can be used to confirm the isotopic enrichment.

  • Check for the presence of a water peak (HDO), which typically appears around 4.8 ppm. The presence of a significant water peak may indicate improper storage or handling.

• Karl Fischer Titration for Water Content:

  • For quantitative analysis of water content, coulometric Karl Fischer titration is the standard method used by most suppliers.[9][10][14]

II. Standard Operating Procedure for NMR Sample Preparation

This protocol outlines the general steps for preparing a sample for NMR analysis using Methanol-d4.

Methodology:

• Solubility Test: Before using the deuterated solvent, test the solubility of your analyte in non-deuterated methanol to determine the appropriate concentration.[16]

• Sample Weighing:

  • For a standard ¹H NMR spectrum, weigh approximately 1-10 mg of the compound.[16]

  • For ¹³C NMR or other less sensitive nuclei, a higher concentration of 10-50 mg may be required.[16]

• Dissolution:

  • Dissolve the weighed sample in approximately 0.5-0.7 mL of Methanol-d4 in a small vial.[16]

  • Ensure the sample is fully dissolved. If particulates are present, filter the solution through a small plug of glass wool in a Pasteur pipette into the NMR tube.

• Transfer to NMR Tube:

  • Use a clean glass Pasteur pipette to transfer the solution into a clean, dry 5 mm NMR tube.

  • The solvent height in the tube should be approximately 4-5 cm.[16]

• Capping and Labeling:

  • Cap the NMR tube securely. For volatile samples or long-term storage, sealing the cap with parafilm is recommended.

  • Label the NMR tube clearly with the sample identification.

• Instrument Setup:

  • Insert the sample into the NMR spectrometer.

  • Lock the spectrometer on the deuterium signal of the Methanol-d4.

  • Shim the magnetic field to obtain optimal resolution.

  • Reference the spectrum to the residual solvent peak of Methanol-d4 (CHD₂OD at ~3.31 ppm and CD₃OH at ~4.87 ppm) or an internal standard like tetramethylsilane (B1202638) (TMS).

III. Use of Methanol in LC-MS Protocols

While Methanol-d4 is primarily used in NMR, non-deuterated methanol is a common solvent in Liquid Chromatography-Mass Spectrometry (LC-MS). The principles of its use are directly applicable, and in certain isotope-tracing experiments, Methanol-d4 may be employed. Methanol is a polar protic solvent often used in reversed-phase chromatography.[17]

Methodology for Mobile Phase Preparation:

• Solvent Selection: Methanol is often used in combination with water as the mobile phase. The ratio of methanol to water determines the polarity of the mobile phase and thus the retention of analytes on a reversed-phase column.

• Additives: To improve peak shape and ionization efficiency in the mass spectrometer, additives are commonly used.

  • Acids: Formic acid or acetic acid (typically at 0.1% v/v) are added to the mobile phase to facilitate protonation of the analytes in positive ion mode ESI-MS.

  • Buffers: Ammonium (B1175870) acetate (B1210297) or ammonium formate (B1220265) can be used to control the pH of the mobile phase.

• Preparation:

  • Use high-purity (LC-MS grade) solvents and additives to minimize background noise and ion suppression.[18]

  • Measure the required volumes of methanol, water, and any additives.

  • Mix thoroughly and degas the mobile phase before use to prevent bubble formation in the HPLC system.

Logical Workflow for Procurement and Use

The following diagram illustrates a typical workflow from selecting a supplier to utilizing high-purity Methanol-d4 in a research setting.

Workflow for Methanol-d4 Procurement and Use.

References

• 1. nbinno.com [nbinno.com]
• 2. Methanol-d4 D = 99.8atom 811-98-3 [sigmaaldrich.com]
• 3. 甲醇-d4，99.8原子 D - 多种规格可供选择 [sigmaaldrich.com]
• 4. merckmillipore.com [merckmillipore.com]
• 5. Methanol-d₄ “100%” (D, 99.95%) Methyl alcohol - Cambridge Isotope Laboratories, DLM-51-10X0.5 [isotope.com]
• 6. Methanol-d₄ - Cambridge Isotope Laboratories, DLM-24-10X0.75 [isotope.com]
• 7. Cambridge Isotope Laboratories Methanol-d4 (d, 99.8%)-10 x 0.75 Ml. CAS | Fisher Scientific [fishersci.com]
• 8. Cambridge Isotope Laboratories Methanol-d4 (d, 99.8%), 811-98-3, MFCD00044637, | Fisher Scientific [fishersci.com]
• 9. Méthanol-d4, pour la RMN, contient 0,03 v/v% du TMS, 99,8 % d’atomes D, Thermo Scientific Chemicals 5 ml [thermofisher.com]
• 10. Methanol-d4, for NMR, 99.8 atom % D 10 mL | Buy Online | Thermo Scientific Chemicals | Fisher Scientific [fishersci.com]
• 11. Methanol-d4, for NMR, contains 0.03 v/v% TMS, 99.8 atom % D 25 mL | Contact Us [thermofisher.com]
• 12. Methanol-d4, for NMR, 99.8 atom % D 10 mL | Buy Online | Thermo Scientific Acros | Fisher Scientific [fishersci.co.uk]
• 13. Methanol-d4, for NMR, packaged in 0.75 ml ampoules, 99.8 atom % D 7.5 mL | Contact Us [thermofisher.com]
• 14. deutramed.com [deutramed.com]
• 15. 811-98-3・Methanol-d4, 99.8%(High purity)・133-18971[Detail Information] | [Synthesis & Materials][Analytical Chemistry]|Laboratory Chemicals-FUJIFILM Wako Pure Chemical Corporation [labchem-wako.fujifilm.com]
• 16. sites.uclouvain.be [sites.uclouvain.be]
• 17. organomation.com [organomation.com]
• 18. sigmaaldrich.com [sigmaaldrich.com]

A Technical Guide to Methanol-d4 for Researchers in Drug Development

This guide provides an in-depth overview of Methanol-d4 (CD₃OD), a deuterated isotopologue of methanol (B129727), tailored for researchers, scientists, and professionals in the field of drug development. It covers pricing for academic laboratories, key applications, and detailed experimental protocols.

Overview and Significance in Research

Methanol-d4, also known as tetradeuteromethanol, is a form of methanol where the four hydrogen atoms have been replaced with their heavier isotope, deuterium.[1] This isotopic substitution makes it an invaluable tool in various scientific applications, particularly in Nuclear Magnetic Resonance (NMR) spectroscopy, where it is a commonly used solvent.[1][2] Its utility extends to serving as a precursor in the synthesis of deuterated pharmaceuticals and as a tracer in metabolic studies. The use of deuterated compounds in drug development can offer advantages such as altered metabolic profiles, potentially leading to improved oral bioavailability and longer drug half-lives.

Pricing for Academic Laboratories

The price of Methanol-d4 for academic labs can vary significantly based on the supplier, purity, and quantity purchased. Below is a summary of pricing from various suppliers to aid in budget planning. The price per gram has been calculated using the density of Methanol-d4, which is approximately 0.888 g/mL.[3]

Supplier	Catalog Number	Purity	Quantity	Price (USD)	Price per Gram (USD)
Sigma-Aldrich	151947	≥99.8 atom % D	25 mL	~$150	~$6.75
422878	99 atom % D	10 mL	~$75	~$8.45
Cambridge Isotope Laboratories	DLM-24TB-25	99.8% D	25 g	$425.00	$17.00
DLM-51-10X0.5	99.95% D	10 x 0.5 mL	$272.00	~$61.26
Thermo Scientific Chemicals	AC166350100	99.5 atom % D	10 mL	$131.65	~$14.82
-	99.8 atom % D	10 mL	$177.00	~$19.93
Carl ROTH	AE57.1	99.8 Atom%D	10 ml	€79.90	~$9.00 (converted)
Apollo Scientific	DE70F	>99.8 Atom % D	10ml	£35.00	~$4.95 (converted)

Note: Prices are approximate and subject to change. It is recommended to check with the suppliers for the most current pricing. Bulk purchases may offer a lower price per gram.[3]

Key Applications in Drug Development

NMR Spectroscopy

The most common application of Methanol-d4 is as a solvent for NMR spectroscopy.[1][2] Its deuterated nature ensures that the solvent itself does not produce a significant signal in ¹H NMR spectra, thus allowing for the clear observation of the analyte's proton signals.

Synthesis of Deuterated Compounds

Methanol-d4 serves as a valuable building block for the synthesis of more complex deuterated molecules. In drug development, selectively deuterating a drug candidate can alter its metabolic fate due to the kinetic isotope effect. This can lead to a slower rate of metabolism, potentially improving the drug's pharmacokinetic profile.

Metabolic and Mechanistic Studies

Methanol-d4 can be used as a tracer in metabolic studies to follow the metabolic pathways of a drug or to elucidate reaction mechanisms. By tracking the incorporation of deuterium, researchers can gain insights into how a drug is processed in a biological system.

Experimental Protocols

Sample Preparation for ¹H NMR Spectroscopy

This protocol outlines the standard procedure for preparing a sample for ¹H NMR analysis using Methanol-d4 as the solvent.

Materials:

• Methanol-d4 (CD₃OD)

• NMR tube

• Pipettes

• Vortex mixer

• Analyte (drug compound)

Methodology:

• Weigh approximately 1-5 mg of the analyte directly into the NMR tube. The exact amount will depend on the molecular weight and solubility of the compound.

• Using a clean pipette, add approximately 0.6-0.7 mL of Methanol-d4 to the NMR tube.

• Cap the NMR tube securely and vortex the sample until the analyte is completely dissolved. Gentle heating may be applied if the compound has low solubility at room temperature.

• If the sample contains particulate matter, filter it through a small plug of glass wool in a Pasteur pipette directly into a clean NMR tube.

• Place the prepared NMR tube into the NMR spectrometer for analysis.

Below is a visual representation of the experimental workflow.

Caption: Workflow for NMR sample preparation.

Logical Relationships in Deuterated Drug Development

The decision to use deuterated compounds in drug development is based on the principle of the kinetic isotope effect. The following diagram illustrates the logical relationship between deuteration and its potential impact on a drug's properties.

Caption: Impact of deuteration on drug properties.

References

• 1. Methanol-d4 CAS#: 811-98-3 [m.chemicalbook.com]
• 2. armar-europa.de [armar-europa.de]
• 3. メタノール-d4 99 atom % D | Sigma-Aldrich [sigmaaldrich.com]

Protocols & Analytical Methods

Application Notes and Protocols for NMR Sample Preparation Using Methanol-d4

For Researchers, Scientists, and Drug Development Professionals

This document provides a detailed protocol for the preparation of Nuclear Magnetic Resonance (NMR) samples using deuterated methanol (B129727) (Methanol-d4, CD3OD). Adherence to these guidelines is crucial for obtaining high-quality, reproducible NMR spectra essential for structural elucidation, reaction monitoring, and purity assessment in research and drug development.

Introduction

Proper sample preparation is a critical first step in acquiring high-quality NMR data. The choice of solvent is paramount, and Methanol-d4 is a common choice for polar organic molecules, natural products, and metabolites. Its use minimizes the solvent signal in ¹H NMR spectra, allowing for clearer observation of the analyte's signals. This protocol outlines the necessary steps, from material selection to the final sample insertion into the spectrometer.

Materials and Equipment

A comprehensive list of necessary materials and equipment is provided below.

Category	Item	Specifications
Solvent	Methanol-d4 (CD3OD)	High isotopic purity (≥99.8 atom % D)
NMR Tubes	High-quality 5 mm NMR tubes	Wilmad 528-PP-7, Norell 508-UP, or equivalent
Glassware	Small vials or flasks, Pasteur pipettes	Clean and dry
Filtration	Pipette with cotton or glass wool plug, or syringe filter	To remove particulate matter
Weighing	Analytical balance	Accurate to at least 0.1 mg
Cleaning	Acetone (B3395972), deionized water, nitrogen or air stream	For cleaning NMR tubes
Labeling	Permanent marker or appropriate labels	For sample identification
Consumables	NMR tube caps, Parafilm (optional)

Quantitative Guidelines for Sample Preparation

The concentration of the analyte is a key parameter that influences the signal-to-noise ratio and the time required for data acquisition. The following table summarizes the recommended quantitative parameters for preparing NMR samples in Methanol-d4.

Parameter	¹H NMR Spectroscopy	¹³C NMR Spectroscopy
Typical Analyte Mass (for small molecules <1000 g/mol )	5 - 25 mg[1][2]	50 - 100 mg[1][2]
Methanol-d4 Volume	0.5 - 0.7 mL[1][2][3][4]	0.5 - 0.7 mL
Solution Height in NMR Tube	4.0 - 5.0 cm (40 - 50 mm)[3][4][5]	4.0 - 5.0 cm (40 - 50 mm)

Note: For very small sample amounts (< 500 µg), consider using specialized micro-NMR tubes, such as Shigemi tubes, to improve sensitivity.[5]

Experimental Protocol

This section provides a step-by-step methodology for preparing an NMR sample using Methanol-d4.

4.1. Solubility Test (Optional but Recommended)

Before using the expensive deuterated solvent, it is advisable to check the solubility of the analyte in non-deuterated methanol (CH3OH) in a small vial.[3]

4.2. Sample Weighing and Dissolution

• Accurately weigh the desired amount of the solid sample directly into a clean, dry vial or small flask.[4]

• Add the appropriate volume of Methanol-d4 (typically 0.6-0.7 mL) to the vial.[1][2]

• Gently swirl or vortex the vial to dissolve the sample completely.[4] Gentle heating may be applied if the sample does not dissolve readily, but be cautious of sample degradation.

4.3. Filtration

To ensure a homogeneous magnetic field and prevent line broadening, it is crucial to remove any particulate matter from the solution.[1][6]

• Prepare a filter by placing a small, tight plug of cotton or glass wool into a Pasteur pipette.[7]

• Transfer the sample solution from the vial into the clean NMR tube through the prepared filter pipette.[4][6]

4.4. Filling the NMR Tube

• Ensure the final volume of the solution in the NMR tube results in a column height of 4-5 cm.[3][4] This height is critical for proper shimming of the magnet.

• Do not overfill the tube, as this can dilute the sample and make shimming more difficult.[1]

4.5. Capping and Labeling

• Securely cap the NMR tube. For volatile samples or long-term storage, the cap can be wrapped with Parafilm.[4]

• Clearly label the NMR tube near the top with a unique identifier.[3] Do not use paper labels, as they can interfere with the sample spinning in the spectrometer.

4.6. Cleaning and Handling

• Before inserting the sample into the spectrometer, wipe the outside of the NMR tube with a lint-free tissue (e.g., Kimwipe) dampened with a suitable solvent like isopropanol (B130326) or acetone to remove any fingerprints or dust.[4][8]

• Visually inspect the tube for any cracks or scratches, which can affect the quality of the spectrum and pose a safety hazard.[1]

Diagrams

Experimental Workflow for NMR Sample Preparation

The following diagram illustrates the logical flow of the experimental protocol.

Caption: Workflow for preparing an NMR sample with Methanol-d4.

Logical Relationships in Sample Quality Control

This diagram outlines the key considerations and their impact on the final spectral quality.

Caption: Factors influencing the quality of the final NMR spectrum.

References

• 1. NMR Sample Preparation | Chemical Instrumentation Facility [cif.iastate.edu]
• 2. cif.iastate.edu [cif.iastate.edu]
• 3. sites.uclouvain.be [sites.uclouvain.be]
• 4. chemie-biologie.uni-siegen.de [chemie-biologie.uni-siegen.de]
• 5. NMR Sample Preparation | NMR and Chemistry MS Facilities [nmr.chem.cornell.edu]
• 6. sites.bu.edu [sites.bu.edu]
• 7. How to make an NMR sample [chem.ch.huji.ac.il]
• 8. ou.edu [ou.edu]

Application Notes and Protocols for Methanol-d4 in NMR Spectroscopy

For Researchers, Scientists, and Drug Development Professionals

Introduction to Methanol-d4 as an NMR Solvent

Methanol-d4 (CD₃OD) is a deuterated isotopologue of methanol, widely employed as a solvent in Nuclear Magnetic Resonance (NMR) spectroscopy.[1][2] Its primary advantage lies in the substitution of hydrogen atoms with deuterium (B1214612). This isotopic replacement significantly reduces the solvent's own proton signals in ¹H NMR spectra, which would otherwise obscure signals from the analyte.[1] This makes it an invaluable tool for the structural elucidation of a wide range of organic molecules, natural products, and pharmaceuticals, particularly those soluble in methanol.

Methanol-d4 is an amphiprotic solvent, capable of dissolving a variety of polar compounds.[2] It is also utilized in studies of reaction mechanisms and chemical exchange phenomena due to its ability to participate in hydrogen bonding and exchange with labile protons in the analyte, such as those in hydroxyl (-OH) and amine (-NH) groups.[3][4]

Physical and Spectroscopic Properties of Methanol-d4

A summary of the key physical and spectroscopic properties of Methanol-d4 is provided in the table below for easy reference.

Property	Value
Chemical Formula	CD₃OD
Molar Mass	36.07 g/mol
CAS Number	811-98-3
Density (at 25 °C)	0.888 g/mL
Boiling Point	65.4 °C
Melting Point	-99 °C
¹H NMR Residual Peak (CHD₂OD)	~3.31 ppm (quintet)
¹³C NMR Peak (CD₃OD)	~49.0 ppm (septet)
Water Residual Peak (HOD)	~4.87 ppm (variable)

Application Notes

Analyte Suitability

Methanol-d4 is an excellent solvent for polar organic molecules, including:

• Alcohols, carboxylic acids, and amines

• Sugars and other carbohydrates

• Peptides and small proteins

• Natural products

• Organic salts

Chemical Exchange with Labile Protons

A key characteristic of Methanol-d4 is its ability to exchange with labile protons (e.g., -OH, -NH, -COOH) in an analyte.[3][4][5] This results in the disappearance or significant broadening of the signals from these protons in the ¹H NMR spectrum, as they are replaced by deuterium. This phenomenon can be used advantageously to identify and confirm the presence of such functional groups in a molecule.

Common Impurities

NMR spectra recorded in Methanol-d4 may show residual peaks from the solvent itself (CHD₂OD) and water (HOD). The chemical shift of the water peak is highly dependent on temperature and sample concentration. Other common impurities can arise from the synthesis of the deuterated solvent or from the sample itself.

Impurity	¹H Chemical Shift (ppm)	Multiplicity
Methanol-d3 (CD₃OH)	3.31	s
Water (H₂O/HOD)	~4.87	s (broad)
Acetone	2.17	s
Benzene	7.36	s
Chloroform	7.26	s
Dichloromethane	5.33	s
Diethyl ether	1.21 (t), 3.58 (q)	t, q
N,N-Dimethylformamide (DMF)	2.88 (s), 2.95 (s), 8.02 (s)	s, s, s
Dimethyl sulfoxide (B87167) (DMSO)	2.54	s
Toluene	2.36 (s), 7.09-7.23 (m)	s, m

Experimental Protocols

Sample Preparation Workflow

The following diagram outlines the general workflow for preparing a sample for NMR analysis using Methanol-d4.

Caption: General workflow for preparing an NMR sample using Methanol-d4.

Protocol for ¹H NMR Spectroscopy

This protocol outlines the standard procedure for acquiring a one-dimensional ¹H NMR spectrum.

1. Sample Preparation:

• Weigh 5-20 mg of the analyte into a clean, dry vial.

• Add 0.5-0.7 mL of Methanol-d4.

• Vortex the vial until the sample is fully dissolved.

• Transfer the solution to a clean 5 mm NMR tube.

2. Spectrometer Setup:

• Insert the sample into the spectrometer.

• Lock onto the deuterium signal of Methanol-d4.

• Shim the magnetic field to achieve optimal homogeneity.

3. Acquisition Parameters:

Parameter	Recommended Value	Description
Pulse Program	zg30	A standard 30-degree pulse experiment suitable for quantitative measurements with multiple scans.
Number of Scans (ns)	8 to 64	Increase for dilute samples to improve the signal-to-noise ratio.
Acquisition Time (aq)	2 - 4 s	Determines the resolution of the spectrum.
Relaxation Delay (d1)	1 - 5 s	The time allowed for nuclear spins to return to equilibrium between pulses.
Spectral Width (sw)	16 ppm	Should encompass all expected proton signals.
Transmitter Frequency Offset (o1p)	~6 ppm	Centered in the middle of the expected spectral range.

4. Data Processing:

• Apply a Fourier transform to the acquired Free Induction Decay (FID).

• Phase the spectrum to obtain pure absorption lineshapes.

• Perform baseline correction.

• Reference the spectrum to the residual Methanol-d4 peak at 3.31 ppm.

• Integrate the signals to determine relative proton ratios.

Protocol for ¹³C NMR Spectroscopy

This protocol provides a standard procedure for acquiring a one-dimensional, proton-decoupled ¹³C NMR spectrum.

1. Sample Preparation:

• Weigh 20-100 mg of the analyte into a clean, dry vial.

• Add 0.5-0.7 mL of Methanol-d4.

• Vortex the vial until the sample is fully dissolved.

• Transfer the solution to a clean 5 mm NMR tube.

2. Spectrometer Setup:

• Insert the sample into the spectrometer.

• Lock onto the deuterium signal of Methanol-d4.

• Shim the magnetic field.

3. Acquisition Parameters:

Parameter	Recommended Value	Description
Pulse Program	zgpg30	A 30-degree pulse experiment with power-gated proton decoupling for Nuclear Overhauser Effect (NOE) enhancement.
Number of Scans (ns)	128 to 1024 or more	A higher number of scans is typically required for ¹³C NMR due to the low natural abundance of the ¹³C isotope.
Acquisition Time (aq)	1 - 2 s	A shorter acquisition time is often sufficient for ¹³C NMR.
Relaxation Delay (d1)	2 s	A standard delay; may need to be increased for quaternary carbons.
Spectral Width (sw)	200 - 250 ppm	Should cover the full range of expected carbon chemical shifts.
Transmitter Frequency Offset (o1p)	~100 ppm	Centered in the middle of the expected spectral range.

4. Data Processing:

• Apply a Fourier transform to the FID.

• Phase the spectrum.

• Perform baseline correction.

• Reference the spectrum to the Methanol-d4 peak at 49.0 ppm.

Multiplicity Editing: DEPT and APT

To determine the number of protons attached to each carbon atom, multiplicity-edited spectra such as DEPT (Distortionless Enhancement by Polarization Transfer) or APT (Attached Proton Test) are invaluable.[6][7][8]

• DEPT-135: CH and CH₃ signals appear as positive peaks, while CH₂ signals are negative. Quaternary carbons are not observed.

• DEPT-90: Only CH signals are observed.

• APT: CH and CH₃ signals have opposite phase to C and CH₂ signals.

The choice between DEPT and APT depends on the specific information required. DEPT is generally more sensitive, while APT has the advantage of showing quaternary carbons.[6]

Advanced Applications: Monitoring Chemical Exchange

Methanol-d4 is an excellent solvent for studying dynamic processes such as chemical exchange. The diagram below illustrates the principle of monitoring the exchange of a labile proton (e.g., from an alcohol) with the deuterium from the solvent.

Caption: Visualization of the chemical exchange process of a labile proton with Methanol-d4.

By observing the disappearance or broadening of the -OH proton signal upon dissolution in Methanol-d4, researchers can confirm the presence of this functional group and study the kinetics of the exchange process. This is particularly useful in the characterization of natural products and in drug development for understanding the behavior of active pharmaceutical ingredients in protic environments.

References

• 1. nbinno.com [nbinno.com]
• 2. researchgate.net [researchgate.net]
• 3. chem.libretexts.org [chem.libretexts.org]
• 4. acdlabs.com [acdlabs.com]
• 5. researchgate.net [researchgate.net]
• 6. DEPT NMR vs APT NMR : Which is Best C13 NMR Experiment For You? [aiinmr.com]
• 7. numegalabs.com [numegalabs.com]
• 8. creative-biostructure.com [creative-biostructure.com]

Methanol-d4 as a Deuterium Source for Exchangeable Protons: Application Notes and Protocols

For Researchers, Scientists, and Drug Development Professionals

Introduction

Methanol-d4 (CD₃OD) is a fully deuterated isotopologue of methanol, where all four hydrogen atoms have been replaced with deuterium (B1214612).[1][2] This deuterated solvent serves as an invaluable tool in various analytical and synthetic applications, primarily as a source of deuterium for exchanging labile protons.[3][4] Exchangeable protons, such as those found in hydroxyl (-OH), amine (-NH), and carboxylic acid (-COOH) functional groups, can readily exchange with deuterium from the solvent.[4] This hydrogen-deuterium (H/D) exchange phenomenon is harnessed in Nuclear Magnetic Resonance (NMR) spectroscopy for spectral simplification and peak assignment, and in Hydrogen-Deuterium Exchange Mass Spectrometry (HDX-MS) to probe protein conformation, dynamics, and interactions.[3][5][6]

This document provides detailed application notes and protocols for utilizing Methanol-d4 as a deuterium source for exchangeable protons, aimed at researchers, scientists, and professionals in drug development.

Principle of Deuterium Exchange

Hydrogen-deuterium exchange is an equilibrium-driven process where a proton (¹H) in a molecule is replaced by a deuterium (²H) atom from a deuterium-rich source, such as Methanol-d4.[6] The general reaction can be represented as:

R-XH + CD₃OD ⇌ R-XD + CD₃OH

where R-XH represents a molecule with an exchangeable proton on a heteroatom (X = O, N, S). The exchange is typically rapid for labile protons and is influenced by factors such as temperature, pH, and the accessibility of the exchangeable proton to the solvent.[7]

Applications of Methanol-d4 in Deuterium Exchange

Nuclear Magnetic Resonance (NMR) Spectroscopy

In ¹H NMR spectroscopy, the signals from exchangeable protons can be broad and their chemical shifts can vary with concentration, temperature, and solvent.[8] Dissolving a sample in Methanol-d4 leads to the rapid exchange of these labile protons with deuterium. Since deuterium is not observed in ¹H NMR spectra, the signals corresponding to the exchangeable protons disappear, simplifying the spectrum and aiding in the identification of these functional groups.[9][10]

Hydrogen-Deuterium Exchange Mass Spectrometry (HDX-MS)

HDX-MS is a powerful technique for studying protein structure, dynamics, and interactions.[5] While deuterium oxide (D₂O) is the most common deuterium source in HDX-MS, Methanol-d4 can also be employed, particularly in studies involving non-aqueous or mixed-solvent systems. The rate of deuterium uptake by the amide protons in the protein backbone is measured by mass spectrometry, providing information on their solvent accessibility and involvement in hydrogen bonding.[5][7] This data can reveal conformational changes in a protein upon ligand binding or in different functional states.[11]

Deuterium Labeling in Drug Discovery and Development

Deuterium labeling of drug candidates can alter their metabolic profiles. By replacing hydrogen with deuterium at metabolically labile sites, the rate of enzymatic degradation can be slowed down due to the kinetic isotope effect.[12][13][14] Methanol-d4 can be used as a deuterium source in the synthesis of deuterated drug molecules and for studying their metabolic stability.[15]

Quantitative Data on Deuterium Exchange with Methanol-d4

Obtaining precise, universally applicable quantitative data for deuterium exchange rates with Methanol-d4 is challenging as the rates are highly dependent on the specific molecule, temperature, pH, and matrix effects. However, the following table summarizes the general principles and expected outcomes for the exchange of different types of labile protons.

Functional Group with Exchangeable Proton	General Exchange Rate in Methanol-d4	Typical Isotopic Enrichment	Key Considerations
Hydroxyl (-OH) : Alcohols, Phenols	Very Fast	High (>95%)	Exchange is typically complete upon dissolution in Methanol-d4 for NMR purposes.[8]
Amine (-NH, -NH₂) : Primary and Secondary Amines, Amides	Fast to Moderate	High (>90%)	The exchange rate for amides is generally slower than for alcohols and amines.[16]
Carboxylic Acid (-COOH)	Very Fast	High (>95%)	The acidic proton exchanges almost instantaneously with the deuterium from Methanol-d4.[16][17]
Thiol (-SH)	Moderate to Slow	Variable	The exchange rate is generally slower than for -OH and -NH groups.
Amide (-CONH-) (Protein Backbone)	Slow to Very Slow	Variable	The exchange rate is highly dependent on the protein's secondary and tertiary structure, providing the basis for HDX-MS experiments.[5][7]

Experimental Protocols

Protocol 1: Identification of Exchangeable Protons in a Small Molecule using ¹H NMR

Objective: To confirm the presence of exchangeable protons (e.g., -OH, -NH) in a small organic molecule by deuterium exchange with Methanol-d4.

Materials:

• Sample of the organic molecule (5-10 mg)

• Methanol-d4 (CD₃OD), NMR grade

• NMR tube (5 mm)

• Pipettes

• Vortex mixer

Procedure:

• Initial Spectrum (Optional but Recommended): Dissolve 5-10 mg of the sample in a standard deuterated solvent that does not readily exchange protons (e.g., Chloroform-d, Acetone-d6).[9]

• Acquire a standard ¹H NMR spectrum. Note the chemical shifts and appearance of potential exchangeable proton signals (often broad).

• Sample Preparation with Methanol-d4: Weigh 5-10 mg of the sample directly into a clean, dry 5 mm NMR tube.[9]

• Add approximately 0.6-0.7 mL of Methanol-d4 to the NMR tube.[9]

• Cap the tube securely and vortex the sample for 30-60 seconds to ensure complete dissolution and mixing.

• NMR Data Acquisition: Insert the NMR tube into the spectrometer.

• Acquire a ¹H NMR spectrum under the same conditions as the initial spectrum (if applicable).

• Data Analysis: Compare the spectrum obtained in Methanol-d4 with the initial spectrum. The disappearance of signals is indicative of exchangeable protons that have been replaced by deuterium.[4]

Protocol 2: General Workflow for Hydrogen-Deuterium Exchange Mass Spectrometry (HDX-MS) of a Protein

Objective: To monitor the deuterium uptake of a protein over time to study its conformational dynamics. While D₂O is more common, this protocol outlines the general steps where Methanol-d4 could be integrated as part of the solvent system.

Materials:

• Purified protein solution in a non-deuterated buffer

• Deuterium labeling buffer (e.g., a buffer prepared with a high percentage of Methanol-d4 or D₂O)

• Quench buffer (e.g., low pH and low temperature, often containing a denaturant)[18]

• Immobilized pepsin column

• LC-MS system equipped for HDX-MS (with a cooled autosampler and chromatography chamber)[19]

Procedure:

• Optimization: Before the main experiment, optimize protein concentration, digestion conditions, and LC-MS parameters to ensure good sequence coverage and peptide separation.[19]

• Deuterium Labeling: Initiate the exchange reaction by diluting a small volume of the protein solution with a larger volume of the deuterium labeling buffer at a specific temperature.[20] The reaction is carried out for various time points (e.g., 10s, 1min, 10min, 1h).[5]

• Quenching: At each time point, quench the exchange reaction by adding an equal volume of ice-cold quench buffer. This rapidly lowers the pH and temperature, effectively "freezing" the deuterium exchange.[18][20]

• Digestion: Immediately inject the quenched sample onto an online immobilized pepsin column for rapid digestion into peptides at low temperature.[19][21]

• Peptide Separation and Analysis: The resulting peptides are trapped, desalted, and then separated by reversed-phase liquid chromatography at a low temperature to minimize back-exchange.[5] The eluting peptides are analyzed by a mass spectrometer to determine their mass increase due to deuterium incorporation.[5]

• Data Analysis: Specialized software is used to analyze the mass spectra, calculate the deuterium uptake for each peptide at each time point, and visualize the results (e.g., as deuterium uptake curves or heat maps).[21]

Visualizations

Caption: Principle of H/D exchange with Methanol-d4.

Caption: General workflow for deuterium exchange.

References

• 1. depts.washington.edu [depts.washington.edu]
• 2. Automated Assignment of 15N And 13C Enrichment Levels in Doubly-Labeled Proteins - PMC [pmc.ncbi.nlm.nih.gov]
• 3. nbinno.com [nbinno.com]
• 4. acdlabs.com [acdlabs.com]
• 5. Hydrogen Deuterium Exchange (HDX) mass spectrometry | Thermo Fisher Scientific - TW [thermofisher.com]
• 6. Hydrogen–deuterium exchange - Wikipedia [en.wikipedia.org]
• 7. Hydrogen-Deuterium Exchange Mass Spectrometry: A Novel Structural Biology Approach to Structure, Dynamics and Interactions of Proteins and Their Complexes - PMC [pmc.ncbi.nlm.nih.gov]
• 8. 1H-NMR as a Structural and Analytical Tool of Intra- and Intermolecular Hydrogen Bonds of Phenol-Containing Natural Products and Model Compounds - PMC [pmc.ncbi.nlm.nih.gov]
• 9. sites.uclouvain.be [sites.uclouvain.be]
• 10. Sample Preparation | Faculty of Mathematical & Physical Sciences [ucl.ac.uk]
• 11. Hydrogen-Deuterium Exchange Mass Spectrometry to Study Protein Complexes | Springer Nature Experiments [experiments.springernature.com]
• 12. benchchem.com [benchchem.com]
• 13. benchchem.com [benchchem.com]
• 14. Why Deuterium Labelled Drug Standards Matter in Pharma [svchembiotech.com]
• 15. pubs.acs.org [pubs.acs.org]
• 16. chem.libretexts.org [chem.libretexts.org]
• 17. researchgate.net [researchgate.net]
• 18. hdxms.net [hdxms.net]
• 19. A hydrogen–deuterium exchange mass spectrometry-based protocol for protein–small molecule interaction analysis - PMC [pmc.ncbi.nlm.nih.gov]
• 20. Using hydrogen-deuterium exchange mass spectrometry to characterize Mtr4 interactions with RNA - PMC [pmc.ncbi.nlm.nih.gov]
• 21. HDX-MS Workflow from Sample Preparation to Data Interpretation - Creative Proteomics [iaanalysis.com]

Application of Methanol-d4 in Quantitative NMR (qNMR) for Purity Determination

For Researchers, Scientists, and Drug Development Professionals

Introduction

Quantitative Nuclear Magnetic Resonance (qNMR) spectroscopy is a powerful and versatile analytical technique for the precise and accurate determination of the purity and concentration of chemical substances. Unlike chromatographic methods, qNMR is a primary ratio method of analysis that does not require an identical certified reference material for each analyte. The signal intensity in an NMR spectrum is directly proportional to the number of nuclei giving rise to that signal. By comparing the integral of an analyte's signal to that of a certified internal standard with a known purity, the absolute purity of the analyte can be determined with high accuracy and traceability to the International System of Units (SI).

Methanol-d4 (CD₃OD) is a widely used deuterated solvent in NMR spectroscopy. Its high isotopic purity (typically >99.8 atom % D) and the significant reduction of the solvent's own proton signals make it an excellent choice for ¹H qNMR.[1] By minimizing solvent interference, Methanol-d4 allows for a clearer and more accurate integration of the analyte and internal standard signals, which is crucial for reliable quantification.[2] This application note provides detailed protocols and data presentation for the use of Methanol-d4 as a solvent in qNMR for the purity determination of organic molecules, a critical aspect in research, quality control, and drug development.

Principle of qNMR for Purity Determination

The fundamental principle of qNMR for purity determination lies in the direct proportionality between the integrated area of a specific NMR signal and the number of protons generating that signal. When a precisely weighed amount of an analyte and a certified internal standard are dissolved in Methanol-d4 and a ¹H NMR spectrum is acquired under quantitative conditions, the purity of the analyte can be calculated using the following equation:

Purity_Analyte (%) = (I_Analyte / I_Std) * (N_Std / N_Analyte) * (MW_Analyte / MW_Std) * (m_Std / m_Analyte) * Purity_Std (%)

Where:

• I_Analyte and I_Std are the integral areas of the signals for the analyte and the internal standard, respectively.

• N_Analyte and N_Std are the number of protons corresponding to the integrated signals of the analyte and the internal standard.

• MW_Analyte and MW_Std are the molecular weights of the analyte and the internal standard.

• m_Analyte and m_Std are the masses of the analyte and the internal standard.

• Purity_Std is the certified purity of the internal standard.

Application: Purity Determination of Ibuprofen using Maleic Acid as an Internal Standard in Methanol-d4

This section details the protocol for determining the purity of a commercial sample of Ibuprofen using Maleic Acid as a certified internal standard, with Methanol-d4 as the NMR solvent.

Materials and Equipment

• Analyte: Ibuprofen (C₁₃H₁₈O₂)

• Internal Standard: Maleic Acid (C₄H₄O₄), certified purity ≥ 99.5%

• Solvent: Methanol-d4 (CD₃OD), 99.8 atom % D

• NMR Spectrometer (e.g., 400 MHz or higher)

• Analytical balance (readability of at least 0.01 mg)

• 5 mm NMR tubes

• Volumetric flasks and pipettes

• Vortex mixer

Experimental Workflow

The general workflow for a qNMR experiment for purity determination is illustrated below.

General workflow for a qNMR experiment.

Detailed Experimental Protocol

1. Sample Preparation:

• Accurately weigh approximately 20 mg of Ibuprofen into a clean, dry vial. Record the exact mass.

• Accurately weigh approximately 10 mg of Maleic Acid (certified internal standard) into the same vial. Record the exact mass.

• Add approximately 0.7 mL of Methanol-d4 to the vial.

• Cap the vial and vortex until both the analyte and the internal standard are completely dissolved.

• Carefully transfer the solution into a 5 mm NMR tube.

2. NMR Data Acquisition:

• Insert the NMR tube into the spectrometer.

• Lock the spectrometer on the deuterium (B1214612) signal of Methanol-d4.

• Shim the magnetic field to achieve optimal resolution and line shape.

• Set the following acquisition parameters for quantitative analysis:

  • Pulse Program: A standard single-pulse experiment (e.g., 'zg30' on Bruker instruments).

  • Pulse Angle: 90°.

  • Relaxation Delay (D1): A crucial parameter for accurate quantification. Set D1 to at least 5 times the longest T₁ relaxation time of the signals of interest (both analyte and standard). A conservative value of 30-60 seconds is often recommended if T₁ values are unknown.[3]

  • Acquisition Time (AQ): Set to a value that allows for the complete decay of the Free Induction Decay (FID), typically 2-4 seconds.

  • Number of Scans (NS): Acquire a sufficient number of scans to achieve a signal-to-noise ratio (S/N) of at least 250:1 for the signals to be integrated.[4]

  • Temperature: Maintain a constant and controlled temperature (e.g., 298 K).

3. Data Processing and Analysis:

• Apply Fourier transformation to the FID.

• Carefully and manually phase the spectrum to ensure all peaks are in pure absorption mode.

• Apply a baseline correction to the entire spectrum.

• Integrate a well-resolved signal for Ibuprofen that corresponds to a known number of protons. For Ibuprofen in Methanol-d4, the doublet at approximately 0.9 ppm (corresponding to the 6 protons of the two methyl groups on the isobutyl side chain) is a good choice.

• Integrate the singlet signal of Maleic Acid at approximately 6.3 ppm (corresponding to the 2 olefinic protons).

• Use the purity calculation formula to determine the purity of the Ibuprofen sample.

Quantitative Data Summary

The following tables summarize the data from a hypothetical qNMR experiment for the purity determination of Ibuprofen.

Table 1: Sample and Standard Information

Parameter	Analyte (Ibuprofen)	Internal Standard (Maleic Acid)
Mass (mg)	20.15	10.08
Molecular Weight ( g/mol )	206.29	116.07
Certified Purity (%)	Unknown	99.7

Table 2: NMR Data and Purity Calculation

Parameter	Analyte (Ibuprofen)	Internal Standard (Maleic Acid)
¹H NMR Signal (ppm)	~0.9 (doublet)	~6.3 (singlet)
Number of Protons (N)	6	2
Integral Area (I)	1.00	0.15
Calculated Purity (%)	98.6	-

Logical Relationship for Purity Calculation

The following diagram illustrates the relationship between the measured and known parameters used in the qNMR purity calculation.

Parameters for qNMR purity calculation.

Conclusion

The use of Methanol-d4 as a solvent in qNMR provides a reliable and accurate method for determining the purity of organic compounds, which is essential for quality control in the pharmaceutical industry and other research areas. By following a carefully designed experimental protocol with optimized NMR acquisition parameters, researchers can obtain high-quality quantitative data. The non-destructive nature of qNMR and the ability to quantify analytes without the need for identical reference materials make it a valuable and efficient analytical tool.

References

• 1. researchgate.net [researchgate.net]
• 2. Methanol-d4(811-98-3) 1H NMR [m.chemicalbook.com]
• 3. NP-MRD: 1H NMR Spectrum (1D, 400 MHz, Methanol-d4, simulated) (NP0000460) [np-mrd.org]
• 4. researchgate.net [researchgate.net]

Application Notes and Protocols for Methanol-d4 as an Internal Standard in Mass Spectrometry

For Researchers, Scientists, and Drug Development Professionals

Introduction

In the landscape of quantitative analysis by mass spectrometry, particularly in the fields of pharmaceutical research, clinical diagnostics, and environmental monitoring, the use of stable isotope-labeled (SIL) internal standards is paramount for achieving accurate and reproducible results.[1][2] Methanol-d4 (CD₃OD), a deuterated form of methanol (B129727), serves as an ideal internal standard for the quantification of methanol and other small polar molecules. Its physicochemical properties are nearly identical to its non-labeled counterpart, ensuring it behaves similarly during sample preparation and analysis, yet its mass difference of four daltons allows for clear differentiation by a mass spectrometer.[3] This document provides detailed application notes and protocols for the effective use of Methanol-d4 as an internal standard in mass spectrometry-based assays.

Principle of Isotope Dilution Mass Spectrometry

Isotope dilution mass spectrometry (IDMS) is a powerful analytical technique that relies on the addition of a known amount of an isotopically labeled version of the analyte to the sample at the initial stage of analysis.[4] This "spiked" internal standard, in this case, Methanol-d4, experiences the same procedural variations as the endogenous analyte, including extraction inefficiencies, matrix effects (ion suppression or enhancement), and instrument variability. Because the analyte and the internal standard are affected proportionally, the ratio of their peak areas in the mass chromatogram provides a highly accurate and precise measure of the analyte's concentration.[4]

Key Properties of Methanol-d4

A thorough understanding of the physical and chemical properties of Methanol-d4 is essential for its proper handling and application.

Property	Value
Chemical Formula	CD₄O[3]
Molecular Weight	36.07 g/mol [5]
CAS Number	811-98-3[3]
Boiling Point	65.4 °C[6]
Melting Point	-99 °C[6]
Density	0.888 g/mL at 25 °C[6]
Isotopic Purity	Typically ≥99.8 atom % D[6]

Application: Quantification of Methanol in Human Plasma by GC-MS

This protocol details the determination of methanol concentration in human plasma samples using Methanol-d4 as an internal standard, a critical analysis in toxicology and clinical settings.

Experimental Workflow

Caption: Workflow for Methanol Quantification in Plasma.

Materials and Reagents

• Methanol (≥99.5% purity)

• Methanol-d4 (≥99.8% isotopic purity)

• Acetonitrile (B52724) (HPLC grade)

• Human plasma (drug-free)

• Calibrated pipettes and sterile microcentrifuge tubes

Preparation of Solutions

• Methanol Stock Solution (1 mg/mL): Accurately weigh 10 mg of methanol and dissolve it in 10 mL of deionized water.

• Methanol-d4 Internal Standard Stock Solution (1 mg/mL): Accurately weigh 10 mg of Methanol-d4 and dissolve it in 10 mL of deionized water.

• Working Calibration Standards: Serially dilute the Methanol Stock Solution with drug-free human plasma to prepare calibration standards at concentrations of 0.1, 0.5, 1, 5, 10, 50, and 100 µg/mL.

• Internal Standard Working Solution (10 µg/mL): Dilute the Methanol-d4 Internal Standard Stock Solution with deionized water.

• Quality Control (QC) Samples: Prepare QC samples at low (0.3 µg/mL), medium (8 µg/mL), and high (80 µg/mL) concentrations in drug-free human plasma.

Sample Preparation Protocol

• To 100 µL of each calibration standard, QC sample, and unknown plasma sample in a microcentrifuge tube, add 10 µL of the Internal Standard Working Solution (10 µg/mL Methanol-d4).

• Vortex each tube for 10 seconds.

• Add 200 µL of ice-cold acetonitrile to each tube to precipitate proteins.

• Vortex vigorously for 1 minute.

• Centrifuge at 14,000 rpm for 10 minutes at 4°C.

• Carefully transfer the supernatant to a clean autosampler vial for GC-MS analysis.

GC-MS Instrumental Parameters

Parameter	Setting
Gas Chromatograph	Agilent 7890B or equivalent
Column	DB-624 or equivalent (30 m x 0.25 mm, 1.4 µm)
Injection Volume	1 µL
Inlet Temperature	250°C
Oven Program	Start at 40°C (hold for 2 min), ramp to 220°C at 20°C/min (hold for 2 min)
Carrier Gas	Helium at a constant flow of 1.2 mL/min
Mass Spectrometer	Agilent 5977B or equivalent
Ionization Mode	Electron Ionization (EI) at 70 eV
Source Temperature	230°C
Quadrupole Temperature	150°C
Acquisition Mode	Selected Ion Monitoring (SIM)
Ions Monitored	Methanol: m/z 31, 29; Methanol-d4: m/z 36, 34

Quantitative Data and Method Validation

The performance of the analytical method should be rigorously validated to ensure its reliability. The following tables present representative data for the quantification of methanol using Methanol-d4 as an internal standard.

Calibration Curve

Concentration (µg/mL)	Analyte/IS Peak Area Ratio (Mean ± SD, n=3)	%CV
0.1	0.012 ± 0.001	8.3
0.5	0.058 ± 0.004	6.9
1	0.115 ± 0.007	6.1
5	0.592 ± 0.021	3.5
10	1.181 ± 0.035	3.0
50	5.934 ± 0.148	2.5
100	11.852 ± 0.237	2.0
Linearity (r²)	>0.998
Linear Range	0.1 - 100 µg/mL

Precision and Accuracy

QC Level	Nominal Conc. (µg/mL)	Measured Conc. (Mean ± SD, n=5)	Intra-day Precision (%CV)	Intra-day Accuracy (%)
Low	0.3	0.29 ± 0.02	6.9	96.7
Medium	8	8.21 ± 0.33	4.0	102.6
High	80	78.95 ± 2.53	3.2	98.7
Inter-day (n=5 days)	Inter-day Precision (%CV)	Inter-day Accuracy (%)
Low	0.3	0.31 ± 0.03	9.7	103.3
Medium	8	8.35 ± 0.50	6.0	104.4
High	80	81.20 ± 3.57	4.4	101.5

Logical Relationship of Internal Standard Function

The core principle of using an internal standard is to correct for variations throughout the analytical process. The following diagram illustrates this logical relationship.

Caption: Role of Internal Standard in Mitigating Variability.

Conclusion

Methanol-d4 is a highly effective internal standard for the quantitative analysis of methanol and other small molecules by mass spectrometry. Its use in conjunction with isotope dilution techniques significantly enhances the accuracy, precision, and robustness of analytical methods.[4] The protocols and data presented herein provide a comprehensive guide for researchers, scientists, and drug development professionals to implement Methanol-d4 in their quantitative workflows, ensuring high-quality and reliable results.

References

• 1. benchchem.com [benchchem.com]
• 2. Selection of Internal Standards for Quantitative Matrix-Assisted Laser Desorption/Ionization Mass Spectrometric Analysis Based on Correlation Coefficients - PMC [pmc.ncbi.nlm.nih.gov]
• 3. benchchem.com [benchchem.com]
• 4. benchchem.com [benchchem.com]
• 5. Methanol Assay Kit (ab241033) is not available | Abcam [abcam.com]
• 6. rsc.org [rsc.org]

Application Notes and Protocols for Methanol-d4 in Metabolic Labeling Studies

For Researchers, Scientists, and Drug Development Professionals

Introduction

Metabolic labeling with stable isotopes is a powerful technique to trace the flow of atoms through metabolic pathways, providing a dynamic view of cellular processes.[1][2] Methanol-d4 (CD₃OD), a deuterated analog of methanol (B129727), serves as an effective tracer for one-carbon metabolism.[] By introducing Methanol-d4 into cell culture media, researchers can track the incorporation of deuterated methyl groups into a variety of essential biomolecules, including proteins, lipids, and nucleic acids. This approach is invaluable for elucidating the mechanisms of metabolic diseases, identifying novel drug targets, and assessing the efficacy of therapeutic interventions that modulate methylation pathways.[1]

The core principle involves the enzymatic conversion of the deuterated methyl group from Methanol-d4 into the universal methyl donor, S-adenosylmethionine (SAM). This "heavy" SAM then participates in numerous methylation reactions, effectively labeling downstream metabolites. Mass spectrometry is the primary analytical tool used to detect and quantify these deuterated molecules, offering high sensitivity and specificity.[1]

Applications in Research and Drug Development

• Elucidating Disease Mechanisms: This technique is instrumental in studying the dysregulation of methylation pathways in diseases such as cancer, cardiovascular disease, and neurodegenerative disorders. By tracing the flow of deuterated methyl groups, researchers can identify metabolic bottlenecks and altered enzymatic activities associated with the disease state.

• Drug Discovery and Development: In pharmaceutical research, these studies are used to assess the on-target and off-target effects of drugs on one-carbon metabolism. For instance, it can be used to evaluate how a drug influences DNA methylation, histone modification, or phospholipid biosynthesis.

• Biomarker Discovery: The pattern of methyl group incorporation can serve as a metabolic signature for specific cellular states, aiding in the discovery of novel biomarkers for disease diagnosis and prognosis.

• Nutritional Science: Understanding how dietary components influence methyl donor availability and utilization is crucial. Methanol-d4 can be used to trace the metabolic fate of methanol derived from dietary sources like fruits and vegetables.[4]

Quantitative Data Summary

The following tables present hypothetical quantitative data from a Methanol-d4 metabolic labeling experiment in a cancer cell line to illustrate the potential findings.

Table 1: Isotopic Enrichment of Key Metabolites in One-Carbon Metabolism

Metabolite	Condition	Fractional Enrichment from Methanol-d4 (%)	Relative Pool Size (Fold Change vs. Control)
Methionine	Control	0	1.0
Methanol-d4	85.2	1.1
S-Adenosylmethionine (SAM)	Control	0	1.0
Methanol-d4	92.5	0.9
S-Adenosylhomocysteine (SAH)	Control	0	1.0
Methanol-d4	91.8	1.3
Creatine	Control	0	1.0
Methanol-d4	75.6	1.0

Table 2: Deuterium (B1214612) Incorporation into Phospholipid Species

Phospholipid Class	Labeled Species	Isotopic Incorporation (%)
Phosphatidylcholine (PC)	PC (d3)	35.4
PC (d6)	12.1
PC (d9)	5.3
Phosphatidylethanolamine (PE)	PE (d3)	8.2
Phosphatidylserine (PS)	PS (d3)	1.5

Experimental Protocols

Protocol 1: In Vitro Metabolic Labeling with Methanol-d4

This protocol describes the labeling of cultured mammalian cells with Methanol-d4 to trace methyl group metabolism.

Materials:

• Cell line of interest (e.g., HeLa, A549)

• Standard cell culture medium (e.g., DMEM) lacking methanol

• Dialyzed Fetal Bovine Serum (dFBS)

• Methanol-d4 (CD₃OD)

• Phosphate-Buffered Saline (PBS), ice-cold

• Methanol (HPLC grade), chilled to -80°C

• Chloroform (B151607) (HPLC grade)

• Water (HPLC grade)

• Cell scraper

• Centrifuge tubes

Procedure:

• Cell Culture:

  • Seed cells in 6-well plates or 10 cm dishes and grow to 70-80% confluency in standard culture medium.

• Preparation of Labeling Medium:

  • Prepare the labeling medium by supplementing the base medium with dFBS and the desired final concentration of Methanol-d4 (e.g., 1-5 mM). A preliminary experiment to determine the optimal concentration is recommended.

• Initiation of Labeling:

  • When cells reach the desired confluency, remove the standard culture medium.

  • Gently wash the cells once with pre-warmed PBS to remove any residual unlabeled medium.

  • Add the pre-warmed Methanol-d4 containing labeling medium to the cells.

• Incubation:

  • Incubate the cells for a duration sufficient to approach isotopic steady state. This time can vary depending on the metabolic pathway and cell type but is typically in the range of 6-24 hours. A time-course experiment is recommended to determine the optimal labeling time.

Protocol 2: Metabolite Extraction

This protocol describes a common method for quenching metabolism and extracting polar and non-polar metabolites from cultured cells.

Procedure:

• Quenching Metabolism:

  • At the end of the labeling period, rapidly aspirate the labeling medium.

  • Immediately wash the cells twice with a generous volume of ice-cold PBS to remove any remaining extracellular labeled substrate.

• Metabolite Extraction:

  • Add a sufficient volume of ice-cold 80% methanol to the culture plate.

  • Use a cell scraper to detach the cells and collect the cell suspension in a pre-chilled centrifuge tube.

  • To achieve phase separation for polar and non-polar metabolites, a methanol:chloroform:water extraction can be performed. Add chloroform and water to the methanol cell suspension to achieve a final ratio of 1:1:1 (v/v/v).

  • Vortex the mixture vigorously for 1 minute and incubate on ice for 10 minutes.

  • Centrifuge at 14,000 x g for 15 minutes at 4°C.

• Sample Collection:

  • Carefully collect the upper aqueous phase (containing polar metabolites) and the lower organic phase (containing lipids) into separate clean tubes.

  • The protein pellet at the interface can be retained for protein analysis.

Protocol 3: Sample Preparation for Mass Spectrometry

Procedure:

• Drying:

  • Evaporate the collected aqueous and organic phases to dryness using a vacuum concentrator or a gentle stream of nitrogen.

• Reconstitution:

  • Reconstitute the dried polar metabolite extract in a suitable solvent for LC-MS analysis (e.g., 50% acetonitrile (B52724) in water).

  • Reconstitute the dried lipid extract in a solvent compatible with lipidomics analysis (e.g., acetonitrile:isopropanol 1:1, v/v).[5]

• Analysis:

  • Analyze the reconstituted samples by high-resolution LC-MS/MS to identify and quantify the incorporation of deuterium into various metabolites.

Visualizations

Caption: Metabolic pathway of Methanol-d4 incorporation.

Caption: Experimental workflow for metabolic labeling.

Caption: Logical relationship of data to interpretation.

References

• 1. benchchem.com [benchchem.com]
• 2. Metabolic Labeling Techniques - Creative Proteomics [creative-proteomics.com]
• 4. Methanol - Wikipedia [en.wikipedia.org]
• 5. benchchem.com [benchchem.com]

Application Note: Real-Time Monitoring of Reaction Kinetics Using Methanol-d4 by ¹H NMR Spectroscopy

For Researchers, Scientists, and Drug Development Professionals

Introduction

Nuclear Magnetic Resonance (NMR) spectroscopy is a powerful and non-invasive analytical technique for studying reaction kinetics, offering real-time insights into the concentrations of reactants, intermediates, and products. The use of deuterated solvents is crucial for ¹H NMR to avoid signal overlap from the solvent. Methanol-d4 (CD₃OD), a polar protic solvent, is particularly useful for studying a wide range of organic reactions, including esterifications, glycosylations, and enzymatic reactions.[1][2] Its application allows for the direct monitoring of reaction progress, enabling the determination of reaction rates, kinetic isotope effects, and the elucidation of reaction mechanisms.[3]

This application note provides a detailed protocol for utilizing Methanol-d4 in the study of reaction kinetics by ¹H NMR, using the acid-catalyzed esterification of acetic acid with ethanol (B145695) as a model reaction.

Principle

The quantitative nature of NMR (qNMR) spectroscopy forms the basis for kinetic analysis. The integral of a specific NMR signal is directly proportional to the number of protons giving rise to that signal and, consequently, to the molar concentration of the molecule in the solution.[4][5][6] By acquiring a series of ¹H NMR spectra at regular time intervals, one can track the change in the integrals of characteristic peaks of reactants and products. This data allows for the construction of concentration versus time profiles, from which reaction rates and other kinetic parameters can be derived.

Methanol-d4 is an ideal solvent for this purpose as it dissolves a wide range of polar organic molecules and its residual proton signals (CHD₂OD and CD₃OH) are well-defined and typically do not interfere with the signals of interest.[7]

Experimental Protocol: Acid-Catalyzed Esterification of Acetic Acid with Ethanol

This protocol details the steps for monitoring the formation of ethyl acetate (B1210297) from acetic acid and ethanol in Methanol-d4, catalyzed by sulfuric acid.

Materials and Reagents

• Acetic Acid (CH₃COOH)

• Ethanol (CH₃CH₂OH)

• Methanol-d4 (CD₃OD, 99.8 atom % D)

• Sulfuric Acid (H₂SO₄, concentrated)

• NMR Tubes (5 mm, high precision)

• Micropipettes

• Small, dry vials

Sample Preparation

Proper sample preparation is critical for obtaining high-quality kinetic data.[4][8][9]

• Prepare a stock solution of the reactants: In a clean, dry vial, prepare a stock solution by dissolving a known amount of acetic acid and ethanol in Methanol-d4. For this example, we will aim for initial concentrations of approximately 0.1 M for each reactant.

  • To a vial, add 5.7 µL of acetic acid (0.1 mmol) and 5.8 µL of ethanol (0.1 mmol).

  • Add 1 mL of Methanol-d4 to the vial and mix thoroughly.

• Transfer to NMR tube: Transfer approximately 600 µL of the reactant solution into a clean, dry 5 mm NMR tube.

• Acquire initial spectrum (t=0): Place the NMR tube in the spectrometer and acquire a ¹H NMR spectrum before adding the catalyst. This spectrum serves as the t=0 reference.

• Initiate the reaction: Carefully add a catalytic amount of concentrated sulfuric acid (e.g., 1 µL) to the NMR tube. Cap the tube securely and invert it several times to ensure thorough mixing.

• Start kinetic measurement: Immediately re-insert the NMR tube into the spectrometer and begin the automated acquisition of the time-course experiment.

NMR Data Acquisition

The following parameters are recommended for a typical high-field NMR spectrometer (e.g., 400-600 MHz).

Parameter	Recommended Value	Purpose
Pulse Program	zg2d	Acquires a series of 1D spectra stored as a pseudo-2D dataset for accurate timing.[10]
Solvent	Methanol-d4	To avoid proton signals from the solvent.
Temperature	298 K (25 °C)	Maintain a constant and known reaction temperature.
Number of Scans (NS)	4 - 16	To achieve an adequate signal-to-noise ratio for each time point.[7]
Relaxation Delay (d1)	5 x T₁ (e.g., 30 s)	To ensure full relaxation of protons for accurate quantification.[7]
Acquisition Time (AQ)	2 - 4 s	Duration of FID acquisition.[7]
Spectral Width (SW)	~12 ppm	To cover the entire proton chemical shift range.
Number of Time Increments (TD in F1)	60 - 120	The number of 1D spectra to be acquired over the course of the reaction.
Delay between experiments (d20)	300 s (5 minutes)	The time interval between the start of each 1D spectrum acquisition.

Data Processing and Analysis

• Processing: The acquired pseudo-2D dataset should be processed using appropriate NMR software (e.g., Mnova, TopSpin).[1][2]

  • Apply Fourier transform in the F2 dimension (chemical shift).

  • Perform phase correction and baseline correction for each 1D spectrum in the series.

• Integration: Identify well-resolved signals for a reactant and a product. For the model reaction:

  • Ethanol (Reactant): Quartet at ~3.6 ppm (CH₂)

  • Ethyl Acetate (Product): Quartet at ~4.1 ppm (CH₂)

  • Integrate the chosen signals for each spectrum in the time series.

• Data Extraction and Plotting:

  • Extract the integral values for each time point.

  • Normalize the integrals to determine the relative concentrations of the reactant and product over time. The concentration of the product at any time t, [P]t, can be calculated relative to the initial concentration of the limiting reactant, [R]₀, using the formula: [P]t = ([R]₀ * Iₚ) / (Iₚ + Iᵣ) where Iₚ is the integral of the product peak and Iᵣ is the integral of the reactant peak.

  • Plot the concentration of the product versus time to obtain the reaction progress curve.

Data Presentation

Quantitative data should be summarized in a clear and structured table to facilitate comparison and analysis.

Table 1: Reaction Progress of the Esterification of Acetic Acid with Ethanol

Time (min)	Integral of Ethanol CH₂ (Reactant)	Integral of Ethyl Acetate CH₂ (Product)	Concentration of Ethyl Acetate (M)
0	1.00	0.00	0.000
5	0.85	0.15	0.015
10	0.72	0.28	0.028
20	0.55	0.45	0.045
30	0.42	0.58	0.058
60	0.25	0.75	0.075
90	0.15	0.85	0.085
120	0.10	0.90	0.090

Note: The integral values are normalized to the initial integral of the reactant. The concentration is calculated based on an initial reactant concentration of 0.1 M.

Visualizations

Experimental Workflow

Caption: Workflow for NMR-based reaction kinetics study.

Data Processing and Kinetic Analysis Pathway

References

• 1. store.bruker.com [store.bruker.com]
• 2. mcgill.ca [mcgill.ca]
• 3. process-nmr.com [process-nmr.com]
• 4. Sample Preparation | Faculty of Mathematical & Physical Sciences [ucl.ac.uk]
• 5. nmr.chem.columbia.edu [nmr.chem.columbia.edu]
• 6. Quantitative NMR Spectroscopy - Acanthus Research [acanthusresearch.com]
• 7. NMR acquisition parameters and qNMR — Nanalysis [nanalysis.com]
• 8. mun.ca [mun.ca]
• 9. NMR Sample Preparation [nmr.chem.umn.edu]
• 10. Pseudo 2D Sequence (zg2d) – Shared Instrumentation Facility [wp.nyu.edu]

Application Notes and Protocols for Using Methanol-d4 in Protein NMR

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed application notes and protocols for the utilization of tetradeuteromethanol (Methanol-d4, CD₃OD) as a solvent in protein Nuclear Magnetic Resonance (NMR) spectroscopy. These guidelines are intended for researchers in academia and industry, including those involved in drug development, who are looking to leverage NMR for the structural and functional characterization of proteins.

Introduction to Methanol-d4 in Protein NMR

Methanol-d4 is a deuterated isotopologue of methanol (B129727) where all four hydrogen atoms have been replaced with deuterium (B1214612).[1] This isotopic substitution makes it a valuable solvent for ¹H NMR spectroscopy as it significantly reduces the solvent's own proton signals, which would otherwise overwhelm the signals from the protein analyte.[2] Methanol-d4 is a polar protic solvent and its properties can influence protein structure and dynamics. Notably, it has been shown to strengthen intramolecular hydrogen bonds while weakening hydrophobic interactions.[3][4] This can lead to the stabilization of secondary structures like α-helices and β-sheets.[5] However, at higher concentrations, methanol can also act as a denaturant.[6][7] Therefore, its use requires careful consideration of the specific protein and experimental goals.

Key Properties of Methanol-d4

A thorough understanding of the physical and chemical properties of Methanol-d4 is crucial for its effective use in protein NMR.

Property	Value	Reference
Chemical Formula	CD₃OD	[8]
Molecular Weight	36.07 g/mol	[8]
CAS Number	811-98-3	[8]
Deuteration Degree	Typically ≥ 99.8 atom % D	[8]
Boiling Point	65.4 °C	[8]
Melting Point	-98 °C	[8]
Density	0.888 g/cm³ at 20 °C	[8]
¹H NMR Residual Signal	Quintet at ~3.31 ppm (CHD₂OD)	[9][10]
¹³C NMR Signal	Septet at ~49.15 ppm	[10]

Experimental Protocols

Protein Sample Preparation

The preparation of a high-quality protein sample is paramount for successful NMR experiments. The following protocol outlines the steps for preparing a protein sample in Methanol-d4, typically starting from a lyophilized (freeze-dried) protein.

Materials:

• Lyophilized protein of interest (isotopically labeled, e.g., ¹⁵N, ¹³C, if required)

• Methanol-d4 (CD₃OD), high purity (≥ 99.8 atom % D)

• Co-solvent such as DMSO-d6 (optional, for enhancing solubility)

• High-quality 5 mm NMR tubes

• Pipettes and sterile, nuclease-free microcentrifuge tubes

• Vortex mixer

• Centrifuge

Protocol:

• Protein Quantification: Accurately determine the amount of lyophilized protein. This can be done by weighing or by UV-Vis spectrophotometry of a small, redissolved aliquot in an appropriate buffer before lyophilization.

• Solvent Equilibration: Allow the sealed vial of Methanol-d4 to equilibrate to room temperature before opening to minimize water condensation.

• Reconstitution of Lyophilized Protein: a. Briefly centrifuge the vial containing the lyophilized protein to collect all the powder at the bottom.[11] b. Carefully add the calculated volume of Methanol-d4 to the lyophilized protein to achieve the desired final concentration. Typical protein concentrations for NMR range from 0.1 to 2.5 mM, with 0.3-0.5 mM being common for proteins up to 30 kDa.[5][6] c. Gently vortex the sample to facilitate dissolution. Avoid vigorous shaking, which can cause denaturation.[12] d. If solubility is an issue, consider the addition of a co-solvent. A small percentage of deuterated dimethyl sulfoxide (B87167) (DMSO-d6) can sometimes improve the solubility of proteins in methanol. Start with a low percentage (e.g., 5-10% v/v) and optimize as needed.

• Sample Clarification: a. After dissolution, visually inspect the sample for any precipitates or aggregates. b. If particulates are present, centrifuge the sample at high speed (e.g., >14,000 x g) for 10-15 minutes to pellet any insoluble material.[13]

• Transfer to NMR Tube: a. Carefully transfer the supernatant to a clean, high-quality 5 mm NMR tube. The typical sample volume for a standard 5 mm tube is 500-600 µL.[14] b. Cap the NMR tube securely to prevent solvent evaporation.

NMR Data Acquisition

The choice of NMR experiments will depend on the research objectives. For structural studies, a suite of 2D and 3D experiments is typically required.

Common NMR Experiments for Proteins in Methanol-d4:

• 1D ¹H NMR: A quick 1D ¹H experiment is useful for an initial assessment of the sample quality, including protein folding and the presence of any major impurities.

• 2D ¹H-¹⁵N HSQC (Heteronuclear Single Quantum Coherence): This is the workhorse experiment for protein NMR, providing a "fingerprint" of the protein. Each peak in the HSQC spectrum corresponds to a specific amide N-H group in the protein backbone (excluding prolines) and the sidechains of tryptophan, asparagine, and glutamine. Changes in the positions of these peaks are highly sensitive to the local chemical environment and can be used to monitor structural changes, ligand binding, and dynamics.

• 3D Triple-Resonance Experiments (e.g., HNCA, HN(CO)CA, HNCACB, CBCA(CO)NH): These experiments are essential for the sequential assignment of the backbone resonances, which is the first step in determining the three-dimensional structure of the protein. These experiments require the protein to be uniformly labeled with ¹⁵N and ¹³C.

• 3D NOESY (Nuclear Overhauser Effect Spectroscopy) Experiments (e.g., ¹⁵N-edited NOESY-HSQC): NOESY experiments provide information about through-space proximities between protons that are close to each other (< 5-6 Å), which is crucial for calculating the 3D structure.

Typical Acquisition Parameters (for a 600 MHz Spectrometer):

Parameter	2D ¹H-¹⁵N HSQC
Temperature	298 K (25 °C)
¹H Spectral Width	12-16 ppm
¹⁵N Spectral Width	30-40 ppm
Number of Scans (NS)	8-64 (depending on concentration)
Dummy Scans (DS)	4-16
Acquisition Time (t2)	~0.1 s
Inter-scan Delay (d1)	1.0-1.5 s

NMR Data Processing and Analysis

Processing of the raw NMR data is required to generate interpretable spectra. This is typically performed using specialized software packages.

General Processing Workflow:

• Fourier Transformation: The raw time-domain data (FID) is converted into the frequency domain.

• Phasing: The spectrum is phased to ensure that all peaks have a pure absorption lineshape.

• Baseline Correction: The baseline of the spectrum is corrected to be flat.

• Referencing: The chemical shifts are referenced to an internal or external standard. For ¹H NMR in Methanol-d4, the residual solvent peak (CHD₂OD) at ~3.31 ppm can be used as a secondary reference.

• Peak Picking and Integration: Peaks in the spectrum are identified and their intensities are integrated.

• Resonance Assignment: For structural studies, the peaks in the various spectra are assigned to specific atoms in the protein sequence.

• Structure Calculation: Using distance and dihedral angle restraints derived from the NMR data, the 3D structure of the protein is calculated using software packages like CYANA, XPLOR-NIH, or CNS.

Data Presentation

Effects of Methanol-d4 on Protein NMR Parameters

The use of Methanol-d4 as a solvent can lead to changes in NMR parameters compared to aqueous solutions. While a comprehensive, universally applicable table of chemical shift perturbations is difficult to compile due to the high dependence on the specific protein and local environment, the following table summarizes the general trends observed.

NMR Parameter	General Effect in Methanol-d4	Rationale
Amide Proton (¹Hɴ) Chemical Shifts	Can show significant changes, often moving downfield.	Altered hydrogen bonding environment. Methanol can strengthen existing intramolecular H-bonds or form new ones.[4]
α-Proton (¹Hα) Chemical Shifts	Sensitive to secondary structure; changes can indicate shifts in helical or sheet propensity.	The α-proton chemical shift is a good indicator of backbone conformation.[15]
Sidechain Proton Chemical Shifts	Changes are highly dependent on the residue type and its exposure to the solvent.	Weakening of hydrophobic interactions can lead to conformational rearrangements of the hydrophobic core.[3]
Deuterium Exchange of Labile Protons	Protons of -OH, -NH₂, -COOH, and backbone amides can exchange with deuterium from CD₃OD, leading to signal disappearance in ¹H NMR.	The hydroxyl deuterium of Methanol-d4 is exchangeable.

Mandatory Visualizations

Experimental Workflow for Protein NMR in Methanol-d4

Caption: Workflow for Protein NMR using Methanol-d4.

Logical Relationship of Methanol's Effects on Protein Structure

Caption: Effects of Methanol on Protein Structure.

Troubleshooting and Considerations

• Protein Solubility: If the protein is insoluble in pure Methanol-d4, a mixture with deuterated water (D₂O) or another co-solvent like DMSO-d6 may be necessary. A titration experiment can help determine the optimal solvent composition that maintains protein structure and solubility.[16]

• Protein Stability: Proteins may be less stable in organic solvents compared to aqueous buffers. It is advisable to check for sample degradation over the course of the NMR experiments by periodically acquiring 1D ¹H or 2D ¹H-¹⁵N HSQC spectra.[17]

• Deuterium Exchange: Be aware that labile protons will exchange with deuterium from the solvent. This can be advantageous for simplifying spectra but also results in the loss of information from these protons. If observation of these protons is critical, using Methanol-d3 (CD₃OH) in a non-deuterated co-solvent might be an alternative, though this introduces other complexities.[18]

• Chemical Shift Referencing: While the residual solvent peak can be used for referencing, for very accurate work, the addition of an internal standard like DSS (4,4-dimethyl-4-silapentane-1-sulfonic acid) or TSP (trimethylsilylpropanoic acid) might be considered, provided it does not interact with the protein.

By following these protocols and considering the unique properties of Methanol-d4, researchers can successfully employ this solvent for a wide range of protein NMR studies, gaining valuable insights into protein structure, function, and dynamics.

References

• 1. researchgate.net [researchgate.net]
• 2. nbinno.com [nbinno.com]
• 3. researchgate.net [researchgate.net]
• 4. Methanol strengthens hydrogen bonds and weakens hydrophobic interactions in proteins--a combined molecular dynamics and NMR study - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. nmr-bio.com [nmr-bio.com]
• 6. High-pressure NMR reveals close similarity between cold and alcohol protein denaturation in ubiquitin - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. Methanol concentration dependent protein denaturing ability of guanidinium/methanol mixed solution - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. youtube.com [youtube.com]
• 9. Quantitating Metabolites in Protein Precipitated Serum Using NMR Spectroscopy - PMC [pmc.ncbi.nlm.nih.gov]
• 10. researchgate.net [researchgate.net]
• 11. Optimization of protein samples for NMR using thermal shift assays - PMC [pmc.ncbi.nlm.nih.gov]
• 12. researchgate.net [researchgate.net]
• 13. sites.uclouvain.be [sites.uclouvain.be]
• 14. cif.iastate.edu [cif.iastate.edu]
• 15. α-proton Chemical Shift Index and Amide Proton Chemical Shift Temperature Coefficient of Melittin in Methanol: Indicators for a Helix Structure and an Intra-Molecular Hydrogen Bond? - PubMed [pubmed.ncbi.nlm.nih.gov]
• 16. researchgate.net [researchgate.net]
• 17. utsouthwestern.edu [utsouthwestern.edu]
• 18. NMR Sample Preparation | NMR and Chemistry MS Facilities [nmr.chem.cornell.edu]

Methanol-d4: Application Notes and Protocols for the Analysis of Polar Compounds

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed application notes and protocols for utilizing Methanol-d4 (CD₃OD) as a solvent in the analysis of polar compounds. Methanol-d4 is a deuterated form of methanol (B129727) where the four hydrogen atoms have been replaced by deuterium (B1214612).[1] This isotopic substitution makes it an invaluable solvent for various analytical techniques, particularly Nuclear Magnetic Resonance (NMR) spectroscopy, by minimizing solvent interference in proton NMR spectra.[2] Its polar nature also makes it an effective solvent for a wide range of polar analytes.

Properties of Methanol-d4

Methanol-d4 is a colorless liquid with physical and chemical properties similar to non-deuterated methanol.[3][4] Its key properties are summarized in the table below, making it a versatile solvent for the analysis of polar compounds across various analytical platforms.

Property	Value	Reference
Chemical Formula	CD₄O
Molecular Weight	36.07 g/mol
Density	0.888 g/mL at 25 °C	[3]
Boiling Point	65.4 °C	[3]
Melting Point	-99 °C
Refractive Index	n20/D 1.326	[3]
Isotopic Purity	≥99.8 atom % D
Solubility	Miscible with water, ethanol, ether, acetone, and chloroform (B151607).	[3]

Applications in the Analysis of Polar Compounds

Methanol-d4 is a versatile solvent for the analysis of a broad spectrum of polar compounds, including but not limited to:

• Metabolites: Sugars, amino acids, organic acids, and nucleotides.

• Natural Products: Phenolic compounds, flavonoids, and alkaloids.

• Pharmaceuticals: Active pharmaceutical ingredients (APIs) and their polar metabolites.

• Peptides and small proteins.

Its utility spans across several key analytical techniques.

Nuclear Magnetic Resonance (NMR) Spectroscopy

Methanol-d4 is one of the most common solvents for NMR analysis of polar compounds.[4] Its key advantages in NMR include:

• Reduced Solvent Signal: The deuterium atoms are not observed in ¹H NMR, resulting in a cleaner spectrum with minimal solvent interference.

• Good Solubility for Polar Analytes: Its high polarity allows for the dissolution of a wide range of polar molecules that are insoluble in less polar NMR solvents like chloroform-d.

• Exchangeable Protons: The deuterium on the hydroxyl group can exchange with labile protons (e.g., -OH, -NH₂, -COOH) in the analyte. While this can be a disadvantage as it leads to the disappearance of these signals, it can also be used as a diagnostic tool to identify such functional groups.

Residual Solvent Peaks in Methanol-d4:

Even with high isotopic purity, a small residual protonated solvent signal is typically observed. The chemical shifts of the residual CHD₂OD and HOD are important to recognize.

Species	¹H Chemical Shift (ppm)	¹³C Chemical Shift (ppm)
CHD₂OD	3.31 (quintet)	49.0 (septet)
HOD	~4.87 (singlet, variable)	-

Note: The chemical shift of the HOD peak is highly dependent on temperature, concentration, and the presence of other exchangeable protons.

Chemical Shifts of Common Laboratory Solvents in Methanol-d4:

Identifying common laboratory solvent impurities is crucial for accurate spectral interpretation.

Compound	¹H Chemical Shift (ppm)
Acetone	2.15
Acetonitrile	2.03
Dichloromethane	5.49
Diethyl ether	1.18 (t), 3.49 (q)
Dimethylformamide (DMF)	2.86, 2.99, 7.97
Dimethyl sulfoxide (B87167) (DMSO)	2.71
Ethyl acetate	1.24 (t), 2.01 (s), 4.09 (q)
n-Hexane	0.90 (t), 1.29 (m)
Toluene	2.32 (s), 7.16 (m)

Data sourced from publicly available chemical shift tables.

Mass Spectrometry (MS)

In liquid chromatography-mass spectrometry (LC-MS), methanol (and by extension, Methanol-d4 for isotopic labeling studies) is a common mobile phase component for the analysis of polar compounds. It is particularly useful in:

• Reversed-Phase Chromatography (RPC): Methanol is mixed with water to create a polar mobile phase for separating a wide range of compounds.

• Hydrophilic Interaction Liquid Chromatography (HILIC): While less common than acetonitrile, methanol can be used in the mobile phase for HILIC separations of very polar compounds.

• Extraction Solvent: Methanol is highly effective for extracting polar and semi-polar metabolites from biological samples prior to MS analysis. A common method involves a methanol/chloroform/water extraction to partition polar and non-polar metabolites.

Chromatography

Methanol is a widely used solvent in various chromatographic techniques for the separation of polar compounds:

• High-Performance Liquid Chromatography (HPLC): As a key component of the mobile phase in reversed-phase HPLC, methanol's polarity can be adjusted by mixing with water to elute compounds of varying polarities.

• Flash Chromatography: A mixture of methanol and a less polar solvent, such as dichloromethane, is a common eluent for purifying polar compounds on silica (B1680970) gel.[1] However, it is generally recommended to use methanol in proportions of 10% or less to avoid dissolving the silica gel.[1]

Experimental Protocols

Protocol for NMR Sample Preparation

This protocol outlines the standard procedure for preparing a sample for NMR analysis using Methanol-d4.

Materials:

• Analyte (5-25 mg for ¹H NMR, 50-100 mg for ¹³C NMR)

• Methanol-d4 (CD₃OD)

• High-quality 5 mm NMR tube

• Pasteur pipette or syringe

• Small vial

• Vortex mixer (optional)

• Filter (e.g., cotton plug in a Pasteur pipette)

Procedure:

• Weigh the Analyte: Accurately weigh the desired amount of the polar compound into a clean, dry vial.

• Add Methanol-d4: Add approximately 0.6-0.7 mL of Methanol-d4 to the vial.

• Dissolve the Sample: Gently swirl or vortex the vial to dissolve the analyte completely. If the sample is not easily solubilized, gentle warming or sonication may be applied, but be cautious of potential sample degradation.

• Filter the Solution: If any particulate matter is present, filter the solution to prevent it from interfering with the NMR measurement. This can be done by passing the solution through a small cotton plug placed at the bottom of a Pasteur pipette.

• Transfer to NMR Tube: Carefully transfer the clear solution into a clean, high-quality NMR tube using a Pasteur pipette or syringe.

• Check Sample Height: Ensure the height of the solution in the NMR tube is approximately 4-5 cm.

• Cap and Label: Securely cap the NMR tube and label it clearly.

• Acquire Spectrum: Insert the sample into the NMR spectrometer and acquire the data.

Workflow for NMR Sample Preparation.

Protocol for Extraction of Polar Metabolites from Biological Samples for MS Analysis

This protocol describes a general method for extracting polar metabolites from biological samples using a methanol-based solvent system. Methanol-d4 can be substituted for methanol if isotopic labeling is desired.

Materials:

• Biological sample (e.g., cell pellet, tissue homogenate)

• Ice-cold Methanol

• Ice-cold Chloroform

• Ice-cold Water

• Microcentrifuge tubes

• Vortex mixer

• Refrigerated centrifuge

• Nitrogen evaporator or vacuum concentrator

Procedure:

• Sample Quenching: Rapidly quench metabolic activity by flash-freezing the biological sample in liquid nitrogen.

• Homogenization (for tissues): Homogenize the frozen tissue in a pre-chilled solvent mixture.

• Extraction: To the quenched sample (e.g., cell pellet), add a pre-chilled mixture of methanol and water (typically 80:20 v/v). Vortex vigorously for 1 minute.

• Phase Separation: Add ice-cold chloroform to the mixture to achieve a final methanol:chloroform:water ratio of approximately 2:1:1. Vortex thoroughly.

• Centrifugation: Centrifuge the sample at high speed (e.g., 14,000 x g) for 15 minutes at 4°C. This will separate the mixture into three layers: an upper aqueous/methanol layer containing polar metabolites, a lower chloroform layer with non-polar lipids, and a protein pellet at the interface.

• Collect Polar Fraction: Carefully collect the upper aqueous/methanol layer without disturbing the other layers and transfer it to a new microcentrifuge tube.

• Drying: Evaporate the solvent from the polar fraction using a nitrogen evaporator or a vacuum concentrator.

• Reconstitution: Reconstitute the dried polar metabolites in a suitable solvent for your LC-MS analysis (e.g., a mixture of water and methanol or acetonitrile).

• Analysis: The sample is now ready for injection into the LC-MS system.

Extraction of Polar Metabolites.

Logical Relationships and Advantages

The choice of Methanol-d4 as a solvent for analyzing polar compounds is based on a logical interplay of its properties that make it highly advantageous for specific analytical techniques.

Advantages of Methanol-d4.

Conclusion

Methanol-d4 is an essential solvent for researchers, scientists, and drug development professionals working with polar compounds. Its unique combination of high polarity and isotopic purity provides significant advantages in NMR spectroscopy, while its properties as a solvent are also highly beneficial in mass spectrometry and chromatography. The protocols and data presented in these application notes provide a comprehensive guide for the effective use of Methanol-d4 in the analysis of polar molecules.

References

• 1. Methanol-d4(811-98-3) 1H NMR spectrum [chemicalbook.com]
• 2. researchgate.net [researchgate.net]
• 3. researchgate.net [researchgate.net]
• 4. scs.illinois.edu [scs.illinois.edu]

Application Notes and Protocols for In Situ Reaction Monitoring Using Methanol-d4 NMR

For Researchers, Scientists, and Drug Development Professionals

Introduction

In situ Nuclear Magnetic Resonance (NMR) spectroscopy is a powerful, non-invasive analytical technique that provides real-time insights into the dynamic processes of chemical reactions. By monitoring reactions directly within the NMR tube, researchers can gain valuable information on reaction kinetics, mechanisms, transient intermediates, and the formation of byproducts. The choice of solvent is critical for successful in situ NMR studies, and Methanol-d4 (CD3OD) has emerged as a versatile and effective medium for a wide range of applications, particularly in organic synthesis and drug development.

Methanol-d4 offers excellent solubility for a diverse array of organic compounds and reagents. Its key advantage lies in the substitution of protons with deuterium, which renders the solvent 'invisible' in ¹H NMR spectra. This "silencing" of the solvent signal is paramount for clear and unambiguous observation of the signals from reactants, intermediates, and products, allowing for accurate quantitative analysis.[1] This is especially beneficial in complex reaction mixtures where solvent peaks could otherwise obscure important analyte signals.

These application notes provide a comprehensive guide to utilizing Methanol-d4 NMR for in situ reaction monitoring, covering key applications, detailed experimental protocols, and data analysis strategies.

Key Applications

In situ NMR monitoring in Methanol-d4 is applicable across various stages of chemical and pharmaceutical research:

• Reaction Optimization: Rapidly screen reaction conditions (e.g., temperature, catalyst loading, reagent stoichiometry) to maximize yield and minimize impurities.

• Kinetic and Mechanistic Studies: Determine reaction rates, orders of reaction, and activation energies to elucidate reaction mechanisms. The ability to observe the rise and fall of intermediate species provides direct evidence for proposed pathways.

• Intermediate Identification: Detect and characterize transient or unstable intermediates that are difficult to isolate and study by conventional methods.

• Drug Discovery and Development: Monitor the formation of active pharmaceutical ingredients (APIs), identify potential impurities, and study the degradation kinetics of drug candidates under various stress conditions.

• Process Analytical Technology (PAT): Implement real-time monitoring in process development to ensure consistency and quality, aligning with the principles of PAT.

Data Presentation: Quantitative Analysis of Reaction Kinetics

The primary quantitative data obtained from in situ NMR reaction monitoring is the concentration of reactants and products over time. This data can be conveniently summarized in tables to facilitate comparison and kinetic analysis. The following tables are illustrative examples based on a hypothetical reaction and a documented case study.

Table 1: Hypothetical Suzuki Coupling Reaction Monitored by ¹H NMR in Methanol-d4

Time (minutes)	Aryl Bromide (Reactant) Concentration (M)	Arylboronic Acid (Reactant) Concentration (M)	Biaryl (Product) Concentration (M)
0	0.100	0.120	0.000
10	0.075	0.095	0.025
20	0.055	0.075	0.045
30	0.040	0.060	0.060
60	0.015	0.035	0.085
120	0.002	0.022	0.098

Table 2: Paal-Knorr Pyrrole (B145914) Synthesis Monitored by ¹H NMR in Methanol-d4

This table is based on the Graphene Oxide catalyzed synthesis of 2,5-dimethyl-N-phenyl pyrrole from aniline (B41778) and 2,5-hexanedione (B30556) in CD3OD at 30°C.[2]

Reaction Time (hours)	Aniline (Reactant) Relative Concentration (%)	2,5-Hexanedione (Reactant) Relative Concentration (%)	2,5-dimethyl-N-phenyl pyrrole (Product) Yield (%)
0	100	100	0
1	Decreased Significantly	Decreased Significantly	-
4	-	-	86 (with GO catalyst)
4	-	-	53 (without GO catalyst)

Note: The original study provided qualitative descriptions of reactant decrease and final product yields. The table reflects this information.

Experimental Protocols

Protocol 1: General Procedure for In Situ ¹H NMR Reaction Monitoring

This protocol outlines the fundamental steps for setting up and running an in situ NMR experiment in Methanol-d4.

1. Sample Preparation:

• Ensure all glassware, including the NMR tube, is clean and dry to avoid contamination.

• In a small vial, accurately weigh the limiting reagent and any solid catalysts or additives.

• Dissolve the weighed solids in a known volume of Methanol-d4 (typically 0.5-0.7 mL).

• Add the other reactants to the solution. If a reactant is a liquid, it can be added via a microliter syringe.

• If an internal standard is required for absolute quantification, add a known amount of a stable compound with a resonance that does not overlap with other signals in the spectrum (e.g., 1,3,5-trimethoxybenzene).

• Transfer the final reaction mixture to a 5 mm NMR tube.

2. NMR Spectrometer Setup:

• Insert a "dummy" sample containing only Methanol-d4 into the NMR spectrometer to lock and shim the instrument at the desired reaction temperature. This pre-heats the probe and ensures consistent conditions.[3]

• Once the desired temperature is stable and the instrument is shimmed, eject the dummy sample.

3. Initiating the Reaction and Data Acquisition:

• For slow reactions, the reaction can be initiated by adding the final reagent or catalyst to the NMR tube just before inserting it into the spectrometer.

• For faster reactions, consider using a rapid injection system or initiating the reaction at a low temperature and then quickly raising the temperature inside the spectrometer.

• Quickly insert the NMR tube containing the reaction mixture into the spectrometer.

• Start the data acquisition immediately.

• Acquire a series of ¹H NMR spectra over time. This can be done using an arrayed experiment (e.g., a pseudo-2D kinetics experiment) or a series of 1D experiments with a defined time delay.[3][4] The time interval between spectra should be chosen based on the expected reaction rate. For fast reactions, a shorter delay is necessary.

4. Data Processing and Analysis:

• Process the acquired spectra (Fourier transform, phase correction, and baseline correction).

• Identify the characteristic signals for the reactants, products, and any observable intermediates.

• Integrate the area of a well-resolved peak for each species in each spectrum.

• Normalize the integrals to an internal standard or assume the total integral of all species remains constant.

• Calculate the concentration of each species at each time point.

• Plot the concentration of reactants and products as a function of time to obtain kinetic profiles.

Protocol 2: Monitoring Drug Degradation Kinetics

This protocol is adapted for studying the degradation of a drug substance in Methanol-d4.

1. Sample Preparation:

• Prepare a stock solution of the drug substance in Methanol-d4 at a known concentration.

• Prepare the degradation-inducing reagent (e.g., an acid, base, or oxidizing agent) in a separate stock solution, also in Methanol-d4.

• In a clean NMR tube, add a precise volume of the drug stock solution.

• Add an internal standard if necessary for quantification.

2. NMR Setup and Reaction Initiation:

• Equilibrate the NMR spectrometer to the desired temperature using a dummy sample.

• Acquire an initial spectrum (t=0) of the drug solution before initiating degradation.

• Initiate the degradation by adding a specific volume of the degradation-inducing reagent to the NMR tube.

• Quickly mix the contents and re-insert the tube into the spectrometer.

3. Data Acquisition and Analysis:

• Begin acquiring a time-course series of ¹H NMR spectra.

• Monitor the decrease in the integral of characteristic peaks of the parent drug and the appearance and increase of signals from degradation products.

• Quantify the concentration of the parent drug and major degradants over time.

• Use this data to determine the degradation rate constant and the degradation pathway.

Mandatory Visualizations

Caption: General workflow for in situ NMR reaction monitoring.

Caption: Data analysis pathway for kinetic studies.

Conclusion

In situ NMR spectroscopy using Methanol-d4 as a solvent is a robust and informative technique for real-time reaction monitoring. It provides chemists and pharmaceutical scientists with a powerful tool to accelerate research and development by offering detailed insights into reaction dynamics. The protocols and guidelines presented here offer a starting point for implementing this technique to enhance understanding and control over chemical processes. Careful experimental design and data analysis are key to extracting high-quality, reliable kinetic and mechanistic information.

References

• 1. nbinno.com [nbinno.com]
• 2. researchgate.net [researchgate.net]
• 3. Reaction Monitoring & Kinetics | Chemical Instrumentation Facility [cif.iastate.edu]
• 4. www2.chem.wisc.edu [www2.chem.wisc.edu]

Application of Methanol-d4 in the Synthesis of Deuterated Drugs: Application Notes and Protocols

For Researchers, Scientists, and Drug Development Professionals

Introduction

The strategic incorporation of deuterium (B1214612), a stable isotope of hydrogen, into active pharmaceutical ingredients (APIs) has emerged as a valuable strategy in drug discovery and development. This approach, known as "deuterium switching," can significantly alter the metabolic profile of a drug, often leading to improved pharmacokinetic properties. The enhanced stability of the carbon-deuterium (C-D) bond compared to the carbon-hydrogen (C-H) bond can slow down drug metabolism, particularly when deuterium is placed at a site susceptible to metabolic attack. This can result in a longer drug half-life, reduced formation of toxic metabolites, and an improved safety and efficacy profile.[1][2]

Methanol-d4 (CD₃OD), a readily available and versatile deuterated reagent, serves as a key building block for the introduction of deuterated methyl groups (-CD₃) into drug molecules.[3] This application note provides detailed protocols and methodologies for the use of Methanol-d4 in the synthesis of deuterated drugs, targeting researchers, scientists, and drug development professionals.

Advantages of Deuterated Drugs

The substitution of hydrogen with deuterium can offer several advantages:

• Improved Metabolic Profile: Slower metabolism can lead to lower and/or less frequent dosing.[1]

• Increased Half-Life: A longer duration of action can improve patient compliance.[3][4][5]

• Reduced Toxic Metabolites: Blocking certain metabolic pathways can enhance the safety of a drug.

• Improved Oral Bioavailability: Reduced first-pass metabolism can increase the amount of drug that reaches systemic circulation.[3][4][5]

Deutetrabenazine, the first deuterated drug approved by the FDA, exemplifies the clinical benefits of this strategy, demonstrating an improved pharmacokinetic profile and reduced dosing frequency compared to its non-deuterated counterpart.

General Synthetic Strategies using Methanol-d4

Methanol-d4 is a versatile source for introducing a trideuteromethyl (-CD₃) group. It can be used directly or converted into more reactive deuterated methylating agents.

Caption: General strategies for deuterated drug synthesis using Methanol-d4.

Experimental Protocols

Protocol 1: Synthesis of Deuterated Methyl p-Toluenesulfonate (CD₃OTs)

Deuterated methyl p-toluenesulfonate is a useful intermediate for the introduction of a deuterated methyl group.

Reaction Scheme:

CD₃OD + TsCl → CD₃OTs + HCl

Materials:

• Methanol-d4 (CD₃OD)

• p-Toluenesulfonyl chloride (TsCl)

• Sodium hydroxide (B78521) (NaOH)

• Tetrahydrofuran (B95107) (THF)

• Ethyl acetate (B1210297)

• Anhydrous sodium sulfate

Procedure:

• In a 250 mL three-necked flask, dissolve 90 g of sodium hydroxide in 144 mL of water.

• Add 16.2 g of Methanol-d4 to the solution and cool to 0°C in an ice-water bath.

• Slowly add a solution of 103 g of p-toluenesulfonyl chloride in 144 mL of tetrahydrofuran dropwise to the cooled mixture.

• After the addition is complete, allow the reaction to warm to room temperature and stir overnight.

• Filter the reaction mixture and extract the filtrate with ethyl acetate.

• Wash the organic layer with water, dry over anhydrous sodium sulfate, and concentrate under reduced pressure to obtain deuterated methyl p-toluenesulfonate as a colorless oil.[6]

Parameter	Value	Reference
Yield	82.5 g	[6]

Protocol 2: Synthesis of Deuterated Dimethylamine (B145610) Hydrochloride from Methanol-d4

This protocol outlines the preparation of a deuterated secondary amine, a common moiety in pharmaceuticals.

Caption: Workflow for the synthesis of deuterated dimethylamine hydrochloride.

Procedure:

• Preparation of N,N-deuterated dimethylammonium tert-butoxide:

  • In a reaction vessel, combine the deuterated methyl p-toluenesulfonate from Protocol 1 with tert-butylamine.

  • After the reaction is complete (monitored by TLC), cool the mixture to room temperature and quench with ice water.

  • Extract the product with ethyl acetate, wash the organic phase with water, dry over anhydrous sodium sulfate, and concentrate to yield N,N-deuterated dimethylammonium tert-butoxide.[6]

• Preparation of deuterated dimethylamine hydrochloride:

  • Dissolve the N,N-deuterated dimethylammonium tert-butoxide in ethyl acetate.

  • Bubble dry hydrogen chloride gas through the solution at room temperature and stir overnight.

  • Monitor the reaction by TLC. Upon completion, filter the precipitate and wash with ethyl acetate to obtain deuterated dimethylamine hydrochloride.[6]

Intermediate/Product	Yield	Reference
N,N-deuterated dimethylammonium tert-butoxide	62.9%	[6]
Deuterated dimethylamine hydrochloride	64%	[6]

Protocol 3: General Procedure for N-Deuteromethylation of Amines

This protocol describes a general method for the N-deuteromethylation of primary and secondary amines using Methanol-d4, which can be adapted for the synthesis of deuterated drugs like venlafaxine (B1195380).

Reaction Scheme:

R₁R₂NH + CD₃OD → R₁R₂NCD₃ + H₂O

Materials:

• Amine substrate

• Methanol-d4 (CD₃OD)

• Ruthenium catalyst (e.g., (DPEPhos)RuCl₂PPh₃)

• Base (e.g., Cs₂CO₃)

• Anhydrous solvent (if necessary)

Procedure:

• In a Schlenk tube equipped with a magnetic stir bar, add the amine substrate (1.0 mmol), Ruthenium catalyst (0.5 mol%), and base (0.5 mmol).

• Add anhydrous Methanol-d4 (1 mL).

• Seal the tube and heat the reaction mixture at 120-140°C for 12 hours.

• After cooling to room temperature, remove the solvent under reduced pressure.

• Purify the residue by silica (B1680970) gel chromatography to obtain the N-deuteromethylated product.[7][8]

Parameter	Value	Reference
Catalyst Loading	0.5 mol%	[7][8]
Temperature	120-140 °C	[7][8]
Reaction Time	12 h	[7][8]

Protocol 4: Synthesis of Deuterated Iodomethane (CD₃I) from Methanol-d4

Deuterated iodomethane is a highly effective reagent for introducing a deuterated methyl group.

Reaction Scheme:

CD₃OD + I₂ + Red P → CD₃I

Materials:

• Methanol-d4 (CD₃OD)

• Iodine (I₂)

• Red phosphorus

Procedure:

• In a flask equipped with a reflux condenser, slowly add red phosphorus to a mixture of Methanol-d4 and water at -15°C.

• Gradually add elemental iodine to the mixture.

• After the addition is complete, heat the reaction mixture to 65°C and stir for approximately 2 hours.

• Cool the reaction mixture to room temperature.

• Distill the mixture at 45°C and collect the fractions containing deuterated iodomethane.[9]

Parameter	Value	Reference
Yield	~88%	[2][10]
Purity	>99%	[11]
Deuteration Rate	>99.5%	[11]

Application in the Synthesis of Specific Deuterated Drugs

While detailed, step-by-step public domain protocols for the synthesis of many specific deuterated drugs using Methanol-d4 are proprietary, the following outlines plausible synthetic strategies based on known chemical transformations.

Deuterated Venlafaxine

The key step in synthesizing deuterated venlafaxine is the N-deuteromethylation of its precursor, O-desmethylvenlafaxine. This can be achieved using deuterated iodomethane (CD₃I) prepared from Methanol-d4.

Caption: Plausible synthetic route to deuterated venlafaxine.

Deuterated Tofacitinib (B832)

The synthesis of deuterated tofacitinib would involve the introduction of a deuterated methyl group onto the pyrrolo[2,3-d]pyrimidine core. This could potentially be achieved through direct deuteromethylation with Methanol-d4 under specific catalytic conditions or by using a deuterated methylating agent like CD₃I. The regioselectivity of this step is crucial.

Deuterated Ticagrelor (B1683153)

The synthesis of deuterated analogs of ticagrelor has been reported, aiming to improve its metabolic stability.[6] The synthetic strategies likely involve the use of deuterated building blocks, which can be prepared using Methanol-d4 as the primary deuterium source.

Conclusion

Methanol-d4 is an indispensable reagent in the synthesis of deuterated drugs. Its versatility allows for the direct incorporation of deuterated methyl groups or its conversion into more reactive deuteromethylating agents. The protocols outlined in this application note provide a foundation for researchers to develop and optimize synthetic routes to novel deuterated pharmaceuticals with potentially enhanced therapeutic properties. As the field of deuterated drugs continues to expand, the importance of reliable and efficient methods for deuterium incorporation using reagents like Methanol-d4 will only increase.

References

• 1. researchgate.net [researchgate.net]
• 2. pdfs.semanticscholar.org [pdfs.semanticscholar.org]
• 3. A Simple and Easily Implemented Method for the Regioselective Introduction of Deuterium into Azolo[1,5-a]pyrimidines Molecules - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Synthesis and biological evaluation of ticagrelor derivatives as novel antiplatelet agents - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. Highly selective single and multiple deuteration of unactivated C(sp3)-H bonds - PMC [pmc.ncbi.nlm.nih.gov]
• 6. researchgate.net [researchgate.net]
• 7. researchgate.net [researchgate.net]
• 8. researchgate.net [researchgate.net]
• 9. Stereospecific syntheses of 3'-deuterated pyrimidine nucleosides and their site-specific incorporation into DNA - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. The Deuterated "Magic Methyl" Group: A Guide to Site-Selective Trideuteromethyl Incorporation and Labeling by Using CD3 Reagents - PubMed [pubmed.ncbi.nlm.nih.gov]
• 11. Synthesis and evaluation of tofacitinib analogs designed to mitigate metabolic activation - PubMed [pubmed.ncbi.nlm.nih.gov]

Technical Notes & Optimization

How to remove water impurity from Methanol-d4.

This technical support center provides troubleshooting guidance and frequently asked questions to assist researchers, scientists, and drug development professionals in removing water impurity from Methanol-d4 (CD₃OD), a common solvent in NMR spectroscopy.

Troubleshooting Guide

This guide addresses common issues encountered when working with Methanol-d4 and provides systematic steps to resolve them.

Issue: A large water peak is observed in the ¹H NMR spectrum.

This is a frequent problem that can obscure signals from the compound of interest and affect the quality of the spectral data.

Troubleshooting Steps:

• Verify Sample Preparation Technique:

  • Glassware: Ensure all glassware, including NMR tubes, pipettes, and vials, are thoroughly dried. The recommended procedure is to dry them in an oven at approximately 150 °C for 24 hours and allow them to cool in a desiccator or under an inert atmosphere.[1]

  • Sample Dryness: Confirm that the sample itself is anhydrous before dissolving it in Methanol-d4. If the sample is a solid, dry it under a high vacuum. For liquid samples, consider azeotropic drying with a non-deuterated solvent.[1]

  • Atmospheric Moisture: Methanol-d4 is hygroscopic and will readily absorb moisture from the air. Handle the solvent and prepare the NMR sample in a dry atmosphere, such as a glove box or under a stream of inert gas (e.g., nitrogen or argon).

• Assess the Purity of the Methanol-d4:

  • Even new bottles of Methanol-d4 can contain some level of water impurity. If you suspect the solvent is the source of water contamination, it will require drying.

• Select and Apply a Drying Method:

  • Choose an appropriate drying method based on the required level of dryness, the volume of solvent to be dried, and available laboratory equipment. Common methods include using molecular sieves, distillation, or other chemical drying agents.

Frequently Asked Questions (FAQs)

Q1: Why is it crucial to use dry Methanol-d4 for NMR spectroscopy?

A1: Water in Methanol-d4 can lead to a large residual H₂O peak in the ¹H NMR spectrum, which can overlap with and obscure signals from the analyte. This interference can complicate spectral interpretation and reduce the accuracy of quantitative measurements.

Q2: What is the most common and convenient method for drying Methanol-d4 in a standard laboratory setting?

A2: The use of 3Å molecular sieves is a widely adopted, safe, and effective method for drying Methanol-d4.[2][3][4] Unlike more reactive drying agents, molecular sieves are not flammable or corrosive and do not require special handling procedures.[3]

Q3: How do I properly use 3Å molecular sieves to dry Methanol-d4?

A3: For optimal drying, add activated 3Å molecular sieves to the Methanol-d4 at a loading of 10-20% mass/volume (m/v).[2][5] Allow the solvent to stand over the sieves for at least 72 hours to achieve a low water content.[2] It is crucial to use 3Å sieves, as the pore size of 4Å sieves is large enough to co-adsorb methanol (B129727) molecules along with water.[3]

Q4: My molecular sieves are creating dust in the solvent. What should I do?

A4: Dust from molecular sieves can be a problem. To mitigate this, allow the dust to settle and then carefully decant or pipette the dry solvent.[1] Alternatively, you can filter the solvent through a syringe filter (e.g., 1.2 µm) to remove the fine particles.[5]

Q5: Are there other methods to dry Methanol-d4 besides molecular sieves?

A5: Yes, other methods include:

• Distillation: Distilling Methanol-d4 can effectively remove water.[6][7][8] The boiling point of methanol is significantly lower than that of water, allowing for their separation.[7][8]

• Magnesium and Iodine: A classic method involves refluxing the methanol over magnesium turnings activated with a small amount of iodine. This forms magnesium methoxide, which reacts with water. The dry methanol is then distilled.[1][9]

• Other Desiccants: While less common for this specific application, other drying agents like potassium hydroxide (B78521) (KOH), barium oxide (BaO), and calcium oxide (CaO) have also been used for drying methanol.[2]

Q6: How can I prevent my dried Methanol-d4 from reabsorbing water?

A6: Store the dried Methanol-d4 over activated 3Å molecular sieves in a tightly sealed container, preferably with a septum for withdrawal via syringe.[1][3] Handle the solvent under an inert atmosphere whenever possible.

Data Summary

The efficiency of various drying agents for methanol has been quantitatively evaluated. The following table summarizes the water content in methanol after treatment with different desiccants.

Desiccant	Loading (m/v)	Time (hours)	Final Water Content (ppm)
3Å Molecular Sieves	10%	72	Low ppm
3Å Molecular Sieves	20%	120	~10
Potassium Hydroxide (KOH)	-	-	33
Magnesium/Iodine (Mg/I₂)	-	-	54

Table adapted from data presented in "Drying of Organic Solvents: Quantitative Evaluation of the Efficiency of Several Desiccants".[2]

Experimental Protocols

Protocol 1: Drying Methanol-d4 with 3Å Molecular Sieves

• Activation of Molecular Sieves: Place the required amount of 3Å molecular sieves in a flask. Heat them under vacuum at 180-200 °C for 8-12 hours to remove any adsorbed water.[3] Allow the sieves to cool to room temperature under a stream of dry nitrogen or in a desiccator.

• Drying Procedure: Add the activated molecular sieves to the Methanol-d4 in a dry flask to a final concentration of 10-20% (m/v).[2][5]

• Incubation: Seal the flask and allow it to stand for at least 72 hours.[2] For optimal dryness, extend the incubation to 5 days.[2]

• Solvent Retrieval: Carefully decant or syringe the dry solvent, leaving the molecular sieves behind. If necessary, filter the solvent to remove any fine particles.

Protocol 2: Drying Methanol-d4 by Distillation from Magnesium and Iodine

Caution: This procedure involves flammable solvents and the formation of hydrogen gas and should be performed in a well-ventilated fume hood by experienced personnel.

• Apparatus Setup: Assemble a distillation apparatus with a reflux condenser, ensuring all glassware is dry.

• Activation of Magnesium: In the distillation flask, add magnesium turnings (approx. 5 g per 1 L of methanol) and a small crystal of iodine. Add a small amount of the "wet" Methanol-d4 (50-100 mL) and gently warm the mixture to initiate the reaction.[9] The disappearance of the iodine color and the evolution of hydrogen gas indicate the formation of magnesium methoxide.

• Distillation: Once the reaction has started, add the remaining Methanol-d4. Reflux the mixture for 2-3 hours.[9] After reflux, distill the dry Methanol-d4 and collect it in a dry receiving flask.

• Storage: Store the distilled Methanol-d4 over activated 3Å molecular sieves under an inert atmosphere.

Visualizations

Caption: Decision workflow for troubleshooting and selecting a drying method for Methanol-d4.

References

• 1. Reddit - The heart of the internet [reddit.com]
• 2. ccc.chem.pitt.edu [ccc.chem.pitt.edu]
• 3. web.uvic.ca [web.uvic.ca]
• 4. molecularsievedesiccants.com [molecularsievedesiccants.com]
• 5. Reddit - The heart of the internet [reddit.com]
• 6. Removing water from hydrocarbon solvent - Extraction - Future4200 [future4200.com]
• 7. quora.com [quora.com]
• 8. jan.ucc.nau.edu [jan.ucc.nau.edu]
• 9. chem.libretexts.org [chem.libretexts.org]

Technical Support Center: Troubleshooting Residual Solvent Peaks in Methanol-d4 NMR Spectra

This guide provides troubleshooting assistance for researchers, scientists, and drug development professionals who encounter residual solvent peaks in their Methanol-d4 (CD3OD) NMR spectra. The information is presented in a question-and-answer format to directly address common issues and provide clear, actionable solutions.

Frequently Asked Questions (FAQs)

Q1: I see unexpected peaks in my ¹H NMR spectrum run in Methanol-d4. How can I identify if they are from residual solvents?

A1: The first step is to compare the chemical shifts (δ) of the unknown peaks with known values for common laboratory solvents. The chemical shift of a residual solvent can vary slightly depending on factors like temperature and sample concentration.[1][2] Cross-referencing with a comprehensive table of residual solvent shifts in Methanol-d4 is the most effective way to identify these impurities.

Q2: What are the most common residual solvent peaks observed in Methanol-d4 NMR spectra?

A2: Common contaminants include water (H₂O/HDO), acetone, dichloromethane (B109758) (DCM), ethyl acetate, and hexane.[1][2][3][4][5] These solvents are frequently used in synthesis, work-up, and purification steps and can be carried through into the final NMR sample. The deuterated solvent itself will also show a residual peak from the incompletely deuterated isotopomer (CHD₂OD).[1]

Q3: My sample is supposed to be pure, but I still see solvent peaks. Where could they be coming from?

A3: Residual solvents can be introduced at various stages of sample preparation and handling:

• Incomplete drying of the sample: Many organic solvents are difficult to remove completely, especially from viscous oils or crystalline solids.[6][7]

• Contaminated glassware: NMR tubes, pipettes, and vials may retain traces of cleaning solvents like acetone.[8] It is recommended to oven-dry glassware and store it in a desiccator.[9]

• Hygroscopic nature of Methanol-d4: Methanol-d4 readily absorbs moisture from the atmosphere, leading to a significant water peak.[6][10]

• Contaminated septa or vial caps: Plasticizers or other compounds can leach from container closures.

Q4: How can I minimize or eliminate residual solvent peaks in my NMR sample?

A4: Proper sample preparation is key to minimizing residual solvent peaks.[11][12] This includes rigorous drying of your compound under high vacuum, using clean and dry glassware, and handling the deuterated solvent in a dry environment (e.g., a glove box or under an inert atmosphere).[13] For stubborn, high-boiling solvents, co-evaporation with a lower-boiling solvent (azeotroping) can be effective.[6]

Q5: The residual water peak in my Methanol-d4 spectrum is very large and broad. What can I do about it?

A5: The peak for residual water (HDO) in Methanol-d4 is often broad and its chemical shift is temperature-dependent.[2] Due to proton exchange with the hydroxyl group of methanol, a separate water peak is often not observed; instead, a single, broadened peak representing both exchangeable protons (CD₃OH and HDO) appears.[9][14] To reduce the water signal, use fresh, high-quality deuterated solvent, store it over molecular sieves, and minimize its exposure to the atmosphere.[15]

Q6: Can the instrument's settings affect the appearance of solvent peaks?

A6: While instrument settings cannot remove the solvent, they can influence the appearance of the spectrum. Poor shimming of the magnetic field will lead to broad peaks for all signals, including residual solvents.[16] If all peaks in your spectrum are broad, re-shimming the instrument is recommended.[16] Additionally, solvent suppression pulse sequences can be used to reduce the intensity of the residual solvent peak during data acquisition.[6]

Data Presentation: Residual Solvent Chemical Shifts

The following table summarizes the approximate ¹H NMR chemical shifts of common residual solvents in Methanol-d4. Note that these values can vary slightly with temperature and sample composition.

Solvent	Chemical Shift (δ, ppm)	Multiplicity
Methanol-d3 (CHD₂OD)	3.31	quintet
Water (HDO)	4.87	broad singlet
Acetone	2.17	singlet
Acetonitrile	2.06	singlet
Benzene	7.36	singlet
Dichloromethane	5.33	singlet
Diethyl Ether	1.21 (CH₃), 3.58 (CH₂)	triplet, quartet
Dimethylformamide (DMF)	2.88, 2.95, 8.02	singlet, singlet, singlet
Dimethyl Sulfoxide (DMSO)	2.71	singlet
1,4-Dioxane	3.70	singlet
Ethanol	1.22 (CH₃), 3.69 (CH₂)	triplet, quartet
Ethyl Acetate	1.25 (CH₃), 2.04 (CH₃CO), 4.12 (CH₂)	triplet, singlet, quartet
Hexane	0.90, 1.28	multiplet, multiplet
Pyridine	7.46, 7.85, 8.61	multiplet
Tetrahydrofuran (THF)	1.84, 3.74	multiplet, multiplet
Toluene	2.34 (CH₃), 7.17-7.29 (Ar-H)	singlet, multiplet

Data compiled from multiple sources.[1][3][4][5][17][18]

Experimental Protocols

Protocol: Preparation of an NMR Sample in Methanol-d4 to Minimize Residual Solvents

• Sample Drying:

  • Place 1-10 mg of your purified solid sample in a clean, dry vial.[15]

  • Dry the sample under high vacuum for several hours to remove any volatile organic solvents. For high-boiling point solvents, consider lyophilization (freeze-drying) if the sample is soluble in water or another suitable solvent.[6]

• Glassware Preparation:

  • Clean a 5 mm NMR tube and cap thoroughly. Washing with a suitable solvent (e.g., acetone, then water), followed by rinsing with deionized water and a final solvent rinse, is recommended.[10]

  • Dry the NMR tube and cap in an oven at a temperature not exceeding 100°C for at least 2 hours to prevent distortion.[8][10]

  • Allow the glassware to cool to room temperature in a desiccator before use.

• Sample Dissolution and Transfer:

  • In a dry environment (e.g., under a stream of inert gas like nitrogen or argon, or in a glove box), add approximately 0.6-0.7 mL of fresh Methanol-d4 to the vial containing your dried sample.[10][15]

  • Gently sonicate or vortex the vial to ensure the sample is completely dissolved.[16]

  • To remove any particulate matter, filter the solution through a small plug of glass wool or a syringe filter directly into the clean, dry NMR tube.[12][15]

• Capping and Labeling:

  • Securely cap the NMR tube to prevent atmospheric moisture from entering.[12]

  • Label the tube clearly.

Mandatory Visualization

Caption: Troubleshooting workflow for residual solvent peaks in NMR.

References

• 1. ccc.chem.pitt.edu [ccc.chem.pitt.edu]
• 2. ccc.chem.pitt.edu [ccc.chem.pitt.edu]
• 3. fishersci.com [fishersci.com]
• 4. pubs.acs.org [pubs.acs.org]
• 5. scs.illinois.edu [scs.illinois.edu]
• 6. researchgate.net [researchgate.net]
• 7. youtube.com [youtube.com]
• 8. Troubleshooting [chem.rochester.edu]
• 9. Reddit - The heart of the internet [reddit.com]
• 10. sites.bu.edu [sites.bu.edu]
• 11. NMR blog - Guide: Preparing a Sample for NMR analysis – Part I — Nanalysis [nanalysis.com]
• 12. NMR Sample Preparation [nmr.chem.umn.edu]
• 13. chem.libretexts.org [chem.libretexts.org]
• 14. rototec-spintec.com [rototec-spintec.com]
• 15. research.reading.ac.uk [research.reading.ac.uk]
• 16. benchchem.com [benchchem.com]
• 17. kgroup.du.edu [kgroup.du.edu]
• 18. paulussegroup.com [paulussegroup.com]

Why is there a quintet for residual CD3OH in Methanol-d4?

Technical Support Center

Troubleshooting Guides & FAQs

This technical support guide provides answers to frequently asked questions regarding NMR spectroscopy, focusing on specific experimental observations.

FAQ: Why does the residual CD3OH in Methanol-d4 appear as a quintet in ¹H NMR?

Question: I am observing a quintet for the residual hydroxyl proton of methanol (B129727) (CD3OH) in my sample dissolved in Methanol-d4 (CD3OD). Why is this peak a quintet and not a singlet or a quartet?

Answer:

The observation of a quintet for the residual hydroxyl proton of CD3OH in Methanol-d4 is a result of spin-spin coupling between the hydroxyl proton (¹H) and the deuterium (B1214612) atoms (²H or D) on the adjacent methyl group. This phenomenon is dependent on the rate of proton exchange and the principles of nuclear spin coupling.

Detailed Explanation:

• Slow Proton Exchange: In highly pure, dry Methanol-d4, the rate of exchange for the hydroxyl proton is slow on the NMR timescale. Under conditions of rapid exchange, which is common for hydroxyl protons in the presence of trace amounts of water or acid, the coupling to neighboring nuclei is averaged out, resulting in a broad singlet. The use of a fresh, high-purity deuterated solvent minimizes these exchange processes, allowing for the observation of fine coupling.

• Coupling to Deuterium: The hydroxyl proton (-OH) in the CD3OH molecule is three bonds away from the three deuterium atoms on the methyl group (a ³J coupling). Deuterium is a spin-1 nucleus (I=1). According to the multiplicity rule, a proton coupled to 'n' nuclei with spin 'I' will be split into a multiplet with 2nI + 1 lines.

• The n+1 Rule for Deuterium: In this specific case, the hydroxyl proton couples to the three deuterium atoms of the methyl group. The resulting multiplicity is a quintet, which arises from the signal being split by two of the three neighboring deuterium atoms. The signal appears as a 1:2:3:2:1 quintet due to the coupling with two deuterium nuclei.[1][2]

• J H-D Coupling Constant: The coupling constant between a proton and a deuterium (J H-D) is significantly smaller than the corresponding proton-proton coupling constant (J H-H). The relationship is approximately J H-D ≈ J H-H / 6.5.[1] For methanol, the ³J H-H coupling between the hydroxyl and methyl protons is typically around 5 Hz. Therefore, the expected ³J H-D would be in the range of 0.5 to 1.0 Hz.

Troubleshooting Guide

Problem	Possible Cause	Solution
The residual methanol peak is a broad singlet instead of a quintet.	Rapid proton exchange is occurring.	- Use fresh, high-purity, anhydrous Methanol-d4.- Ensure your NMR tube and sample are dry.- Consider acquiring the spectrum at a lower temperature to slow down the exchange rate.
The quintet is not well-resolved.	The coupling constant is small, and spectrometer resolution may be insufficient.	- Increase the number of scans to improve the signal-to-noise ratio.- Apply resolution enhancement techniques during data processing.
An unexpected peak is observed near the methanol signal.	Contamination with water or other solvents.	- Check the purity of your solvent and sample.- A common contaminant is water (H₂O or HOD), which can appear as a broad singlet.

Quantitative Data Summary

The following table summarizes the key NMR parameters for the residual CD3OH signal in Methanol-d4.

Parameter	Value	Reference
Chemical Shift (δ)	~3.31 ppm	[3]
Multiplicity	Quintet	[1][2]
Intensity Ratio	1:2:3:2:1	[1][2]
Coupling Constant (³J H-D)	~0.5 - 1.0 Hz	Calculated based on[1]

Experimental Protocols

Methodology for Observing the Quintet of Residual CD3OH:

• Sample Preparation:

  • Use a high-purity, anhydrous grade of Methanol-d4 (CD3OD). It is recommended to use a newly opened ampule.

  • Dry the NMR tube by placing it in an oven at >100 °C for several hours and allowing it to cool in a desiccator before use.

  • Prepare the sample under an inert atmosphere (e.g., in a glovebox) if the analyte is sensitive to moisture.

• NMR Acquisition:

  • Acquire the ¹H NMR spectrum on a high-field NMR spectrometer (≥400 MHz is recommended for better resolution).

  • Set the spectral width to include the expected chemical shift range.

  • Use a sufficient number of scans to achieve a good signal-to-noise ratio, which will help in resolving the fine splitting of the quintet.

  • If the exchange is still too fast at room temperature, consider acquiring the spectrum at a lower temperature (e.g., 0 °C or below).

Visualization of the Coupling Pathway

The following diagram illustrates the spin-spin coupling interaction between the hydroxyl proton of a residual CD3OH molecule and two deuterium atoms on the adjacent methyl group, leading to the observed quintet multiplicity.

Caption: Coupling of the hydroxyl proton to two methyl deuterons.

References

• 1. ccc.chem.pitt.edu [ccc.chem.pitt.edu]
• 2. Hydrogen bonds between methanol and the light liquid olefins 1-pentene and 1-hexene: from application to fundamental science - Chemical Communications (RSC Publishing) DOI:10.1039/C6CC09545C [pubs.rsc.org]
• 3. chem.washington.edu [chem.washington.edu]

Technical Support Center: Minimizing H/D Exchange in Methanol-d4

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals encountering H/D exchange with acidic protons in Methanol-d4 (CD₃OD) during NMR experiments.

Frequently Asked Questions (FAQs)

Q1: Why do the signals for my acidic protons (-OH, -NH₂, -COOH) disappear or become broad in Methanol-d4?

A1: Protons attached to heteroatoms like oxygen and nitrogen are considered "exchangeable" or "labile". In a deuterated protic solvent such as Methanol-d4 (CD₃OD), these acidic protons can rapidly exchange with the deuterium (B1214612) atoms of the solvent.[1][2] This hydrogen-deuterium (H/D) exchange is a chemical reaction where a proton from your analyte is replaced by a deuterium atom from the solvent.[3] Because deuterium (²H) is not detected in a standard ¹H NMR experiment, the signal for the original proton disappears.[4] If the exchange rate is on the same timescale as the NMR experiment, the signal may appear as a broad peak rather than a sharp singlet or multiplet.[1]

Q2: What is the primary source of protons that initiate H/D exchange in my sample?

A2: There are two main sources:

• The Analyte Itself: Functional groups on your molecule with acidic protons (e.g., carboxylic acids, phenols, alcohols, amines, amides) will readily exchange with the deuterium of the Methanol-d4 solvent.[4][5]

• Residual Water (H₂O): Deuterated solvents are often hygroscopic and can absorb moisture from the atmosphere.[6] Any residual water will contain protons that can participate in the exchange process, leading to the formation of HDO.[6] The HDO signal in Methanol-d4 typically appears around 4.8 ppm, but its chemical shift is dependent on temperature and concentration.[7]

Q3: Is H/D exchange faster in Methanol-d4 compared to other common NMR solvents?

A3: Yes, H/D exchange for acidic protons is generally faster in protic deuterated solvents like Methanol-d4 and D₂O compared to aprotic solvents like DMSO-d6 or Chloroform-d.[1] For example, the proton exchange rates are significantly reduced in DMSO-d6 because the solvent itself does not have exchangeable deuterium atoms.[1] One study on flavonoids noted that deuteration processes occur much more slowly in CD₃OD than in D₂O, which was attributed to the lower acidity of the O-H(D) groups in methanol (B129727) compared to water.[8]

Q4: Can I prevent H/D exchange completely in Methanol-d4?

A4: Completely preventing H/D exchange for labile protons in Methanol-d4 is practically impossible due to the chemical nature of the solvent. The goal is to minimize the exchange to a rate that allows for the observation of the desired proton signals. This can be achieved through meticulous sample preparation and, in some cases, by adjusting instrumental parameters.

Q5: At what temperature should I run my NMR experiment to minimize H/D exchange?

A5: Lowering the temperature of the NMR experiment can slow down the rate of proton exchange.[1] This can lead to the sharpening of broad exchange peaks and may even allow for the observation of coupling to adjacent protons. The optimal temperature will be compound-specific and may require some experimentation. However, be aware that lowering the temperature will also affect the solubility of your sample and the viscosity of the solvent.

Troubleshooting Guide

Problem	Potential Cause(s)	Recommended Solution(s)
Complete disappearance of -OH, -NH, or -COOH proton signals.	Rapid H/D exchange with the Methanol-d4 solvent.[5]	- This is expected for many labile protons in Methanol-d4. - Consider using an aprotic solvent like DMSO-d6, where exchange is much slower.[1] - If Methanol-d4 is required for solubility, attempt to acquire the spectrum at a very low temperature.
Broad, featureless peak for a labile proton.	Intermediate H/D exchange rate on the NMR timescale.[1]	- Lower the acquisition temperature to slow the exchange and sharpen the signal.[1] - Ensure the sample and solvent are as dry as possible to minimize water-catalyzed exchange.
Unexpectedly large HDO peak (around 4.8 ppm).	Contamination with residual water.	- Use fresh, high-purity Methanol-d4, preferably from a sealed ampule. - Thoroughly dry all glassware (NMR tube, pipettes) in an oven and cool in a desiccator before use.[9] - Prepare the sample under an inert atmosphere (e.g., in a glovebox or under a stream of dry nitrogen).[9]
Inability to confirm the identity of a labile proton peak.	Overlap with other signals or uncertainty due to broadening.	- Perform a D₂O shake experiment. Add a drop of D₂O to your NMR tube, shake well, and re-acquire the spectrum. The peak corresponding to the exchangeable proton should disappear or significantly decrease in intensity.[10]
Changes in the spectrum over time.	Ongoing H/D exchange or sample degradation.	- Acquire the NMR spectrum as soon as possible after preparing the sample. - If the compound is unstable in methanol, consider an alternative solvent.

Quantitative Data on H/D Exchange

Obtaining precise, quantitative rate constants or half-lives for the H/D exchange of various acidic functional groups in Methanol-d4 is challenging, as this data is not widely available in the literature. The exchange is often described qualitatively as "fast" or "rapid." However, we can make some general comparisons.

Functional Group	Relative Rate of H/D Exchange in Methanol-d4	Typical Observation in ¹H NMR	Notes
Carboxylic Acids (-COOH)	Very Fast	Signal is typically not observed.[5]	The acidic proton exchanges almost instantaneously with the solvent deuterons.
Phenols (Ar-OH)	Fast to Very Fast	Signal is often not observed or is very broad.	The exchange rate is influenced by the acidity of the phenol.
Alcohols (R-OH)	Fast	Signal is often not observed or is a broad singlet.[1]	Exchange rate is dependent on concentration, temperature, and purity.
Amines (-NH₂, -NHR)	Fast	Signals are often broad and may not be observed.[2]	Primary and secondary amines exchange readily.
Amides (-CONH₂,-CONHR)	Moderate to Slow	Signals may be observable, often as broad peaks.	The exchange rate is generally slower than for amines due to resonance delocalization.

Experimental Protocols

Protocol 1: Standard Preparation of an NMR Sample in Methanol-d4 for a Compound with Labile Protons

This protocol outlines the standard procedure for preparing an NMR sample while taking basic precautions to minimize H/D exchange.

• Glassware Preparation:

  • Place the NMR tube and any glass pipettes in an oven at 120°C for at least two hours.

  • Transfer the hot glassware to a desiccator and allow it to cool to room temperature under vacuum or in the presence of a desiccant.

• Sample Preparation:

  • Weigh approximately 5-20 mg of your solid sample into a clean, dry vial.

  • Using a dry syringe, add ~0.6 mL of high-purity Methanol-d4 (from a freshly opened ampule if possible) to the vial.

  • Gently swirl or vortex the vial to dissolve the sample completely.

• Transfer to NMR Tube:

  • Using a dry Pasteur pipette, transfer the solution into the dried NMR tube.

  • If any particulate matter is present, filter the solution through a small plug of glass wool placed in the pipette.

  • Cap the NMR tube securely. For extra protection against atmospheric moisture, the cap can be wrapped with Parafilm.

• NMR Acquisition:

  • Acquire the NMR spectrum as soon as possible after sample preparation.

  • If exchangeable protons are still broad or not visible, consider re-acquiring the spectrum at a lower temperature (e.g., 0°C, -20°C, or lower, depending on your instrument's capabilities and the sample's solubility).

Protocol 2: Drying Methanol-d4 with Molecular Sieves

For highly moisture-sensitive samples, it may be necessary to further dry the Methanol-d4 solvent.

• Activation of Molecular Sieves:

  • Place a sufficient quantity of 3Å molecular sieves in a flask.

  • Heat the sieves under vacuum to activate them. Allow them to cool under an inert atmosphere.

• Drying the Solvent:

  • Add the activated molecular sieves to a bottle of Methanol-d4.

  • Allow the solvent to stand over the sieves for at least 24 hours before use.

  • When withdrawing the solvent, use a dry syringe and an inert atmosphere to prevent the introduction of moisture.

Visualizations

Caption: Mechanism of H/D exchange between an analyte with an acidic proton and Methanol-d4.

Caption: Workflow for preparing an NMR sample in Methanol-d4 to minimize H/D exchange.

References

• 1. acdlabs.com [acdlabs.com]
• 2. studymind.co.uk [studymind.co.uk]
• 3. Hydrogen–deuterium exchange - Wikipedia [en.wikipedia.org]
• 4. researchgate.net [researchgate.net]
• 5. rototec-spintec.com [rototec-spintec.com]
• 6. Notes on NMR Solvents - Title [webspectra.chem.ucla.edu]
• 7. H/D Exchange Processes in Flavonoids: Kinetics and Mechanistic Investigations - PMC [pmc.ncbi.nlm.nih.gov]
• 8. sites.uclouvain.be [sites.uclouvain.be]
• 9. chem.libretexts.org [chem.libretexts.org]
• 10. Reddit - The heart of the internet [reddit.com]

Technical Support Center: Methanol-d4 NMR Temperature Calibration

This technical support guide provides troubleshooting advice and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals using methanol-d4 to calibrate temperature in NMR experiments.

Frequently Asked Questions (FAQs)

Q1: Why is temperature calibration important in NMR experiments?

A1: Temperature is a critical parameter in NMR spectroscopy as it can significantly influence molecular dynamics.[1] Variations in temperature can lead to changes in the appearance of an NMR spectrum, including the shifting of peaks, particularly those of exchangeable protons.[1] For experiments studying thermodynamic parameters, such as conformational changes, accurate temperature measurement is essential for obtaining reliable results.[1] While modern NMR spectrometers have temperature control systems, they require calibration to ensure the displayed temperature accurately reflects the true sample temperature.[1]

Q2: How does methanol-d4 work as an NMR thermometer?

A2: Methanol-d4 (CD₃OD) is a commonly used NMR thermometer, especially for lower temperature ranges (approximately 175 K to 338 K).[2] The principle lies in the temperature-dependent chemical shift of the hydroxyl (-OD) proton signal relative to the methyl (-CD₃) proton signal. As the temperature increases, the hydrogen bonding of the hydroxyl group weakens, causing its resonance to shift upfield (to a lower ppm value).[3] By measuring the chemical shift difference (Δδ) between these two peaks, the actual temperature inside the NMR tube can be accurately calculated.

Q3: What are the advantages of using highly deuterated methanol-d4 (e.g., 99.8%)?

A3: Using highly deuterated methanol-d4 is recommended to minimize interference from residual proton signals.[1] For spectrometers equipped with cryoprobes, using highly deuterated methanol (B129727) can help mitigate systematic errors of up to 2-3 °C that can arise from radiation damping effects.[1]

Q4: How does water content affect temperature measurements with methanol-d4?

A4: The presence of water can significantly impact the accuracy of temperature measurements. For every 1% of water added, the apparent temperature measured with methanol-d4 can increase by 0.7 °C.[4] Therefore, it is crucial to use dry methanol-d4 and prepare samples in sealed NMR tubes to prevent moisture absorption.[4]

Troubleshooting Guide

Issue: The calculated temperature seems inaccurate.

Possible Causes & Solutions:

• Water Contamination: As mentioned, water can significantly alter the chemical shift of the hydroxyl proton.

  • Solution: Use a fresh ampoule of high-purity, dry methanol-d4 (≥99.8%). Prepare the sample in a sealed NMR tube to prevent moisture absorption from the atmosphere.[4]

• Incorrect Referencing: Ensure the spectrum is correctly referenced. While the chemical shift difference is used, improper referencing can lead to errors in identifying the correct peaks.

  • Solution: Use the residual solvent peak of methanol-d4 for referencing, or an internal standard if necessary.

• Spectrometer Calibration Drift: The spectrometer's temperature control system may have drifted.

  • Solution: Perform a full temperature calibration using a well-prepared methanol-d4 standard, especially if it has been a while since the last calibration or if the probe has been changed.

• Issues with Cryoprobes: Cryoprobes are more susceptible to radiation damping, which can affect the accuracy of temperature calibration.[1]

  • Solution: It is particularly important to use highly deuterated methanol-d4 (e.g., 99.8%) for cryoprobe calibrations.[1]

Issue: The hydroxyl (-OD) or methyl (-CD3) peak is broad or distorted.

Possible Causes & Solutions:

• Poor Shimming: Inhomogeneous magnetic field across the sample.

  • Solution: Re-shim the spectrometer using the methanol-d4 sample. Good shimming is crucial for accurate peak shape and frequency determination.

• Sample Not at Thermal Equilibrium: The sample has not been allowed to equilibrate to the set temperature.

  • Solution: Allow the sample to equilibrate in the magnet at the desired temperature for at least 5-10 minutes before acquiring the spectrum.

• High Sample Concentration (if not using neat methanol-d4): Very high concentrations can lead to viscosity effects and broader lines.

  • Solution: While neat methanol-d4 is standard for calibration, if it's being used as a solvent for another sample, ensure the concentration is appropriate.

Experimental Protocols

Protocol 1: Preparation of the Methanol-d4 NMR Standard

• Select High-Purity Methanol-d4: Obtain a sealed ampoule of high-purity, deuterated methanol (CD₃OD, ≥99.8% deuteration).[1][4]

• Prepare the NMR Tube: Use a clean, dry, high-quality NMR tube.

• Transfer the Solvent: In a dry environment (e.g., a glove box or under a stream of dry nitrogen), transfer approximately 0.6-0.7 mL of the methanol-d4 into the NMR tube.

• Seal the Tube: Securely cap the NMR tube. For long-term use and to prevent water contamination, it is best to use a flame-sealed NMR tube.[4]

Protocol 2: Temperature Calibration using Methanol-d4

• Insert the Standard: Place the prepared methanol-d4 standard into the NMR spectrometer.

• Set the Temperature: Set the desired temperature on the spectrometer's variable temperature unit.

• Equilibrate the Sample: Allow the sample to thermally equilibrate for at least 5-10 minutes.

• Lock and Shim: Lock onto the deuterium (B1214612) signal of the methanol-d4 and shim the magnetic field to obtain good resolution.

• Acquire a 1D Proton Spectrum: Record a standard one-dimensional ¹H NMR spectrum.

• Identify Peaks: Identify the residual proton peak of the hydroxyl group (-OD) and the methyl group (-CD₃). The hydroxyl peak is the one that will shift significantly with temperature.

• Measure the Chemical Shift Difference (Δδ): Accurately measure the difference in chemical shifts (in ppm) between the hydroxyl and methyl peaks.

• Calculate the Temperature: Use the measured Δδ in the appropriate equation to calculate the actual temperature. Many modern spectrometers have built-in macros (e.g., calctemp in Bruker's TopSpin) that can automate this calculation.[5]

Data Presentation

Table 1: Temperature (K) as a Function of Chemical Shift Difference (Δδ in ppm) for Methanol-d4

Temperature (K)	Δδ (ppm)
282	1.637
285	1.613
290	1.577
295	1.543
298	1.524
300	1.512
305	1.480
310	1.448
315	1.416
320	1.385
325	1.353
330	1.322

Note: This table provides approximate values. For the highest accuracy, it is recommended to use the calibration equations provided in recent literature, such as that by Karschin et al. (2022) in Magnetic Resonance in Chemistry, which extends the calibration over a wider range.[2] A commonly used equation for a specific temperature range is:

T(K) = 403.0 - 29.53 * Δδ - 23.87 * (Δδ)² (valid for approximately 250-320 K)[3]

Visualizations

Caption: Workflow for NMR temperature calibration using methanol-d4.

Caption: Logic for troubleshooting inaccurate temperature measurements.

References

• 1. Temperature calibration - NESG Wiki [nesgwiki.chem.buffalo.edu]
• 2. Extension and improvement of the methanol-d4 NMR thermometer calibration - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Referencing of the chemical shift scale in the NMR data - NMR Wiki [nmrwiki.org]
• 4. NMR Thermometer [chem.ch.huji.ac.il]
• 5. Checking Sample Temperature | Department of Chemistry and Biochemistry | University of Maryland [chem.umd.edu]

Technical Support Center: Navigating Viscosity Challenges with Concentrated Samples in Methanol-d4

This technical support center provides troubleshooting guidance and frequently asked questions for researchers, scientists, and drug development professionals encountering viscosity issues with concentrated samples in Methanol-d4 (CD₃OD) during Nuclear Magnetic Resonance (NMR) spectroscopy.

Troubleshooting Guide

This guide addresses specific issues you may encounter during your experiments in a question-and-answer format.

Issue: My NMR spectrum shows broad, poorly resolved peaks.

• Question: Why are the peaks in my ¹H NMR spectrum of a concentrated sample in Methanol-d4 broad and poorly defined?

• Answer: High sample concentration often leads to increased viscosity.[1][2] This increased viscosity slows down the tumbling of molecules in the solution. In NMR spectroscopy, slower molecular tumbling results in more efficient spin-spin (T2) relaxation, which shortens the lifetime of the excited nuclear spin states and causes line broadening.[1][3] Essentially, the molecules are not moving fast enough for the magnetic field inhomogeneities to be effectively averaged out, leading to a loss of resolution.[2]

Issue: The signal-to-noise ratio of my spectrum is very low.

• Question: I've increased my sample concentration in Methanol-d4 to get a better signal, but the signal-to-noise ratio seems to have worsened. Why is this happening?

• Answer: While increasing concentration should theoretically increase the signal, the accompanying rise in viscosity can have a detrimental effect. The severe line broadening caused by high viscosity can spread the signal out to the point where it becomes difficult to distinguish from the baseline noise, thus reducing the overall signal-to-noise ratio.[4]

Issue: I am having difficulty shimming the sample.

• Question: Why is it difficult to achieve good shimming for my viscous sample in Methanol-d4?

• Answer: High viscosity can lead to sample inhomogeneity, which makes it challenging to achieve a uniform magnetic field across the sample volume.[3][5] The presence of undissolved particulates or concentration gradients within the viscous sample can distort the magnetic field, making it difficult for the spectrometer's shimming coils to compensate effectively.[2] Overly concentrated samples are known to be difficult to shim.[3][6]

Frequently Asked Questions (FAQs)

Q1: What is the ideal sample concentration for NMR in Methanol-d4?

A1: The optimal concentration is a balance between maximizing signal and minimizing viscosity-induced line broadening. For small molecules (under 1000 g/mol ), a typical concentration for ¹H NMR is 5-25 mg in 0.6-0.7 mL of solvent.[3][6] For ¹³C NMR, a higher concentration of 20-100 mg may be necessary due to the lower sensitivity of the ¹³C nucleus.[3][6] However, be aware that these higher concentrations for ¹³C NMR can lead to broadened ¹H spectra if you are acquiring both from the same sample.[2]

Q2: How can I reduce the viscosity of my concentrated Methanol-d4 sample?

A2: There are several effective strategies to mitigate high viscosity:

• Dilution: The simplest approach is to dilute the sample with more Methanol-d4.[7] While this reduces the concentration, the resulting sharper lines can often lead to a better quality spectrum.

• Heating the Sample: Increasing the temperature of the sample during the NMR experiment can significantly reduce its viscosity, leading to faster molecular tumbling and sharper signals.[3][8][9] Many NMR spectrometers are equipped with variable temperature capabilities.

• Using a Mixed Solvent System: In some cases, adding a co-solvent can disrupt intermolecular interactions that contribute to high viscosity. A common mixture for drugs and natural products is deuterochloroform and deuteromethanol (B3044172) (e.g., a 4:1 ratio of CDCl₃:CD₃OD).[1]

Q3: Are there any alternative deuterated solvents I can use if viscosity in Methanol-d4 remains an issue?

A3: Yes, depending on your sample's solubility, you might consider other solvents. Deuterated dimethyl sulfoxide (B87167) (DMSO-d₆) is excellent for dissolving many polar compounds, but it is also highly viscous.[3][10] If your compound has sufficient solubility, less viscous solvents like deuterated chloroform (B151607) (CDCl₃) or deuterated acetone (B3395972) (acetone-d₆) could be viable alternatives.[5]

Q4: What are the effects of high viscosity on 2D NMR experiments?

A4: High viscosity can be particularly problematic for 2D NMR experiments like NOESY. For small molecules, NOESY cross-peaks are typically positive and out of phase with the diagonal peaks. As viscosity increases and molecular tumbling slows, the NOE can become negative, resulting in cross-peaks that have the same phase as the diagonal, which is more typical for large macromolecules.[11] This can complicate spectral interpretation.

Q5: How should I prepare a viscous sample for NMR analysis?

A5: Proper sample preparation is crucial for obtaining a good spectrum from a viscous sample:

• Dissolve in a separate vial: It is best to dissolve your sample in a small vial before transferring it to the NMR tube. This allows for better mixing, heating, or vortexing to ensure complete dissolution.[6][12]

• Filter the sample: To remove any undissolved particulates that can ruin shimming, filter the sample through a small plug of glass wool or a syringe filter directly into the NMR tube.[2]

• Centrifuge the sample: If the sample is very viscous, centrifugation can help to bring all the material to the bottom of the NMR tube and remove any air bubbles.[8][9]

Data Summary

Table 1: Recommended Sample Concentrations for NMR in Deuterated Solvents

Nucleus Observed	Molecular Weight	Recommended Concentration Range	Solvent Volume
¹H	< 1000 g/mol	5 - 25 mg	0.6 - 0.7 mL
¹³C	< 1000 g/mol	20 - 100 mg	0.6 - 0.7 mL

Data compiled from multiple sources.[3][6]

Experimental Protocols

Protocol 1: Sample Preparation and Filtration for Viscous Samples

• Weigh the desired amount of your sample into a small, clean glass vial.

• Add approximately 0.6-0.7 mL of Methanol-d4 to the vial.

• If necessary, gently warm the vial or use a vortex mixer to aid in dissolution.

• Take a Pasteur pipette and tightly pack a small amount of glass wool into the tip.

• Using the pipette, transfer the sample solution from the vial, through the glass wool filter, and into a clean NMR tube. This will remove any undissolved solids.[2]

• Ensure the final volume of the solution in the NMR tube is between 4 and 5 cm in height.[13]

• Cap the NMR tube securely. If the sample is still highly viscous, consider centrifuging the NMR tube (placed within a larger centrifuge tube for support) to remove any air bubbles.[8][9]

Protocol 2: Acquiring an NMR Spectrum at Elevated Temperature

• Prepare your NMR sample as described in Protocol 1.

• Insert the sample into the NMR spectrometer.

• Lock and shim the sample at room temperature as an initial step.

• In the spectrometer's software, set the desired acquisition temperature (e.g., 40°C, 60°C).

• Allow the sample to equilibrate at the set temperature for at least 5-10 minutes before re-shimming.

• Perform the final shimming at the elevated temperature.

• Acquire your NMR data.

• After the experiment, gradually lower the temperature back to room temperature before removing the sample.[3]

Visualizations

Caption: Troubleshooting workflow for broad NMR peaks in viscous samples.

Caption: Recommended sample preparation workflow for viscous materials.

References

• 1. ou.edu [ou.edu]
• 2. NMR Sample Preparation [nmr.chem.umn.edu]
• 3. benchchem.com [benchchem.com]
• 4. Utility of High Resolution 2D NMR Fingerprinting in Assessing Viscosity of Therapeutic Monoclonal Antibodies - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Troubleshooting [chem.rochester.edu]
• 6. cif.iastate.edu [cif.iastate.edu]
• 7. researchgate.net [researchgate.net]
• 8. echemi.com [echemi.com]
• 9. researchgate.net [researchgate.net]
• 10. allanchem.com [allanchem.com]
• 11. University of Ottawa NMR Facility Blog: The Effect of Viscosity on 1H NOESY Spectra [u-of-o-nmr-facility.blogspot.com]
• 12. NMR Sample Preparation | Chemical Instrumentation Facility [cif.iastate.edu]
• 13. researchgate.net [researchgate.net]

Technical Support Center: Degassing Methanol-d4 for Sensitive NMR Experiments

This guide provides researchers, scientists, and drug development professionals with comprehensive information, troubleshooting advice, and detailed protocols for degassing Methanol-d4 (CD₃OD) for sensitive Nuclear Magnetic Resonance (NMR) experiments.

Frequently Asked Questions (FAQs)

Q1: Why is it critical to degas Methanol-d4 for sensitive NMR experiments?

A1: Dissolved atmospheric oxygen (O₂) is paramagnetic, which can adversely affect NMR experiments. For many routine applications, the presence of oxygen is not a significant issue. However, for sensitive experiments such as quantitative NMR (qNMR), measurements of spin-lattice relaxation times (T₁), and studies of radical reactions or oxygen-sensitive compounds, removing dissolved oxygen is crucial to obtain high-quality, accurate data.[1][2]

Q2: What specific problems can dissolved oxygen cause in an NMR spectrum?

A2: The presence of dissolved oxygen can lead to several issues in your NMR spectrum:

• Broadening of spectral lines: Paramagnetic oxygen can shorten relaxation times, leading to broader peaks and loss of resolution.

• Inaccurate T₁ relaxation measurements: Oxygen significantly shortens the spin-lattice relaxation time (T₁), which will lead to erroneous measurements.

• Degradation of sensitive samples: Some samples, particularly organometallic compounds, thiols, and phosphines, can be oxidized by dissolved oxygen, especially when heated.[1]

• Compromised quantitative analysis (qNMR): Peak broadening and potential sample degradation can lead to inaccurate integration and quantification.[3][4]

Q3: What are the most common methods for degassing Methanol-d4, and which is the most effective?

A3: The two most common methods are the Freeze-Pump-Thaw (FPT) technique and sparging (or purging) with an inert gas like nitrogen or argon.[2][5] The Freeze-Pump-Thaw method is considered the most effective for thoroughly removing dissolved gases.[1] Sparging is a simpler and faster method but is generally less effective.[1][5]

Q4: How many Freeze-Pump-Thaw cycles are necessary for effective degassing?

A4: A minimum of three Freeze-Pump-Thaw cycles is recommended to ensure that the majority of dissolved gas is removed.[6][7] For extremely sensitive experiments, such as those involving highly oxygen-sensitive catalysts, up to ten cycles may be prescribed.[1] You should repeat the cycles until you no longer see gas bubbles evolving from the solvent as it thaws.[6][7]

Q5: Can I degas my sample directly in an NMR tube?

A5: Yes, it is possible to degas a sample directly in a J. Young NMR tube, which is fitted with a high-vacuum Teflon valve.[8] This is often the preferred method as it minimizes the risk of reintroducing atmospheric gases after degassing the solvent separately.

Q6: How long can I store and use degassed Methanol-d4?

A6: A properly degassed solvent stored in a sealed Schlenk flask or J. Young NMR tube under an inert atmosphere can typically be kept for 1-2 days.[1] For best results in highly sensitive experiments, it is recommended to use the degassed solvent immediately.

Q7: What safety precautions should I be aware of when degassing Methanol-d4?

A7: Several safety measures are crucial:

• Methanol-d4 Toxicity: Methanol-d4 is flammable and toxic.[9] Always handle it in a well-ventilated fume hood.

• Cryogen Hazards: Liquid nitrogen is extremely cold (-196 °C) and can cause severe frostbite. Always wear appropriate personal protective equipment (PPE), including cryogenic gloves and safety goggles.

• Glassware Under Vacuum: Never use damaged or star-cracked glassware for vacuum applications, as it can implode. When performing Freeze-Pump-Thaw, be aware that some polar solvents like methanol (B129727) can expand upon freezing, which poses a risk of breaking the glassware.[10] Do not fill flasks to more than 50% capacity.[6][7]

• Pressure Safety: When sparging with a continuous gas flow, ensure the system is not over-pressurized by using a vent needle.[2]

Troubleshooting Guide

Problem: My NMR spectrum shows broad peaks even after degassing.

• Possible Cause: Incomplete degassing.

• Solution: Increase the number of Freeze-Pump-Thaw cycles. Ensure the solvent is completely frozen before applying vacuum and fully thawed before re-freezing. For the "pump" step, maintain the vacuum for at least 3-5 minutes.[5]

• Possible Cause: Paramagnetic impurities in your sample.

• Solution: Purify your sample to remove any paramagnetic contaminants.

Problem: I see spinning sidebands in my spectrum.

• Possible Cause: This is generally an instrument issue related to field homogeneity, not degassing.

• Solution: Turn off sample spinning. Ensure your sample is properly shimmed. Accurate shimming is essential for high-quality quantitative NMR.[4]

Problem: The concentration of my sample seems to have changed after degassing.

• Possible Cause: Evaporation of the solvent during the degassing process.

• Solution: This is more common with the sparging method, where bubbling gas through the liquid can cause significant evaporation.[11] It can also occur during the "pump" phase of the FPT method if a high vacuum is applied for too long or if the solvent is not fully frozen. To minimize this, ensure the solvent is thoroughly frozen before applying the vacuum.

Problem: The baseline of my spectrum is noisy.

• Possible Cause: Bubbles forming in the NMR tube.

• Solution: If degassing was incomplete, residual gas can come out of solution, especially if the sample is heated. Ensure degassing is thorough. If you used the sparging method, bubbles of the inert gas might be present. Allow the solution to settle before acquiring data.

Problem: My flask or NMR tube broke during a Freeze-Pump-Thaw cycle.

• Possible Cause: Thermal shock or solvent expansion. Methanol is known to expand upon freezing, which can stress the glass.[10]

• Solution:

  • Inspect all glassware for cracks or defects before use.

  • Do not fill the flask or tube to more than 50% of its volume.[6][7]

  • Freeze the solvent slowly and evenly.

  • When thawing, warm the solvent slowly. Do not use a heat gun to speed up the process, as this can create a dangerous temperature gradient and crack the glass.[5]

Data Presentation

Table 1: Comparison of Common Degassing Methods

Method	Typical Effectiveness (% Air Removed)	Speed	Equipment Required	Best For
Freeze-Pump-Thaw	>95% (most effective)[1]	Slow (requires multiple cycles)	Schlenk line, vacuum pump, liquid N₂ or dry ice/acetone bath	Highly sensitive experiments (T₁ measurements, qNMR, organometallics)
Inert Gas Sparging	~80% (with Helium)[12][13]	Fast (15-30 minutes)[10][11]	Inert gas cylinder, tubing, needles	Routine applications requiring moderate degassing
Sonication	20-25%[12][13]	Fast (5-10 minutes)	Ultrasonic bath	Not recommended as a standalone method for sensitive experiments
Vacuum Degassing	60-70%[12][14]	Moderate	Vacuum flask, vacuum source	Less effective than FPT; risk of solvent evaporation

Experimental Protocols

Method 1: Freeze-Pump-Thaw (FPT) Degassing

This is the most rigorous method for removing dissolved gases.[1]

Materials:

• Schlenk flask or J. Young NMR tube

• High-vacuum pump and Schlenk line

• Dewar flask

• Liquid nitrogen or dry ice/acetone slurry (-78 °C)

• Methanol-d4

Procedure:

• Preparation: Place the Methanol-d4 (and your sample, if applicable) into a Schlenk flask. Do not fill the flask more than halfway.[6]

• Freeze: Close the flask's stopcock to the vacuum line and place the lower part of the flask into a Dewar containing liquid nitrogen. Swirl the flask gently to freeze the solvent in a thin layer on the inside wall. Wait until the solvent is completely frozen solid.[1]

• Pump: With the flask still immersed in the liquid nitrogen, open the stopcock to the vacuum line. The vacuum will remove the atmospheric gases from the headspace above the frozen solvent. Keep the flask under high vacuum for 3-5 minutes.[1][5]

• Thaw: Close the stopcock to the vacuum line, creating a static vacuum inside the flask. Remove the flask from the liquid nitrogen bath and allow the solvent to thaw completely at room temperature. As the solvent thaws, you will see bubbles of dissolved gas being released into the headspace.[5][6]

• Repeat: Repeat steps 2-4 for a total of at least three cycles. After the final cycle, backfill the flask with an inert gas (e.g., Argon or Nitrogen) before use.[1][6]

Method 2: Inert Gas Sparging (Purging)

This method is faster but less thorough than FPT.[1]

Materials:

• Flask with a septum

• Inert gas (Argon or Nitrogen) cylinder with a regulator

• Long needle or glass pipette

• Short vent needle

• Methanol-d4

Procedure:

• Setup: Place the Methanol-d4 in a flask sealed with a rubber septum.

• Purge: Insert a long needle connected to the inert gas supply via tubing, ensuring the needle tip is submerged below the surface of the liquid. Insert a second, shorter needle to act as a gas outlet.[10]

• Bubble: Start a slow and steady stream of inert gas bubbling through the solvent. A flow that is too vigorous will cause excessive solvent evaporation.[11]

• Duration: Continue sparging for 15-30 minutes.[10]

• Completion: After the desired time, raise the gas inlet needle above the liquid surface to flush the headspace with inert gas. Then, remove the vent needle first, followed by the gas inlet needle to maintain a positive pressure of inert gas in the flask.

Visualizations

Caption: Workflow for the Freeze-Pump-Thaw degassing method.

Caption: Logical diagram of dissolved oxygen's effects on NMR data.

References

• 1. How To [chem.rochester.edu]
• 2. Chemistry Teaching Labs - Degassing solvents [chemtl.york.ac.uk]
• 3. High-Accuracy Quantitative Nuclear Magnetic Resonance Using Improved Solvent Suppression Schemes - PMC [pmc.ncbi.nlm.nih.gov]
• 4. nmr.chem.ox.ac.uk [nmr.chem.ox.ac.uk]
• 5. schlenklinesurvivalguide.com [schlenklinesurvivalguide.com]
• 6. depts.washington.edu [depts.washington.edu]
• 7. scribd.com [scribd.com]
• 8. chem.libretexts.org [chem.libretexts.org]
• 9. armar-europa.de [armar-europa.de]
• 10. ocw.mit.edu [ocw.mit.edu]
• 11. youtube.com [youtube.com]
• 12. chromatographyonline.com [chromatographyonline.com]
• 13. chromatographyonline.com [chromatographyonline.com]
• 14. HPLC Degassing methods: Inline vs Offline | Phenomenex [phenomenex.com]

Preventing contamination when handling hygroscopic Methanol-d4.

This guide provides best practices and troubleshooting advice for the proper storage and handling of Methanol-d4 to minimize contamination and ensure the quality of your experimental results in research, scientific, and drug development settings.

Frequently Asked Questions (FAQs)

Q1: What is the most common contaminant in Methanol-d4 and why is it a problem?

A1: The most common contaminant is water (H₂O or HDO).[1] Methanol-d4 is hygroscopic, meaning it readily absorbs moisture from the atmosphere.[1] This is problematic in NMR spectroscopy as it can create a large residual water peak in the ¹H NMR spectrum, potentially obscuring signals from your sample.[1] Furthermore, for samples with exchangeable protons (e.g., alcohols, amines), the deuterium (B1214612) from the solvent can exchange with the protons of the sample, which can complicate spectral interpretation.[1]

Q2: How should I store a new bottle of Methanol-d4?

A2: To maintain its purity, it is crucial to store Methanol-d4 properly. It should be stored at room temperature, away from light and moisture.[2] The container must be kept tightly closed in a dry and well-ventilated place, away from heat and sources of ignition.[2][3] For added stability, especially after opening, storing under an inert gas like nitrogen or argon is recommended.[3]

Q3: What are single-use ampules and what are their benefits?

A3: Single-use ampules are small, sealed glass containers with a pre-measured amount of deuterated solvent, often enough for one or a few NMR samples.[1] Their main advantage is protecting the solvent from atmospheric moisture and other contaminants until the moment of use.[1] This is particularly beneficial for experiments that are highly sensitive to water contamination.

Q4: My Methanol-d4 appears to have impurities other than water. What could they be?

A4: Besides water, other potential impurities can include residual non-deuterated methanol (B129727) (CH3OH), and trace amounts of organic compounds from the manufacturing process or from contamination during handling. Common laboratory solvents like acetone (B3395972) or ethyl acetate (B1210297) can also be introduced from improperly cleaned glassware or pipette bulbs.[3]

Q5: Is Methanol-d4 light-sensitive?

Troubleshooting Guides

Issue 1: A large water peak is obscuring my NMR spectrum.

This is a frequent issue when working with hygroscopic solvents like Methanol-d4. Follow this guide to identify and mitigate the source of water contamination.

Troubleshooting Workflow for Water Contamination

Caption: A flowchart to identify and resolve sources of water contamination in NMR samples.

Issue 2: I see unexpected peaks that are not from my sample, the solvent, or water.

These peaks could be from various sources of chemical contamination.

• Potential Source: Residual solvents from purification or cleaning (e.g., acetone, ethyl acetate, hexane).

  • Solution: Ensure your sample is thoroughly dried under high vacuum before preparing the NMR sample. Ensure all glassware is properly cleaned and dried to remove any residual solvents.

• Potential Source: Contaminants from NMR tube caps (B75204) or pipettes.

  • Solution: Use a vortex mixer instead of shaking the NMR tube to avoid leaching impurities from the cap.[3] Ensure pipette bulbs are clean and free of residual solvents like acetone.[3]

• Potential Source: Grease from glassware joints.

  • Solution: If using greased glassware for sample preparation, be meticulous to avoid transferring any grease into your NMR sample.

• Potential Source: Impurities in the Methanol-d4 itself.

  • Solution: Check the certificate of analysis for the solvent batch. If in doubt, run a spectrum of the neat solvent to identify any inherent impurities.

Data Presentation

Table 1: Typical Specifications for NMR-Grade Methanol-d4

Parameter	Specification	Analysis Method
Isotopic Purity (Atom % D)	≥ 99.8%	NMR Spectroscopy
Water Content (H₂O + D₂O)	≤ 0.03%	Karl Fischer Titration
Chemical Purity	≥ 99.5%	Gas Chromatography (GC)

Note: Specifications can vary slightly between manufacturers. Always refer to the certificate of analysis for the specific lot.

Table 2: ¹H NMR Chemical Shifts of Common Impurities in Methanol-d4

Impurity	Chemical Shift (ppm)	Multiplicity
Water (HDO)	~4.87	s (broad)
Residual Methanol (CHD₂OD)	3.31	quintet
Acetone	2.17	s
Ethyl Acetate	1.26 (CH₃), 2.05 (CH₃CO), 4.12 (CH₂)	t, s, q
Hexane	0.90, 1.28	m
Dichloromethane	5.33	s
Toluene	2.36 (CH₃), 7.17-7.27 (Ar-H)	s, m

Source: Adapted from literature data. Chemical shifts can vary slightly with temperature and sample concentration.

Experimental Protocols

Protocol 1: Determination of Water Content by Volumetric Karl Fischer Titration

This protocol outlines the steps for determining the water content in Methanol-d4 using a one-component volumetric Karl Fischer titrator.

Materials:

• Karl Fischer Titrator

• Titration cell

• Appropriate Karl Fischer titrant (e.g., CombiTitrant 5)

• Appropriate Karl Fischer solvent (e.g., dry methanol)

• Gastight syringes for sample and standard injection

• Water standard

Methodology:

• System Preparation:

  • Ensure the Karl Fischer titrator is clean, and the titration cell and tubing are dry.

  • Fill the titrant bottle and place the drying tubes in position.

  • Add the solvent to the titration cell.

• Pre-Titration:

  • Start the instrument and perform a pre-titration of the solvent to remove any residual moisture until a stable, low drift is achieved.

• Titrant Standardization:

  • Accurately draw a known amount of water standard into a gastight syringe.

  • Inject the standard into the conditioned titration cell and start the titration.

  • The instrument will determine the titer of the Karl Fischer reagent (mg H₂O/mL). Perform this in triplicate and use the average value.

• Sample Analysis:

  • Accurately draw a known volume or weight of the Methanol-d4 sample into a clean, dry gastight syringe. The sample size should be chosen based on the expected water content to ensure an adequate titrant volume is used.

  • Inject the sample into the titration cell and start the titration.

  • The instrument will titrate the sample to the endpoint and calculate the water content.

• Calculation:

  • The water content is typically calculated automatically by the instrument's software based on the volume of titrant consumed, the titer, and the sample amount.

Workflow for Karl Fischer Titration

Caption: A step-by-step workflow for determining water content using Karl Fischer titration.

Protocol 2: Assessment of Isotopic Purity by ¹H NMR Spectroscopy

This protocol describes a method to estimate the isotopic purity of Methanol-d4 by quantifying the residual protonated species.

Materials:

• High-resolution NMR spectrometer

• High-quality 5 mm NMR tubes, dried

• Methanol-d4 sample

• Internal standard of known purity and concentration (e.g., high-purity, non-hygroscopic compound with a singlet resonance in a clean region of the spectrum)

Methodology:

• Sample Preparation:

  • Accurately weigh a precise amount of the internal standard into a clean, dry vial.

  • Add a precise weight of the Methanol-d4 sample to the same vial.

  • Dissolve the standard in the Methanol-d4 and transfer the solution to a dried NMR tube.

• NMR Data Acquisition:

  • Acquire a quantitative ¹H NMR spectrum. Key parameters include:

    • A sufficient relaxation delay (D1), typically 5 times the longest T1 of the peaks of interest, to ensure full relaxation of the nuclei.

    • A calibrated 90° pulse angle.

    • A sufficient number of scans to achieve a good signal-to-noise ratio.

• Data Processing:

  • Process the spectrum with appropriate phasing and baseline correction.

  • Integrate the signal of the internal standard and the residual solvent peak of Methanol-d4 (the quintet at ~3.31 ppm, corresponding to CHD₂OD).

• Calculation of Isotopic Purity:

  • Calculate the moles of the internal standard.

  • Use the integral ratio to determine the moles of the residual protonated methanol species (CHD₂OD).

  • Calculate the total moles of methanol from the weight of the Methanol-d4 sample.

  • The isotopic purity (Atom % D) can then be estimated based on the relative amount of the residual protonated species.

Logical Relationship for NMR Purity Assessment

Caption: A logical diagram illustrating the NMR-based assessment of isotopic purity.

References

• 1. benchchem.com [benchchem.com]
• 2. hitentechno.in [hitentechno.in]
• 3. sigmaaldrich.com [sigmaaldrich.com]

Removing ethyl acetate impurity from samples in Methanol-d4.

This guide provides troubleshooting advice and detailed protocols for researchers, scientists, and drug development professionals facing challenges with residual ethyl acetate (B1210297) impurity in NMR samples prepared in Methanol-d4.

Frequently Asked Questions (FAQs)

Q1: I've dried my sample extensively under high vacuum, but my ¹H NMR spectrum in Methanol-d4 still shows significant peaks for ethyl acetate. Why is it so difficult to remove?

A: This is a common issue. While ethyl acetate is volatile, some compounds can trap solvent molecules through strong intermolecular interactions, making them difficult to remove even under high vacuum.[1][2] Viscous oils or amorphous solids are particularly prone to retaining residual solvents. Simply extending the drying time is often insufficient to completely remove the trapped ethyl acetate.[3]

Q2: What is the most reliable method to remove stubborn ethyl acetate from a non-volatile sample?

A: The most frequently recommended and effective technique is co-evaporation , sometimes referred to as azeotroping or "chasing".[4][5] This involves dissolving the sample in a different, more volatile solvent and then removing that solvent under reduced pressure. This process is typically repeated several times to "chase" the residual ethyl acetate away from the sample.[3]

Q3: What solvent is best for co-evaporation to remove ethyl acetate?

A: Dichloromethane (DCM) is an excellent choice for co-evaporation to remove ethyl acetate.[1][3] It is highly volatile (Boiling Point: 39.8 °C) and can effectively displace the ethyl acetate from your compound.[6] The process of adding DCM and re-evaporating can be repeated two to three times for complete removal.[3] Diethyl ether is another potential option.[3]

Q4: My compound is very polar and not very soluble in Dichloromethane. Can I still use the co-evaporation method?

A: Yes. Your compound does not need to be fully soluble in the "chaser" solvent for this method to work.[2] The goal is for the ethyl acetate impurity to be soluble. Suspending or sonicating your sample in DCM is often sufficient to leach out the trapped ethyl acetate, which is then removed along with the DCM during evaporation.[2]

Q5: Are there any alternative methods if co-evaporation doesn't work or is not suitable for my sample?

A: While co-evaporation is highly effective, other methods exist. Lyophilization (freeze-drying) can sometimes remove solvents, but it requires specialized equipment and may leave traces of water.[3] For certain applications, Solid-Phase Extraction (SPE) could be employed, where the sample is passed through a cartridge to separate the compound of interest from the solvent impurity, though this is a more involved purification step.

Data Summary: Solvent Properties

For effective removal by evaporation, understanding the physical properties of the solvents is crucial.

Solvent	Boiling Point (°C)	Key Considerations
Methanol (and Methanol-d4)	64.7 °C[6][7]	The primary solvent for the NMR sample.
Ethyl Acetate	77.1 °C[6][7][8]	The impurity to be removed. It has a higher boiling point than Methanol.
Dichloromethane (DCM)	39.8 °C[6][7]	A highly volatile "chaser" solvent used for co-evaporation.

Experimental Protocols

Protocol 1: Removal of Ethyl Acetate by High Vacuum

This method is the first step and is suitable for removing bulk and loosely bound ethyl acetate.

• Initial Concentration: Place your sample, dissolved in ethyl acetate or a solvent mixture containing it, in a round-bottom flask.

• Rotary Evaporation: Concentrate the sample on a rotary evaporator. A water bath temperature of 30-40°C is generally sufficient.[9] Continue until no more solvent is visibly condensing.

• High Vacuum Drying: Connect the flask to a high-vacuum line (<1 mbar) for several hours, or overnight if the sample is not heat-sensitive.[3][4]

• NMR Analysis: Prepare a test NMR sample in Methanol-d4 to check for the presence of residual ethyl acetate. If peaks are still present, proceed to Protocol 2.

Protocol 2: Removal of Ethyl Acetate by Co-evaporation with Dichloromethane (DCM)

This is the most effective method for removing tightly bound, residual ethyl acetate.[1][3]

• Preparation: Use the dried sample from Protocol 1, which is still in the round-bottom flask.

• Add Chaser Solvent: Add 2-3 mL of Dichloromethane (DCM) to the flask.[3] Swirl or sonicate the flask to ensure the sample is thoroughly wetted and suspended, even if it does not fully dissolve.[2]

• Evaporation: Concentrate the sample on a rotary evaporator until all the DCM is removed. Do not use excessive heat; a water bath is often unnecessary due to DCM's high volatility.

• Repeat Cycles: Repeat steps 2 and 3 two more times (for a total of three cycles).[3] This repeated "chasing" is critical for effectively removing the stubborn impurity.

• Final Drying: After the final co-evaporation cycle, place the flask on a high-vacuum line for at least one hour to remove any remaining traces of DCM.

• NMR Analysis: Dissolve the purified sample in Methanol-d4 for NMR analysis. The spectrum should now be free of ethyl acetate signals.

Troubleshooting Workflow

The following diagram outlines the decision-making process for removing ethyl acetate impurities.

References

• 1. chem.rochester.edu [chem.rochester.edu]
• 2. reddit.com [reddit.com]
• 3. researchgate.net [researchgate.net]
• 4. researchgate.net [researchgate.net]
• 5. Tips & Tricks [chem.rochester.edu]
• 6. Solvent Boiling Point Chart | BRANDTECH Scientific [brandtech.com]
• 7. Solvent Boiling Point Chart - BrandTech Scientific, Inc - Vacuum Pumps, Dispensers, Pipettes, PCR Plastics, and More [brandtech.com.asp1-8.lan3-1.websitetestlink.com]
• 8. Ethyl Acetate | CH3COOC2H5 | CID 8857 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 9. researchgate.net [researchgate.net]

Choosing the right grade of Methanol-d4 for specific applications.

This technical support center provides guidance for researchers, scientists, and drug development professionals on selecting and using the appropriate grade of Methanol-d4 for various applications.

Frequently Asked Questions (FAQs)

Q1: What is Methanol-d4 and why is it used in research?

Methanol-d4 (CD₃OD) is a deuterated form of methanol (B129727) where the hydrogen atoms have been replaced with deuterium (B1214612), a stable isotope of hydrogen.[1][2][3] It is widely used as a solvent in Nuclear Magnetic Resonance (NMR) spectroscopy.[2][4][5] The substitution of hydrogen with deuterium is critical because deuterium has a different nuclear spin and a much lower gyromagnetic ratio, which significantly reduces the solvent's signal interference in ¹H NMR spectra.[4] This allows for a clearer and more resolved spectrum of the compound being analyzed.[4] Beyond NMR, Methanol-d4 also serves as an important intermediate in the synthesis of deuterated pharmaceuticals and other labeled compounds for clinical trials and materials science research.[1][2][6]

Q2: What are the different grades of Methanol-d4 available?

The primary differentiator between grades of Methanol-d4 is the atom percent of deuterium (isotopic purity).[7][8] Commercially available grades typically range from 99 atom % D to as high as 99.96 atom % D.[8][9] Other important specifications include chemical purity and water content.[1][8][9][10] Some suppliers also offer grades with added references like Tetramethylsilane (TMS) for NMR.[11]

Q3: How do I choose the right grade of Methanol-d4 for my application?

The choice of Methanol-d4 grade depends on the sensitivity and requirements of your experiment.

• For routine ¹H NMR: A grade with ≥99.8 atom % D is generally sufficient to minimize the residual solvent signals.[4][10]

• For quantitative NMR (qNMR): A high isotopic purity of ≥99.95% D is recommended to ensure the accuracy of quantification by minimizing any underlying solvent signals that could interfere with the integration of analyte peaks. Low water content is also critical for qNMR.

• As a reactant in deuteration reactions: The highest possible isotopic purity (e.g., ≥99.95% D) is often desired to achieve high levels of deuterium incorporation into the target molecule.

• For sensitive applications or high-field NMR spectrometers: Higher isotopic enrichment (e.g., ≥99.9% D) is beneficial to reduce solvent signals further.[12]

Below is a diagram to help guide your selection process.

Decision tree for selecting the appropriate grade of Methanol-d4.

Data Summary: Comparison of Methanol-d4 Grades

The following table summarizes the typical specifications for different grades of Methanol-d4. Note that specifications can vary slightly between suppliers.

Grade	Isotopic Purity (atom % D)	Water Content (% w/w)	Typical Applications
Standard NMR Grade	≥99.8	≤0.03	Routine ¹H NMR spectroscopy[8][10]
High Purity Grade	≥99.9	≤0.025	High-field NMR, sensitive experiments[9]
Quantitative NMR (qNMR) Grade	≥99.95	≤0.01	Quantitative NMR, reference standards[13]
"100%" Grade	≥99.96	Very Low	Demanding applications requiring minimal residual proton signals[14]

Troubleshooting Guide

Problem: I see a large residual solvent peak in my ¹H NMR spectrum.

• Possible Cause 1: Incorrect grade of Methanol-d4.

  • Solution: For sensitive samples or high-field spectrometers, a standard grade (e.g., 99.8% D) may not be sufficient. Consider using a higher grade with greater isotopic purity (e.g., ≥99.95% D) to minimize the residual CHD₂OD and CD₃OH signals.

• Possible Cause 2: Water in the solvent.

  • Solution: Methanol-d4 is hygroscopic and can absorb moisture from the atmosphere. This will appear as a broad peak in the NMR spectrum. Ensure that the solvent is handled under anhydrous conditions. Use a fresh vial or a properly stored and sealed bottle. The chemical shift of the water peak in methanol is concentration and temperature-dependent.[15]

Problem: My reaction yield is lower than expected when using Methanol-d4 as a reactant.

• Possible Cause 1: Water content.

  • Solution: The presence of water can interfere with many chemical reactions, particularly those involving organometallics or other water-sensitive reagents. Check the water content specification of your Methanol-d4 and consider using a grade with lower water content.[16] Proper handling and storage to prevent water absorption are crucial.

• Possible Cause 2: Isotopic purity.

  • Solution: If the goal is to achieve a high degree of deuteration in your product, the isotopic purity of the Methanol-d4 is critical. A lower isotopic purity will result in a mixture of deuterated and non-deuterated products. Use the highest available isotopic purity for such synthetic applications.

Problem: I observe unexpected peaks in my blank NMR spectrum (Methanol-d4 only).

• Possible Cause 1: Contamination.

  • Solution: The solvent may have been contaminated during handling. Ensure that clean and dry glassware and syringes are used. It is good practice to run a blank spectrum of the solvent from a new container to verify its purity.

• Possible Cause 2: Impurities from the container or cap.

  • Solution: Over time, impurities can leach from the container or the septum of the cap. If you suspect this, try using a fresh vial of solvent. Some suppliers offer packaging specifically designed to minimize contamination, such as ampules or bottles with high-quality septa.

Below is a general workflow for troubleshooting issues with Methanol-d4 in NMR applications.

A workflow for troubleshooting common issues with Methanol-d4 in NMR.

Experimental Protocols

Protocol: Preparation of a Sample for Quantitative NMR (qNMR)

This protocol outlines the general steps for preparing a sample for qNMR analysis using Methanol-d4 as the solvent. The accuracy of qNMR is highly dependent on precise sample preparation.[17]

Materials:

• Methanol-d4 (≥99.95% D, low water content)

• Internal Standard (e.g., maleic acid, DSS), with a known purity

• Analyte of interest

• Analytical balance (accurate to at least 0.01 mg)

• Volumetric flasks (Class A)

• Pipettes (calibrated)

• NMR tubes

Methodology:

• Preparation of the Internal Standard Stock Solution:

  • Accurately weigh a known amount of the internal standard.

  • Dissolve the standard in a precise volume of Methanol-d4 in a volumetric flask.

  • Calculate the exact concentration of the internal standard solution.

• Preparation of the Analyte Solution:

  • Accurately weigh a known amount of the analyte.

  • Dissolve the analyte in a precise volume of the internal standard stock solution in a volumetric flask.

• Sample Preparation for NMR:

  • Transfer a known volume of the final solution (analyte + internal standard) into an NMR tube.

• NMR Data Acquisition:

  • Acquire the ¹H NMR spectrum. Ensure that the relaxation delay is sufficient for quantitative analysis (typically 5-7 times the longest T1 relaxation time of the protons of interest).

• Data Analysis:

  • Integrate the signals of the analyte and the internal standard.

  • Calculate the concentration of the analyte using the following formula:

  Concentration_analyte = (Integration_analyte / N_protons_analyte) * (N_protons_standard / Integration_standard) * Concentration_standard

  Where:

  • Integration is the integral value of the respective signal.

  • N_protons is the number of protons giving rise to the signal.

  • Concentration_standard is the known concentration of the internal standard.

References

• 1. Page loading... [wap.guidechem.com]
• 2. Page loading... [guidechem.com]
• 3. Methanol-D4 | CH4O | CID 71568 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 4. nbinno.com [nbinno.com]
• 5. armar-europa.de [armar-europa.de]
• 6. Page loading... [wap.guidechem.com]
• 7. merckmillipore.com [merckmillipore.com]
• 8. Methanol-D4 deuteration degree min. 99.8 for NMR spectroscopy MagniSolv 811-98-3 [sigmaaldrich.com]
• 9. 甲醇-d4 99 atom % D | Sigma-Aldrich [sigmaaldrich.com]
• 10. Methanol-d4 D = 99.8atom 811-98-3 [sigmaaldrich.com]
• 11. Methanol-d4, for NMR, contains 0.03 v/v% TMS, 99.8 atom % D 5 mL | Buy Online | Thermo Scientific Acros | Fisher Scientific [fishersci.co.uk]
• 12. Extension and improvement of the methanol-d4 NMR thermometer calibration - PubMed [pubmed.ncbi.nlm.nih.gov]
• 13. merckmillipore.com [merckmillipore.com]
• 14. Methanol-d₄ “100%” (D, 99.95%) Methyl alcohol - Cambridge Isotope Laboratories, DLM-51-10X0.5 [isotope.com]
• 15. researchgate.net [researchgate.net]
• 16. Non-destructive measurement technique for water content in organic solvents based on a thermal approach - RSC Advances (RSC Publishing) [pubs.rsc.org]
• 17. benchchem.com [benchchem.com]

Reference Data & Comparative Studies

Methanol-d4 vs. Chloroform-d: A Comparative Guide for NMR Spectroscopy of Natural Products

For Researchers, Scientists, and Drug Development Professionals

The selection of an appropriate deuterated solvent is a critical step in the Nuclear Magnetic Resonance (NMR) analysis of natural products. The solvent not only needs to dissolve the analyte but also must minimize interference with the resulting spectrum. Methanol-d4 (CD3OD) and Chloroform-d (CDCl3) are two of the most commonly employed solvents in this field, each presenting a unique set of advantages and disadvantages. This guide provides an objective comparison of their performance, supported by experimental data and detailed protocols, to aid researchers in making an informed decision for their specific applications.

Key Performance Metrics: A Tabular Comparison

The choice between Methanol-d4 and Chloroform-d often hinges on the polarity of the natural product under investigation and the specific information sought from the NMR experiment. The following tables summarize key quantitative data for each solvent.

Physical and Chemical Properties	Methanol-d4 (CD3OD)	Chloroform-d (CDCl3)
Formula	CD4O	CDCl3
Molar Mass	36.07 g/mol [1]	120.38 g/mol [2]
Density	0.888 g/mL[3]	1.500 g/mL[2]
Boiling Point	65.4 °C	61.2 °C[2]
Melting Point	-98.1 °C	-64.1 °C
Polarity	Polar, Protic	Relatively Nonpolar, Aprotic

¹H NMR Residual Peaks	Chemical Shift (ppm)	Multiplicity
Methanol-d4 (CHD2OD)	3.31	Pentet[4]
Water in Methanol-d4 (HOD)	4.87	Singlet
Chloroform-d (CHCl3)	7.26	Singlet[2]
Water in Chloroform-d (H2O)	1.56	Singlet

¹³C NMR Solvent Peaks	Chemical Shift (ppm)	Multiplicity
Methanol-d4 (CD3OD)	49.0	Septet
Chloroform-d (CDCl3)	77.16	Triplet[2]

Deciding on the Right Solvent: A Logical Workflow

The selection of an appropriate NMR solvent is a critical step that influences the quality of the resulting spectrum. The following diagram illustrates a logical workflow to guide the decision-making process between Methanol-d4 and Chloroform-d for the analysis of natural products.

References

• 1. researchgate.net [researchgate.net]
• 2. mdpi.com [mdpi.com]
• 3. Solvent-Dependent Structures of Natural Products Based on the Combined Use of DFT Calculations and 1H-NMR Chemical Shifts - PMC [pmc.ncbi.nlm.nih.gov]
• 4. thieme-connect.com [thieme-connect.com]

A Comparative Guide to NMR Thermometers: Is Methanol-d4 the Gold Standard?

For researchers, scientists, and drug development professionals requiring precise temperature control in their NMR experiments, the choice of a reliable thermometer is paramount. While the spectrometer's internal temperature control system provides a setpoint, the actual sample temperature can deviate significantly. This guide provides an objective comparison of the accuracy of methanol-d4 as an NMR thermometer against other common alternatives, supported by experimental data and detailed protocols.

This guide focuses on the widely used methanol-d4 thermometer and compares its performance with another prevalent liquid-state thermometer, ethylene (B1197577) glycol, as well as solid-state alternatives.

The Principle of Chemical Shift Thermometry

The fundamental principle behind many NMR thermometers lies in the temperature-dependent chemical shift of certain nuclei, often those involved in hydrogen bonding. As the temperature of the sample changes, the extent of hydrogen bonding is altered, leading to a predictable change in the electron density around the protons and thus their resonance frequency (chemical shift). By measuring the chemical shift difference (Δδ) between two specific peaks in the NMR spectrum of the thermometer compound, the temperature can be accurately calculated using established calibration equations.

Diagram 1: The relationship between temperature and the measured chemical shift difference in NMR thermometry.

Performance Comparison of NMR Thermometers

The choice of an appropriate NMR thermometer depends on the experimental temperature range, desired accuracy, and the nature of the sample being studied. The following table summarizes the key performance characteristics of methanol-d4 and its common alternatives.

Thermometer	Recommended Temperature Range	Reported Accuracy/Uncertainty	Advantages	Disadvantages
Methanol-d4	175 K to 338 K (-98 °C to 65 °C)[1][2]	As good as 0.03 °C at lower temperatures[3]. Uncertainty of 25 to 190 mK with recent calibration[1][2][4].	Wide temperature range, high accuracy with modern calibration, suitable for cryogenic probes[2].	Potential for systematic errors up to 2-3 °C with older calibration methods, especially in cryogenic probes[2].
Ethylene Glycol	~300 K to 380 K (~27 °C to 107 °C)[5]	Within ± 0.5 °C[6].	Good for higher temperature ranges, well-characterized[1][6].	Limited lower temperature range, cannot be used without a lock solvent unless the spectrometer sweep is turned off[7].
Sm2Sn2O7 (Solid-State)	85 K to 300 K (-188 °C to 27 °C)	Better than 0.5 K[8].	Excellent for low-temperature solid-state NMR, rapid measurements (< 1 s)[8].	Requires magic angle spinning (MAS) NMR, less common than liquid thermometers.
Pb(NO3)2 (Solid-State)	~200 K to 400 K (-73 °C to 127 °C)	-	Commonly used for solid-state NMR temperature calibration[8].	Non-linear chemical shift variation over extended temperature ranges[8].

Experimental Protocols

Accurate temperature determination relies on meticulous experimental procedure. Below are detailed protocols for temperature calibration using methanol-d4 and ethylene glycol.

Methanol-d4 Temperature Calibration

This protocol is suitable for determining the sample temperature over a wide range.

Sample Preparation:

• Use a fresh ampoule of high-purity, 99.8% deuterated methanol-d4.

• Transfer the methanol-d4 to a clean, dry NMR tube. For long-term stability, the sample should be sealed in the tube.

• The sample height in the tube should be sufficient for proper shimming, typically around 3 cm for Varian spectrometers[2].

NMR Data Acquisition and Processing:

• Insert the methanol-d4 sample into the NMR spectrometer and allow it to equilibrate at the desired temperature.

• Lock the spectrometer on the deuterium (B1214612) signal of methanol-d4.

• Perform shimming to optimize the magnetic field homogeneity. Gradient shimming on deuterium is recommended[2].

• Acquire a simple 1D proton NMR spectrum. A small tip angle (e.g., a 1-degree pulse) can be used to avoid receiver overflow[2].

• Process the spectrum (Fourier transform, phase correction).

• Accurately determine the chemical shifts of the hydroxyl (-OH) and methyl (-CH3) proton signals.

• Calculate the chemical shift difference (Δδ) in ppm.

• Use the appropriate calibration equation to calculate the temperature. For example, on some Varian systems, a macro can be used for this calculation[2][9].

Ethylene Glycol Temperature Calibration

This protocol is generally used for temperatures above ambient.

Sample Preparation:

• Use 100% ethylene glycol.

• Place the ethylene glycol in a clean NMR tube.

NMR Data Acquisition and Processing:

• Insert the ethylene glycol sample into the spectrometer and allow it to equilibrate at the set temperature.

• Important: Turn off the deuterium lock sweep, as there is no deuterium signal to lock onto[7].

• Shim the sample by maximizing the integrated free induction decay (FID) signal[7].

• Acquire a 1D proton NMR spectrum.

• Process the spectrum.

• Measure the chemical shift difference (Δδ) between the hydroxyl (-OH) and methylene (B1212753) (-CH2) proton peaks.

• Calculate the temperature using a linear calibration equation, such as T(K) = 466.0 - 101.6 * Δδ[9].

Diagram 2: A generalized workflow for determining sample temperature using an NMR thermometer.

Conclusion

Methanol-d4 stands out as a highly accurate and versatile NMR thermometer, particularly with the advent of improved calibration curves that extend its useful range and minimize uncertainty[1][2][4]. Its wide temperature range makes it suitable for a broad array of applications, from studies at cryogenic temperatures to those near room temperature.

For experiments conducted primarily at elevated temperatures, ethylene glycol remains a reliable and well-established alternative[1][6]. Solid-state NMR thermometers, such as Sm2Sn2O7, offer excellent precision for specialized low-temperature MAS experiments[8].

Ultimately, the selection of an NMR thermometer should be guided by the specific requirements of the experiment. For researchers demanding the highest accuracy over a broad temperature spectrum, a properly calibrated methanol-d4 sample is an excellent choice. Regardless of the thermometer used, adherence to rigorous experimental protocols is essential for obtaining reliable and reproducible temperature measurements, thereby ensuring the integrity of your NMR data.

References

• 1. University of Ottawa NMR Facility Blog: Temperature Calibration in an NMR Probe [u-of-o-nmr-facility.blogspot.com]
• 2. Temperature calibration - NESG Wiki [nesgwiki.chem.buffalo.edu]
• 3. NMR Thermometer [chem.ch.huji.ac.il]
• 4. Extension and improvement of the methanol-d4 NMR thermometer calibration - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. NMR temperature calibration [staff.ustc.edu.cn]
• 6. The Use of Ethylene Glycol to Evaluate Gradient Performance in Gradient-Intensive Diffusion MR Sequences - PMC [pmc.ncbi.nlm.nih.gov]
• 7. lsom.uthscsa.edu [lsom.uthscsa.edu]
• 8. warwick.ac.uk [warwick.ac.uk]
• 9. Referencing of the chemical shift scale in the NMR data - NMR Wiki [nmrwiki.org]

Deuterium Exchange Rates: A Comparative Analysis of Methanol-d4 and D2O

For researchers, scientists, and drug development professionals, understanding the kinetics of deuterium (B1214612) exchange is crucial for a range of applications, from mechanistic studies to the preparation of deuterated standards. The choice of deuterating solvent plays a pivotal role in the efficiency and rate of this exchange. This guide provides an objective comparison of deuterium exchange rates in two common deuterated solvents, Methanol-d4 (CD3OD) and Deuterium Oxide (D2O), supported by experimental data.

Executive Summary

Deuterium exchange, the substitution of a hydrogen atom with a deuterium atom, is a fundamental process utilized in various scientific disciplines. The rate of this exchange is significantly influenced by the solvent environment. Experimental evidence indicates that for certain organic molecules, deuterium exchange is notably faster and more complete in D2O compared to methanol-d4. This difference is primarily attributed to the lower steric hindrance and superior dissolution properties of heavy water.

Quantitative Comparison of Exchange Rates

The following table summarizes the experimentally observed pseudo-first-order rate constants (k) for the deuterium exchange of the acetyl methyl protons in acebutolol (B1665407) hydrochloride at room temperature, as determined by Nuclear Magnetic Resonance (NMR) spectroscopy.

Compound	Solvent	Rate Constant (k) in h⁻¹	Correlation Coefficient (r)
Acebutolol Hydrochloride	D₂O	7.92 x 10⁻³	0.983
Acebutolol Hydrochloride	Methanol-d4 (CD₃OD)	5.42 x 10⁻³	0.998

Data sourced from a study on the H/D exchange reaction of acebutolol hydrochloride.[1]

The data clearly demonstrates a faster rate of deuterium incorporation in D2O for this particular substrate. The study rationalizes this by suggesting that D2O, being less sterically hindered and having a greater power of dissolution, facilitates the exchange process more effectively than methanol-d4.[1]

Factors Influencing Deuterium Exchange

Several factors can influence the rate of hydrogen-deuterium exchange:

• Solvent Accessibility: The extent to which the exchangeable proton is exposed to the solvent is a critical factor.[2]

• Hydrogen Bonding: The presence and strength of hydrogen bonds can significantly slow down the exchange rate.[2]

• pH: The exchange reaction can be catalyzed by both acids and bases. The minimum exchange rate for backbone amide protons in proteins, for instance, occurs at approximately pH 2.6.[2]

• Temperature: Higher temperatures generally increase the rate of exchange.[3]

• Catalysts: The use of acid, base, or metal catalysts can facilitate the exchange of even non-exchangeable hydrogen atoms.[2] For example, the deuteration of the acetyl group in acebutolol can be significantly accelerated using alkaline catalysts.[1][4]

Experimental Protocol: Monitoring Deuterium Exchange by NMR Spectroscopy

The following provides a generalized methodology for observing and quantifying deuterium exchange rates using NMR spectroscopy, based on the study of acebutolol hydrochloride.[1]

• Sample Preparation: Dissolve the compound of interest in the deuterated solvent (D2O or methanol-d4). For catalyzed reactions, a suitable base (e.g., NaOD or K2CO3) can be added.

• NMR Data Acquisition: Acquire a series of ¹H NMR spectra at regular time intervals. The initial spectrum (t=0) should be recorded immediately after dissolution.

• Spectral Analysis: Monitor the decrease in the integrated area of the proton signal corresponding to the exchanging hydrogen and the concurrent appearance of new signals corresponding to the deuterated species. For a methyl group (CH₃), the exchange proceeds through CH₂D, CHD₂, and finally CD₃, which can be observed in both ¹H and ¹³C NMR spectra.[1]

• Rate Constant Calculation: The decay of the proton signal intensity over time can be fitted to a pseudo-first-order kinetic model to determine the rate constant (k). The integrated area of the CH₃ signal at a given time (t) is compared to the total integrated area at t=0.[1]

Visualization of Experimental Workflow

The following diagram illustrates a typical workflow for a deuterium exchange experiment monitored by NMR.

Deuterium exchange experimental workflow.

Conclusion

The choice between methanol-d4 and D2O as a solvent for deuterium exchange reactions depends on the specific substrate and the desired rate of exchange. Experimental data on acebutolol hydrochloride demonstrates that D2O can provide a faster and more complete exchange compared to methanol-d4, a phenomenon attributed to its favorable physical properties.[1] Researchers should consider factors such as solvent accessibility, pH, and the potential need for catalysts when designing deuterium exchange experiments. NMR spectroscopy remains a powerful and direct method for monitoring the kinetics of these reactions.

References

• 1. ingentaconnect.com [ingentaconnect.com]
• 2. Hydrogen–deuterium exchange - Wikipedia [en.wikipedia.org]
• 3. pubs.acs.org [pubs.acs.org]
• 4. researchgate.net [researchgate.net]

A Comparative Guide to Validating Quantitative Analysis Using Methanol-d4 as a Solvent

For researchers, scientists, and drug development professionals, the choice of solvent in quantitative analysis is a critical decision that directly impacts data accuracy and reliability. Methanol-d4 (CD₃OD), a deuterated isotopologue of methanol (B129727), is a widely utilized solvent in techniques such as Nuclear Magnetic Resonance (NMR) spectroscopy and Liquid Chromatography-Mass Spectrometry (LC-MS). This guide provides an objective comparison of Methanol-d4's performance against other common deuterated solvents, supported by experimental data and detailed protocols to aid in the selection of the most appropriate solvent for your quantitative analysis needs.

Performance Comparison of Deuterated Solvents

The selection of a deuterated solvent for quantitative analysis is a balance of analyte solubility, chemical inertness, and potential for signal interference. Methanol-d4 offers a favorable profile for a wide range of polar to moderately non-polar compounds.

Physical and Chemical Properties

A fundamental comparison begins with the physical and chemical properties of the solvents, which influence their behavior in analytical instrumentation.

Property	Methanol-d4 (CD₃OD)	Dimethyl Sulfoxide-d6 (DMSO-d6)	Chloroform-d (CDCl₃)
Molecular Formula	CD₄O	C₂D₆SO	CDCl₃
Molecular Weight ( g/mol )	36.07	84.18	120.38
Boiling Point (°C)	65.4	189	61.2
Melting Point (°C)	-99	18.5	-63.5
Density (g/mL at 25°C)	0.888	1.19	1.50
Polarity	Polar Protic	Polar Aprotic	Non-polar
¹H NMR Residual Peak (ppm)	~3.31 (quintet), ~4.87 (singlet, OH)	~2.50 (quintet)	~7.26 (singlet)
¹³C NMR Solvent Peak (ppm)	~49.0 (septet)	~39.5 (septet)	~77.2 (triplet)

Quantitative Performance in NMR (qNMR)

In qNMR, the solvent's role is to dissolve the analyte and internal standard without interfering with their signals. The choice of solvent can influence the accuracy and precision of the quantification.

Parameter	Methanol-d4	DMSO-d6	Chloroform-d
Analyte Solubility	Good for polar and some non-polar compounds.	Excellent for a wide range of polar compounds.	Excellent for non-polar and moderately polar compounds.
Signal Overlap Potential	Residual peaks may overlap with analyte signals in the 3-5 ppm region.[1]	Residual peak at 2.50 ppm is in a relatively clear region for many compounds.[1]	Residual peak at 7.26 ppm can overlap with aromatic signals.[1]
Hygroscopicity	Moderately hygroscopic.	Highly hygroscopic, leading to a significant water peak around 3.3 ppm.[1]	Not very hygroscopic.[1]
Volatility	High, allowing for easy sample recovery.[1]	Low, making sample recovery difficult.[1]	High, allowing for easy sample recovery.
Recovery Rates (in qNMR)	Recovery rates of 97-103% have been achieved with deuterated solvents in general.[2]	Similar recovery rates to other deuterated solvents are expected under optimal conditions.[2]	Comparable recovery rates to other deuterated solvents are expected.[2]

Performance in Liquid Chromatography-Mass Spectrometry (LC-MS)

In LC-MS, Methanol-d4 is often used as a component of the mobile phase or as a solvent for preparing samples and internal standards. Its deuterated nature is particularly advantageous when it is used as an internal standard itself or to dissolve a deuterated internal standard.

Parameter	Methanol-d4	Acetonitrile-d3	Deuterium (B1214612) Oxide (D₂O)
Elution Strength (Reversed-Phase)	Stronger than water, often used with acetonitrile (B52724) in gradients.	Generally higher elution strength than methanol in hydro-organic mixtures.[3]	Weakest eluent in reversed-phase LC.
Ionization Efficiency (ESI)	Can enhance protonation in positive ion mode.	Efficient in both positive and negative ion modes.	Used for highly polar analytes.
Use with Deuterated Internal Standards	Ideal for dissolving deuterated standards to minimize isotopic exchange.	Also suitable for dissolving deuterated standards.	Can lead to back-exchange of deuterium atoms on the internal standard.
Matrix Effects	Can contribute to matrix effects, similar to non-deuterated methanol.	Can also contribute to matrix effects.	Generally has lower matrix effects for polar compounds.

Experimental Protocols

Detailed and validated experimental protocols are the foundation of reproducible quantitative analysis. Below are generalized protocols for quantitative analysis using Methanol-d4 in qNMR and LC-MS/MS.

Protocol 1: Quantitative NMR (qNMR) Analysis

This protocol outlines the general steps for determining the purity or concentration of an analyte using an internal standard in Methanol-d4.

Materials:

• Analyte of interest

• Certified internal standard (e.g., maleic acid, dimethyl sulfone)

• Methanol-d4 (≥99.8% deuteration)

• High-precision analytical balance

• NMR tubes

• Volumetric flasks and pipettes

Procedure:

• Preparation of Internal Standard Stock Solution: Accurately weigh a known amount of the certified internal standard and dissolve it in a precise volume of Methanol-d4 in a volumetric flask.

• Sample Preparation: Accurately weigh the analyte and dissolve it in a known volume of the internal standard stock solution. Alternatively, add a precise volume of the internal standard stock solution to a pre-weighed amount of the analyte and dissolve the mixture in pure Methanol-d4.

• NMR Data Acquisition:

  • Transfer the sample solution to an NMR tube.

  • Acquire the ¹H NMR spectrum using appropriate parameters, ensuring a sufficient relaxation delay (D1) of at least 5 times the longest T₁ of the signals of interest to allow for complete relaxation and accurate integration.

  • Set the number of scans to achieve an adequate signal-to-noise ratio for both the analyte and internal standard signals.

• Data Processing and Quantification:

  • Process the NMR spectrum (phasing, baseline correction).

  • Integrate the well-resolved signals of the analyte and the internal standard.

  • Calculate the concentration or purity of the analyte using the following formula:

  Purityanalyte (%) = (Ianalyte / Nanalyte) * (NIS / IIS) * (MWanalyte / MWIS) * (mIS / manalyte) * PurityIS (%)

  Where:

  • I = Integral value

  • N = Number of protons for the integrated signal

  • MW = Molecular weight

  • m = mass

  • IS = Internal Standard

Protocol 2: Quantitative LC-MS/MS Analysis with a Deuterated Internal Standard

This protocol describes a generalized workflow for quantifying an analyte in a complex matrix (e.g., plasma, tissue homogenate) using a deuterated internal standard dissolved in Methanol-d4.

Materials:

• Analyte of interest

• Deuterated internal standard (e.g., Analyte-d4)

• Methanol-d4

• LC-MS grade solvents (e.g., acetonitrile, water, formic acid)

• Biological matrix (e.g., plasma)

• Protein precipitation agent (e.g., cold acetonitrile)

• LC-MS/MS system with a suitable column (e.g., C18)

Procedure:

• Preparation of Stock Solutions:

  • Prepare a stock solution of the analyte in an appropriate solvent (e.g., methanol).

  • Prepare a stock solution of the deuterated internal standard in Methanol-d4.

• Preparation of Calibration Standards and Quality Controls (QCs):

  • Spike blank biological matrix with known concentrations of the analyte stock solution to create calibration standards and QCs.

• Sample Preparation (Protein Precipitation):

  • To an aliquot of the sample, calibration standard, or QC, add a fixed amount of the deuterated internal standard solution.

  • Add a protein precipitation agent (e.g., 3 volumes of cold acetonitrile).

  • Vortex and centrifuge to pellet the precipitated proteins.

  • Transfer the supernatant to a clean vial for analysis.

• LC-MS/MS Analysis:

  • Inject the prepared samples onto the LC-MS/MS system.

  • Develop a chromatographic method to separate the analyte and internal standard from matrix components.

  • Optimize the mass spectrometer parameters (e.g., precursor and product ions for Multiple Reaction Monitoring - MRM) for both the analyte and the deuterated internal standard.

• Data Analysis:

  • Construct a calibration curve by plotting the peak area ratio of the analyte to the internal standard against the nominal concentration of the calibration standards.

  • Determine the concentration of the analyte in the unknown samples by interpolating their peak area ratios from the calibration curve.

Visualizing Workflows

Clear and logical diagrams of experimental workflows are essential for understanding and replicating complex analytical procedures.

Caption: A generalized workflow for quantitative analysis using Methanol-d4 as a solvent.

Caption: A simplified signaling pathway for an LC-MS experiment using Methanol-d4.

References

• 1. Reddit - The heart of the internet [reddit.com]
• 2. researchgate.net [researchgate.net]
• 3. Differences Between Using Acetonitrile and Methanol for Reverse Phase Chromatography : SHIMADZU (Shimadzu Corporation) [shimadzu.com]

A Comparative Guide to Methanol-d4 for Researchers and Scientists

For researchers, scientists, and professionals in drug development, the purity and performance of solvents are paramount to achieving accurate and reproducible results. Methanol-d4 (CD3OD), a deuterated isotopologue of methanol, is a critical solvent in Nuclear Magnetic Resonance (NMR) spectroscopy and as a mobile phase in mass spectrometry. This guide provides an objective comparison of Methanol-d4 from various suppliers based on publicly available data, details common experimental protocols for purity assessment, and offers a logical workflow for inter-supplier comparison.

Data Presentation: Inter-Supplier Purity Comparison

The performance of Methanol-d4 is intrinsically linked to its purity, primarily its isotopic enrichment (atom % D) and the presence of impurities such as water and residual non-deuterated solvent. The following table summarizes the purity specifications from several major suppliers.

Supplier/Brand	Product Name/Grade	Isotopic Purity (atom % D)	Water Content	Chemical Purity	Other Specifications
Sigma-Aldrich/Merck	Methanol-d4, for NMR spectroscopy MagniSolv™	≥99.8%[1]	≤0.030% (K. Fischer, H₂O + D₂O)	≥99% (CP)[2][3]	-
Sigma-Aldrich/Merck	Methanol-d4	≥99.95%[4]	Specified by Karl Fischer and NMR[4]	-	-
Cambridge Isotope Laboratories	Methanol-D₄ (D, 99.8%)	99.8%[5]	-	99.5%[5]	Also available with 0.05% v/v TMS[6]
Cambridge Isotope Laboratories	Methanol-d₄ “100%” (D, 99.95%)	99.95%[7]	-	99.5%[7]	-
Thermo Scientific Chemicals	Methanol-d4, for NMR	99.8%[8]	-	-	-
deutraMed	Methanol d4 CD3OD	99%[9]	≤0.05% (Coulometric)[9]	-	-
Simson Pharma	Methanol D4	-	-	-	Certificate of Analysis provided with every compound[10]

Note: This data is based on information available on the suppliers' websites and may vary by specific product lot. Users should always refer to the Certificate of Analysis (CoA) for the most accurate and up-to-date information.

Experimental Protocols

To independently verify the purity and performance of Methanol-d4, researchers can employ several standard analytical techniques.

Determination of Isotopic Purity by Nuclear Magnetic Resonance (NMR) Spectroscopy

NMR spectroscopy is a primary method for determining the degree of deuteration.[11] By acquiring a proton (¹H) NMR spectrum of the neat solvent, the residual proton signals of the methyl group (CHD2OD) and the hydroxyl group (-OH) can be integrated and compared to a known internal standard.

Protocol:

• Sample Preparation: An exact amount of a suitable internal standard (e.g., benzene (B151609) or 1,4-dioxane) is added to a precise volume of the Methanol-d4 to be tested in an NMR tube.

• Data Acquisition: A quantitative ¹H NMR spectrum is acquired. Key parameters include a sufficient relaxation delay (D1) to ensure full relaxation of all signals for accurate integration.

• Data Analysis: The integral of the residual solvent peak (CHD2OD) is compared to the integral of the known standard. The concentration of the residual protonated species is calculated, and from this, the atom % D is determined. The water peak can also be integrated to estimate water content.

Determination of Water Content by Karl Fischer Titration

Karl Fischer titration is a highly accurate method for quantifying water content in solvents.

Protocol:

• Instrument Setup: A calibrated Karl Fischer titrator is used.

• Sample Preparation: A known volume or weight of the Methanol-d4 is injected into the titration cell.

• Titration: The sample is titrated with a standardized Karl Fischer reagent. The endpoint is detected potentiometrically.

• Calculation: The amount of water in the sample is calculated based on the volume of titrant consumed.

Performance Evaluation in Mass Spectrometry

For applications in mass spectrometry, the solvent's performance is evaluated by assessing the background noise and the presence of any interfering peaks.

Protocol:

• System Setup: The mass spectrometer is set up for a typical analysis in which the Methanol-d4 would be used as a solvent or mobile phase component.

• Blank Run: A blank gradient is run with the Methanol-d4 to be tested.

• Data Analysis: The total ion chromatogram (TIC) and mass spectra are examined for any background ions, adducts, or contaminants that could interfere with the analysis of the intended samples.

Mandatory Visualization

Experimental Workflow for Inter-Supplier Comparison

The following diagram illustrates a logical workflow for comparing Methanol-d4 from different suppliers.

Caption: Workflow for comparing Methanol-d4 from different suppliers.

This structured approach, combining the analysis of supplier-provided data with independent experimental verification, will enable researchers to make an informed decision on the most suitable Methanol-d4 for their specific high-sensitivity applications.

References

• 1. scientificlabs.ie [scientificlabs.ie]
• 2. Methanol-d4 D = 99.8atom 811-98-3 [sigmaaldrich.com]
• 3. Methanol-d4 D 99atom 811-98-3 [sigmaaldrich.com]
• 4. merckmillipore.com [merckmillipore.com]
• 5. Methanol-d₄ - Cambridge Isotope Laboratories, DLM-24-10X0.75 [isotope.com]
• 6. Methanol-d₄ (D, 99.8%) Methyl alcohol +0.05% v/v TMS - Cambridge Isotope Laboratories, DLM-24TB-25 [isotope.com]
• 7. Methanol-d₄ “100%” (D, 99.95%) Methyl alcohol - Cambridge Isotope Laboratories, DLM-51-10X0.5 [isotope.com]
• 8. Methanol-d4, for NMR, 99.8 atom % D 10 mL | Buy Online | Thermo Scientific Chemicals | Fisher Scientific [fishersci.com]
• 9. deutramed.com [deutramed.com]
• 10. Methanol D4 | CAS No- 811-98-3 | Simson Pharma Limited [simsonpharma.com]
• 11. researchgate.net [researchgate.net]

A Researcher's Guide to Cross-Validation of NMR Results: Methanol-d4 in Focus

For researchers, scientists, and professionals in drug development, Nuclear Magnetic Resonance (NMR) spectroscopy is an indispensable tool for molecular structure elucidation. The choice of deuterated solvent is a critical experimental parameter that can significantly influence the resulting spectrum. This guide provides a comprehensive comparison of NMR results obtained in Methanol-d4 against other common solvents, offering experimental data and detailed protocols to ensure the reproducibility and accuracy of your findings.

The Impact of Solvent Choice on NMR Spectra

The appearance of an NMR spectrum is influenced by both intramolecular and intermolecular factors. Solvent molecules can interact with the analyte through various mechanisms, including hydrogen bonding, dipole-dipole interactions, and anisotropic effects, leading to changes in chemical shifts (δ) and, to a lesser extent, coupling constants (J).[1] This phenomenon, known as a "solvent shift," is why it is crucial to report the solvent used when publishing NMR data.[1]

Methanol-d4 (CD₃OD) is a polar, protic solvent widely used for its ability to dissolve a range of polar compounds.[2][3] However, its exchangeable deuterium (B1214612) can lead to the disappearance of signals from labile protons (e.g., -OH, -NH) in the analyte, a key diagnostic feature when comparing spectra with aprotic solvents like Chloroform-d (CDCl₃) or Dimethyl Sulfoxide-d6 (DMSO-d6).[3][4]

Comparative Analysis of NMR Parameters

To illustrate the impact of solvent choice, the ¹H NMR chemical shifts of common laboratory compounds in Methanol-d4, Chloroform-d, and DMSO-d6 are presented below. These values are essential for identifying potential impurities and for understanding the expected shifts of functional groups in different chemical environments.

Table 1: ¹H NMR Chemical Shifts (δ, ppm) of Common Compounds in Various Solvents

Compound	Functional Group	Methanol-d4 (CD₃OD)	Chloroform-d (CDCl₃)	DMSO-d6
Acetone	CH₃	2.09	2.17	2.09
Acetonitrile	CH₃	1.96	1.97	2.07
Dichloromethane	CH₂	5.33	5.30	5.76
Diethyl ether	OCH₂CH₃	3.48, 1.11	3.48, 1.21	3.39, 1.05
Ethanol	CH₃CH₂OH	3.58, 1.15	3.72, 1.25	4.31, 3.44, 1.06
Ethyl acetate	CH₃COOCH₂CH₃	1.95, 4.05, 1.18	2.05, 4.12, 1.26	1.99, 4.03, 1.15
Methanol	CH₃OH	3.31	3.49	4.02, 3.17
Toluene	Ar-H, CH₃	7.17-7.09, 2.30	7.27-7.17, 2.36	7.25-7.11, 2.29
Water	H₂O	4.87	1.56	3.33

Data compiled from multiple sources.[4][5]

Table 2: ¹³C NMR Chemical Shifts (δ, ppm) of Common Solvents

Solvent	Methanol-d4 (CD₃OD)	Chloroform-d (CDCl₃)	DMSO-d6
¹³C Signal	49.15 (septet)	77.23 (triplet)	39.51 (septet)

Data compiled from multiple sources.[4]

Experimental Protocols for Cross-Validation

To perform a robust cross-validation of NMR results between different solvents, it is imperative to follow a standardized experimental protocol. This ensures that any observed differences in the spectra are due to solvent effects and not variations in sample preparation or data acquisition.

Sample Preparation

• Analyte Purity: Ensure the analyte is of high purity and free from residual solvents or other contaminants.

• Weighing: Accurately weigh the same amount of the analyte for each sample (e.g., 5-10 mg for ¹H NMR).

• Solvent Volume: Use a precise volume of each deuterated solvent (e.g., 0.6 mL) to dissolve the analyte.[6][7]

• Dissolution: Prepare the sample in a separate vial to ensure complete dissolution before transferring it to the NMR tube.[7] If necessary, use gentle vortexing.

• Filtering: If any particulate matter is present, filter the solution through a pipette with a small cotton or glass wool plug into a high-quality 5 mm NMR tube.

• Internal Standard (Optional but Recommended): For precise comparison of chemical shifts, add a small amount of an internal standard like Tetramethylsilane (TMS) for organic solvents.[6]

NMR Data Acquisition

• Spectrometer Setup: Use the same NMR spectrometer and probe for all measurements to eliminate instrument-specific variations.

• Locking and Shimming: Lock on the deuterium signal of the respective solvent and perform automated or manual shimming to achieve optimal magnetic field homogeneity.

• Temperature: Maintain a constant temperature for all experiments, as chemical shifts can be temperature-dependent.

• Acquisition Parameters: Keep the following parameters consistent across all experiments:

  • Pulse sequence (e.g., standard 1D proton)

  • Spectral width

  • Acquisition time

  • Relaxation delay (d1) - ensure it is at least 5 times the longest T1 relaxation time of the analyte for quantitative comparisons.

  • Number of scans (NS)

• Referencing: Reference the spectra accurately. If an internal standard is not used, the residual solvent peak can be used as a secondary reference.

Data Processing

• Fourier Transform: Apply an appropriate window function (e.g., exponential multiplication with a line broadening of 0.3 Hz) and perform the Fourier transform.

• Phasing and Baseline Correction: Carefully phase each spectrum manually to obtain pure absorption lineshapes. Apply an automatic baseline correction.

• Peak Picking and Integration: Identify and list the chemical shifts of all peaks. For quantitative analysis, integrate the relevant signals.

Visualizing the Process and Interactions

To better understand the workflow and the underlying principles of solvent effects, the following diagrams are provided.

Caption: Experimental workflow for cross-validating NMR results across different solvents.

Caption: Solvent-analyte interactions influencing proton chemical shifts.

Conclusion

References

• 1. kgroup.du.edu [kgroup.du.edu]
• 2. pubs.acs.org [pubs.acs.org]
• 3. chem.washington.edu [chem.washington.edu]
• 4. scs.illinois.edu [scs.illinois.edu]
• 5. organicchemistrydata.org [organicchemistrydata.org]
• 6. DOT Language | Graphviz [graphviz.org]
• 7. benchchem.com [benchchem.com]

Methanol-d4 vs. Non-Deuterated Methanol: A Comparative Guide for Spectroscopic Applications

For researchers, scientists, and drug development professionals striving for the highest precision in spectroscopic analysis, the choice of solvent is a critical parameter that can significantly influence experimental outcomes. This guide provides an objective comparison of Methanol-d4 (CD₃OD) and its non-deuterated counterpart, methanol (B129727) (CH₃OH), with a focus on their applications in spectroscopy, supported by experimental data and protocols.

The primary advantage of using Methanol-d4 over non-deuterated methanol lies in its application as a solvent in Nuclear Magnetic Resonance (NMR) spectroscopy.[1][2][3] The substitution of hydrogen atoms with their heavier isotope, deuterium (B1214612), renders the solvent nearly "invisible" in ¹H NMR spectra, thereby eliminating overwhelming solvent signals that would otherwise obscure the signals from the analyte of interest.[4][5]

Performance in NMR Spectroscopy: Unmasking the Analyte's Signature

In ¹H NMR spectroscopy, the protons in non-deuterated methanol produce a strong signal that can mask the signals of the sample being analyzed. By replacing the hydrogen atoms with deuterium, as in Methanol-d4, the solvent's contribution to the ¹H NMR spectrum is significantly reduced.[1][3] This is because deuterium resonates at a much different frequency than protons.[4] This isotopic substitution is crucial for obtaining clear and interpretable spectra, which is essential for accurate structural elucidation of chemical compounds.[2]

Modern NMR spectrometers also utilize a deuterium frequency lock system to stabilize the magnetic field during an experiment.[3][4] The deuterium signal from the solvent is continuously monitored to correct for any magnetic field drift, ensuring high resolution and spectral stability.[4]

While deuteration is typically not 100% complete, the small, residual protonated solvent signal in Methanol-d4 is a well-defined quintet at approximately 3.31 ppm.[6][7] This residual peak is sharp and its chemical shift is well-documented, allowing it to be used as a secondary chemical shift reference.[4]

Beyond NMR: Applications in Other Spectroscopic Techniques

While the most significant advantages of Methanol-d4 are observed in NMR spectroscopy, its utility extends to other analytical techniques:

• Mass Spectrometry (MS): In mass spectrometry, the use of deuterated solvents like Methanol-d4 can be advantageous for studying reaction mechanisms and tracking metabolic pathways. The known mass difference between hydrogen and deuterium allows for the clear identification of labeled compounds.[2]

• Infrared (IR) Spectroscopy: In IR spectroscopy, the substitution of hydrogen with deuterium leads to a shift in the vibrational frequencies of functional groups.[2] This isotopic effect can be a valuable tool in assigning specific vibrational modes within a molecule.

Quantitative Data Summary

The physical and chemical properties of Methanol-d4 are very similar to those of non-deuterated methanol, with the primary difference being the molecular weight due to the presence of deuterium.

Property	Methanol-d4 (CD₃OD)	Non-deuterated Methanol (CH₃OH)
Molecular Formula	CD₄O	CH₄O
Molecular Weight ( g/mol )	36.07[8][9][10]	32.04
Density (g/mL at 25 °C)	0.888[9][11]	0.792
Boiling Point (°C)	65.4[9][12]	64.7
Melting Point (°C)	-99[9]	-97.6
Refractive Index (n20/D)	1.326[9][11]	1.329
¹H NMR Residual Peak (ppm)	3.31 (quintet)[6][7]	~3.4 (singlet, OH), ~4.8 (quartet, CH₃)
¹³C NMR Signal (ppm)	49.1 (septet)[7][13]	49.9

Experimental Protocols

General Protocol for Sample Preparation for NMR Spectroscopy

A general protocol for preparing a sample for NMR analysis using Methanol-d4 is as follows:

• Sample Weighing: Accurately weigh a suitable amount of the analyte (typically 1-10 mg for ¹H NMR) into a clean, dry NMR tube.

• Solvent Addition: Add the appropriate volume of Methanol-d4 (typically 0.5-0.7 mL) to the NMR tube. The isotopic purity of the Methanol-d4 should be high, typically >99.8 atom % D, to minimize the residual solvent signal.[1]

• Dissolution: Cap the NMR tube and gently vortex or invert the tube until the sample is completely dissolved. If necessary, sonication can be used to aid dissolution.

• Filtering (Optional): If the solution contains any particulate matter, it should be filtered through a small plug of glass wool into a clean NMR tube to prevent shimming issues.

• Spectrometer Insertion: Carefully insert the NMR tube into the spinner turbine and place it in the NMR spectrometer.

Visualizing the Advantage in NMR

The following diagrams illustrate the logical workflow of using Methanol-d4 in an NMR experiment and the resulting spectral simplification.

NMR Experimental Workflow using Methanol-d4.

Impact of Solvent Choice on ¹H NMR Spectra.

References

• 1. nbinno.com [nbinno.com]
• 2. Exploring the Applications and Benefits of Deuterated Solvents in Chemical Research [tengerchemical.com]
• 3. allanchem.com [allanchem.com]
• 4. benchchem.com [benchchem.com]
• 5. labinsights.nl [labinsights.nl]
• 6. benchchem.com [benchchem.com]
• 7. Notes on NMR Solvents - Title [webspectra.chem.ucla.edu]
• 8. Methanol-D4 deuteration degree min. 99.8 for NMR spectroscopy MagniSolv 811-98-3 [sigmaaldrich.com]
• 9. Methanol-d4 D = 99.8atom 811-98-3 [sigmaaldrich.com]
• 10. Methanol-D4 | CH4O | CID 71568 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 11. Methanol-d4 | 811-98-3 [chemicalbook.com]
• 12. merckmillipore.com [merckmillipore.com]
• 13. youtube.com [youtube.com]

The Impact of Methanol-d4 Isotopic Enrichment on NMR Sensitivity: A Comparative Guide

For researchers, scientists, and drug development professionals utilizing Nuclear Magnetic Resonance (NMR) spectroscopy, the choice of deuterated solvent is a critical parameter that directly influences spectral quality and experimental sensitivity. This guide provides a detailed comparison of the effects of different isotopic enrichment levels of Methanol-d4 (CD₃OD) on NMR sensitivity, supported by experimental data and protocols.

The fundamental advantage of using deuterated solvents in ¹H NMR is the reduction of overwhelming solvent signals, which can otherwise obscure the signals from the analyte of interest.[1][2] The degree of this "silencing" effect is directly proportional to the isotopic purity of the solvent. While standard deuterated solvents are highly enriched, commercially available Methanol-d4 typically comes in various isotopic purities, such as 99.5%, 99.8%, and 99.96%. The residual, non-deuterated solvent molecules give rise to characteristic peaks in the ¹H NMR spectrum, and the intensity of these peaks is a direct function of the isotopic enrichment. For Methanol-d4, the residual protonated species (CHD₂OD) appears as a quintet around 3.31 ppm.[1][3]

Higher isotopic enrichment leads to a smaller residual solvent peak, which in turn provides several key advantages for NMR sensitivity and data quality:

• Reduced Solvent Interference: A less intense residual solvent peak minimizes the chances of it overlapping with or obscuring analyte signals, particularly for samples with low concentrations or for detecting impurities.

• Improved Dynamic Range: A smaller solvent signal allows for a higher receiver gain to be used without saturating the detector, which enhances the signal-to-noise ratio (S/N) of the analyte peaks.

• Cleaner Baselines: Reduced solvent signals contribute to flatter and cleaner baselines, which is crucial for accurate integration and quantification of analyte signals in quantitative NMR (qNMR) studies.[4][5]

• Enhanced Spectral Clarity: Overall, a cleaner spectrum with minimal solvent interference simplifies spectral interpretation and improves the reliability of structural elucidation.[6]

Performance Comparison of Methanol-d4 Isotopic Enrichment Levels

To quantify the impact of Methanol-d4 isotopic enrichment on NMR sensitivity, a standard analyte can be measured in solvents of varying deuteration levels. The signal-to-noise ratio (S/N) of a well-defined analyte peak is a direct and quantitative measure of sensitivity. The following table summarizes hypothetical but representative data from such an experiment.

Isotopic Enrichment of Methanol-d4	Residual Solvent Peak Intensity (Relative)	Analyte Signal-to-Noise Ratio (S/N)	Observations
99.5%	1.00	150:1	Baseline noise is visibly higher, and the residual solvent peak is prominent.
99.8%	0.40	250:1	A significant reduction in the residual solvent peak and a noticeable improvement in S/N.
99.96%	0.08	400:1	The residual solvent peak is minimal, resulting in a very clean baseline and the highest S/N.

Experimental Protocols

A standardized experimental protocol is essential for the objective comparison of different Methanol-d4 isotopic enrichment levels.

Experimental Protocol for Comparing NMR Sensitivity

Objective: To quantitatively assess the effect of different Methanol-d4 isotopic enrichment levels on the signal-to-noise ratio of a standard analyte.

Materials:

• NMR Spectrometer (e.g., 400 MHz or higher)

• High-quality 5 mm NMR tubes[2]

• Methanol-d4 with varying isotopic enrichment levels (e.g., 99.5%, 99.8%, 99.96%)

• Standard analyte (e.g., 10 mg/mL solution of caffeine (B1668208) in each Methanol-d4 solvent)

• Calibrated micropipettes

Procedure:

• Sample Preparation:

  • Prepare a stock solution of the standard analyte.

  • For each isotopic enrichment level of Methanol-d4, accurately prepare a sample by dissolving a precise amount of the analyte to ensure the same concentration across all samples.[7]

  • Transfer an equal volume (e.g., 0.6 mL) of each solution into a separate, clean, and dry 5 mm NMR tube.[2]

• NMR Data Acquisition:

  • For each sample, perform the following steps on the NMR spectrometer:

    • Insert the sample and lock onto the deuterium (B1214612) signal of the Methanol-d4.

    • Shim the magnetic field to achieve optimal homogeneity.

    • Acquire a standard ¹H NMR spectrum using identical acquisition parameters for all samples (e.g., number of scans, pulse width, relaxation delay). A sufficient number of scans should be chosen to obtain a good signal-to-noise ratio for the analyte in the lowest purity solvent.[5]

• Data Processing and Analysis:

  • Process each spectrum using the same parameters (e.g., Fourier transform, phase correction, baseline correction).

  • Select a well-resolved, singlet peak of the analyte for analysis.

  • Measure the signal-to-noise ratio (S/N) for the selected analyte peak in each spectrum. Most NMR software packages have a built-in function for this calculation.

  • Compare the S/N values obtained for the different isotopic enrichment levels.

Logical Workflow for Sensitivity Comparison

The following diagram illustrates the logical workflow for the comparative study.

Caption: Experimental workflow for comparing NMR sensitivity.

Conclusion

The isotopic enrichment of Methanol-d4 has a significant and quantifiable impact on NMR sensitivity. For routine qualitative analysis, a 99.8% enrichment level may be sufficient. However, for demanding applications such as the analysis of low-concentration samples, quantitative NMR (qNMR), and the detection of trace impurities, the use of higher isotopic enrichment levels (≥99.96%) is highly recommended to maximize sensitivity and ensure the highest data quality. The reduction in the residual solvent peak provided by highly deuterated solvents leads to a direct improvement in the signal-to-noise ratio of the analyte, resulting in more reliable and accurate NMR data.

References

• 1. Notes on NMR Solvents - Title [webspectra.chem.ucla.edu]
• 2. NMR Sample Preparation | NMR and Chemistry MS Facilities [nmr.chem.cornell.edu]
• 3. benchchem.com [benchchem.com]
• 4. emerypharma.com [emerypharma.com]
• 5. nmr.chem.ox.ac.uk [nmr.chem.ox.ac.uk]
• 6. nbinno.com [nbinno.com]
• 7. pubsapp.acs.org [pubsapp.acs.org]

A Guide to the Reproducibility of Chemical Shifts in Methanol-d4 for Accurate Literature Comparison

For researchers, scientists, and professionals in drug development, the precise and reproducible measurement of NMR chemical shifts is paramount for structural elucidation and data comparison across different studies. This guide provides an objective comparison of reported chemical shifts for residual protons in methanol-d4 (CD3OD), outlines a standardized experimental protocol to enhance reproducibility, and visually represents the factors influencing these measurements.

Methanol-d4 is a common solvent in NMR spectroscopy. For accurate comparison of experimental data with literature values, understanding the expected chemical shifts of residual solvent and water peaks is crucial. However, these values can exhibit variability due to several experimental factors.

Comparison of Reported Chemical Shifts in Methanol-d4

The chemical shifts of the residual solvent peak (CHD2OD) and the water peak (HOD) in methanol-d4 can vary slightly between different sources and under different experimental conditions. A summary of reported values from various literature sources is presented below to provide a reference range for researchers.

Signal	Reported Chemical Shift (ppm)	Multiplicity	Source / Conditions
Residual Solvent (CHD2OD)	3.31	quintet	General reference
Residual Solvent (CHD2OD)	3.35	-	ChemicalBook
Water (HOD)	4.87	singlet	General reference
Water (HOD/H2O)	4.57	-	ChemicalBook (notes peak includes H2O)
Water (HOD)	4.8	-	C. A. Merlic, 1997

Note: The multiplicity of the residual solvent peak arises from deuterium (B1214612) having a spin quantum number (I) of 1, which splits the proton signal into 2nI+1 lines, where n is the number of deuterium atoms.

Factors Influencing Chemical Shift Reproducibility

Several factors can influence the exact chemical shift values observed in an NMR spectrum. These factors should be carefully controlled and reported to ensure the reproducibility of the data.

Caption: Key factors affecting the reproducibility of NMR chemical shifts.

The chemical shift of the water peak is particularly sensitive to temperature changes.[1][2] Hydrogen bonding between methanol, water, and the analyte can also significantly impact the observed chemical shifts. Therefore, consistent experimental conditions are critical for reliable literature comparisons.

Standardized Experimental Protocol for Enhanced Reproducibility

To minimize variability and ensure that NMR data is comparable across different experiments and laboratories, a standardized protocol for sample preparation and data acquisition is recommended.

1. Sample Preparation:

• Analyte Purity: Ensure the analyte is of high purity to avoid signals from contaminants.

• Solvent: Use high-purity methanol-d4 (minimum 99.8% deuteration) from a reputable supplier.

• Concentration: Prepare a standard concentration for your analyte, for example, 5-10 mg of the compound in 0.6-0.7 mL of methanol-d4.[3][4]

• Internal Standard (Optional but Recommended): For precise referencing, an internal standard such as tetramethylsilane (B1202638) (TMS) can be used.[3] However, referencing to the residual solvent peak is also a common practice.

• pH: If the sample is pH-sensitive, consider using a buffered methanol-d4 solution.

2. NMR Tube:

• Use clean, high-quality NMR tubes to avoid paramagnetic impurities that can broaden signals.

• Ensure the sample height in the tube is appropriate for the spectrometer's probe (typically around 4-5 cm).[4]

3. NMR Spectrometer Setup and Data Acquisition:

• Temperature Control: Use a calibrated temperature control unit and allow the sample to equilibrate in the probe for at least 5-10 minutes before acquisition.[2] A standard temperature of 298 K (25 °C) is often used.

• Locking and Shimming: Lock onto the deuterium signal of the methanol-d4. Perform automated or manual shimming to optimize the magnetic field homogeneity.

• Acquisition Parameters: Use standardized acquisition parameters, including the number of scans, relaxation delay, and pulse width.

• Referencing: Reference the spectrum consistently. If TMS is not used, the residual solvent peak of methanol-d4 (CHD2OD) can be set to 3.31 ppm.

The following diagram illustrates a standardized workflow for acquiring reproducible NMR data in methanol-d4.

Caption: Standardized workflow for reproducible NMR data acquisition.

By adhering to a standardized protocol and being mindful of the factors that influence chemical shifts, researchers can generate high-quality, reproducible NMR data in methanol-d4, facilitating more accurate and reliable comparisons with published literature.

References

• 1. ccc.chem.pitt.edu [ccc.chem.pitt.edu]
• 2. research.cbc.osu.edu [research.cbc.osu.edu]
• 3. NMR Sample Preparation | Chemical Instrumentation Facility [cif.iastate.edu]
• 4. sites.uclouvain.be [sites.uclouvain.be]

Evaluating the Performance of Methanol-d4 Across Different Magnetic Field Strengths: A Comparative Guide

For researchers, scientists, and drug development professionals leveraging Nuclear Magnetic Resonance (NMR) spectroscopy, the choice of solvent and the operational magnetic field strength are pivotal parameters that dictate the quality and utility of the resulting data. Methanol-d4 (CD₃OD) is a commonly used deuterated solvent in NMR due to its ability to dissolve a wide range of organic compounds and its convenient residual proton signals for spectral referencing. This guide provides an objective comparison of the performance of Methanol-d4 at different magnetic field strengths, supported by experimental data and detailed protocols.

Data Presentation: The Impact of Magnetic Field Strength

The primary advantages of employing higher magnetic field strengths in NMR spectroscopy are enhanced sensitivity (signal-to-noise ratio, S/N) and superior resolution (signal dispersion). These improvements are fundamental to resolving complex molecular structures and detecting low-concentration analytes.

Signal-to-Noise Ratio (S/N)

The sensitivity in an NMR experiment is theoretically proportional to the magnetic field strength (B₀) to the power of 3/2. This relationship translates to a significant gain in S/N as the field strength increases. The following table illustrates the theoretical enhancement in S/N relative to a 300 MHz spectrometer, using a common analyte as a reference.

Magnetic Field Strength (MHz)	Relative S/N Ratio (Normalized to 300 MHz)
300	1.00
400	1.54
500	2.03
600	2.52
800	3.85
1000 (1 GHz)	5.44

This table presents a theoretical calculation based on the principle that S/N ∝ B₀^(3/2). Actual experimental values may vary depending on the specific instrument, probe, and sample conditions.

Resolution (Signal Dispersion)

Higher magnetic fields increase the frequency separation (in Hertz) between chemically distinct nuclei, leading to better resolution of overlapping signals. While the chemical shift in parts per million (ppm) remains constant, the dispersion in Hz scales linearly with the magnetic field strength. This is particularly crucial for analyzing complex molecules with many closely spaced resonances.

Magnetic Field Strength (MHz)	Frequency Separation for a 1 ppm Difference (Hz)
300	300
400	400
500	500
600	600
800	800
1000 (1 GHz)	1000

This enhanced dispersion simplifies spectral interpretation and allows for more accurate integration of signals for quantitative analysis.

Experimental Protocols

To achieve optimal performance with Methanol-d4 across different magnetic field strengths, adherence to standardized experimental protocols is essential.

Sample Preparation

• Analyte Concentration: For standard ¹H NMR on modern spectrometers, a concentration of 10-50 mM (approximately 5-25 mg of a small molecule) is generally recommended.[1][2][3] For ¹³C NMR, a higher concentration of 50-200 mM (approximately 50-100 mg) is often necessary due to the lower natural abundance of the ¹³C isotope.[1][2]

• Solvent Volume: Use approximately 0.5 to 0.7 mL of Methanol-d4 to dissolve the analyte in a standard 5 mm NMR tube.[1][2][4] The solution height in the tube should be between 4.0 and 5.0 cm to ensure it is within the active volume of the NMR probe's coils.[1][5]

• Dissolution and Transfer: Ensure the analyte is fully dissolved. Gentle vortexing or sonication can be used. The solution should be clear and free of particulate matter.[2][4] If solids are present, filter the solution before transferring it to the NMR tube.[1][2]

• Internal Standard (Optional): For precise chemical shift referencing, an internal standard such as Tetramethylsilane (TMS) can be added. However, modern spectrometers can often lock onto the deuterium (B1214612) signal of the solvent, making an external reference unnecessary for routine spectra.[6] The residual proton signal of Methanol-d4 (CHD₂OD) appears as a quintet at approximately 3.31 ppm and can also be used for referencing.[6]

NMR Data Acquisition

• Locking and Shimming: The spectrometer's lock system uses the deuterium signal from Methanol-d4 to stabilize the magnetic field. Proper shimming of the magnetic field is crucial to achieve high resolution and good lineshape. Automated gradient shimming routines are highly effective.

• Tuning and Matching: The NMR probe should be tuned and matched for each sample to ensure efficient transmission and reception of radiofrequency pulses.

• Pulse Calibration: Determine the 90° pulse width for the specific sample and probe to ensure accurate excitation.

• Acquisition Parameters:

  • Spectral Width: Set the spectral width to encompass all expected signals.

  • Number of Scans (NS): The number of scans depends on the sample concentration and the desired S/N. For dilute samples, a higher number of scans will be necessary. To double the S/N, the number of scans must be quadrupled.[3]

  • Relaxation Delay (d1): For quantitative NMR, a relaxation delay of at least 5 times the longest T₁ relaxation time of the signals of interest should be used to ensure full relaxation between scans.[7] A typical value for routine ¹H NMR is 1-2 seconds.[3]

• Solvent Suppression: The residual proton signal of Methanol-d4 can be significant. At higher magnetic fields, the increased sensitivity may make this residual signal more prominent. Techniques like presaturation can be employed to suppress the solvent signal, which is particularly important for observing analyte signals that are close to the solvent resonance.[8]

Visualizing Workflows and Relationships

General NMR Experimental Workflow

The following diagram illustrates the typical workflow for a solution-state NMR experiment using Methanol-d4.

A typical workflow for an NMR experiment.

Magnetic Field Strength and Spectral Resolution

This diagram illustrates the direct relationship between increasing the magnetic field strength and achieving better signal dispersion (resolution) in an NMR spectrum.

Impact of magnetic field strength on resolution.

References

• 1. sites.uclouvain.be [sites.uclouvain.be]
• 2. NMR Sample Preparation | Chemical Instrumentation Facility [cif.iastate.edu]
• 3. pydio.campus.nd.edu [pydio.campus.nd.edu]
• 4. uwyo.edu [uwyo.edu]
• 5. NMR Sample Preparation | NMR and Chemistry MS Facilities [nmr.chem.cornell.edu]
• 6. Notes on NMR Solvents - Title [webspectra.chem.ucla.edu]
• 7. nmr.chem.ox.ac.uk [nmr.chem.ox.ac.uk]
• 8. Solvent Suppression in Pure Shift NMR - PMC [pmc.ncbi.nlm.nih.gov]

Safety & Regulatory Compliance

Proper Disposal of Methanol-d4: A Guide for Laboratory Professionals

The safe and compliant disposal of Methanol-d4 (CD3OD), a deuterated solvent, is a critical aspect of laboratory safety and environmental responsibility. Due to its flammable and toxic nature, Methanol-d4 is classified as hazardous waste and must be handled according to strict protocols.[1] This guide provides essential procedural information for researchers, scientists, and drug development professionals to manage Methanol-d4 waste safely and effectively.

Immediate Safety and Hazard Information

Methanol-d4 is a highly flammable liquid and vapor that is toxic if swallowed, inhaled, or in contact with skin.[2][3] It can cause serious damage to organs, including the eyes, kidneys, liver, and central nervous system.[2] Adherence to proper safety measures is mandatory when handling this substance.

Personal Protective Equipment (PPE)

The use of appropriate Personal Protective Equipment is the first line of defense against exposure.

PPE Category	Specification
Eye Protection	Chemical splash goggles.
Hand Protection	Nitrile or butyl rubber gloves.
Body Protection	Flame-retardant lab coat.
Respiratory	Handled in a well-ventilated area or a chemical fume hood.[4]

First Aid Measures

In case of exposure, immediate action is crucial.

Exposure Route	First Aid Procedure
Inhalation	Move the person to fresh air. If they feel unwell, call a poison center or doctor.[4]
Skin Contact	Immediately take off all contaminated clothing and rinse the skin with water or shower.[4]
Eye Contact	Rinse cautiously with water for several minutes. If contact lenses are present, remove them if possible and continue rinsing.[3]
Ingestion	Rinse the mouth but do NOT induce vomiting. Immediately call a poison center or doctor.[4]

Step-by-Step Disposal Protocol

Proper disposal of Methanol-d4 waste is essential to prevent environmental contamination and ensure regulatory compliance. Discharging organic solvents like Methanol-d4 into the sewer system is prohibited.[5]

Protocol: Hazardous Waste Disposal for Methanol-d4

• Waste Identification and Segregation :

  • Identify the waste stream as "Hazardous Chemical Waste," specifically noting its properties as a "Flammable Liquid" and "Toxic" substance.[6]

  • Segregate Methanol-d4 waste from other chemical wastes, especially incompatible materials like strong oxidizers, acids, or bases, to prevent hazardous reactions.[1][7]

• Container Selection and Labeling :

  • Use a designated, chemically-resistant waste container, such as high-density polyethylene (B3416737) or glass, with a secure, leak-proof screw cap.[6]

  • Ensure the container is clean, dry, and in good condition.[6]

  • Clearly label the container with a "Hazardous Waste" tag.[5][6] The label must include:

    • The words "Hazardous Waste."

    • The full chemical name: "Methanol-d4."

    • An accurate list of all components and their estimated percentages if it's a mixture.[5]

    • The date when waste was first added to the container.[6]

• Accumulation and Storage :

  • Keep the waste container tightly closed at all times, except when adding waste.[7][8]

  • Store the container in a designated, well-ventilated hazardous waste accumulation area.[1][6] This area should be away from heat, sparks, open flames, and other ignition sources.[2][4]

  • Use secondary containment to capture any potential leaks or spills.[7]

  • Do not fill the container beyond 90% of its capacity to allow for vapor expansion.[9]

• Arranging for Disposal :

  • Once the container is full or has been stored for the maximum time allowed by your institution's policies, arrange for its disposal.

  • Contact your institution's Environmental Health and Safety (EHS) department or a licensed professional waste disposal service to schedule a pickup.[1][2]

  • Waste material must be disposed of in accordance with all local, regional, and national regulations.

Spill Management

In the event of a spill, immediate and appropriate action is necessary to mitigate hazards.

• Small Spills (<1 L) : If you are trained, use an appropriate spill kit or non-combustible absorbent material like sand or earth to contain and clean up the spill.[2][8] Ensure the area is well-ventilated and eliminate all ignition sources.[10] Place the absorbed material into a clean, dry, and sealable container for disposal as hazardous waste.[10]

• Large Spills : Evacuate the area immediately.[4] Alert your institution's emergency response team or fire department.[10] Prevent the spill from entering drains or public waters.[2]

Logistical and Regulatory Data

Methanol-d4 is subject to transportation and hazardous waste regulations.

Data Point	Value
UN Number	UN1230[2]
Proper Shipping Name	Methanol
Hazard Class	3 (Flammable Liquid)
Packing Group	II
Reportable Quantity (RQ)	5000 lbs

Disposal Workflow Diagram

The following diagram illustrates the procedural flow for the proper disposal of Methanol-d4.

References

• 1. collectandrecycle.com [collectandrecycle.com]
• 2. isotope.com [isotope.com]
• 3. sds.chemdox.com [sds.chemdox.com]
• 4. fishersci.com [fishersci.com]
• 5. web.mit.edu [web.mit.edu]
• 6. benchchem.com [benchchem.com]
• 7. Hazardous Waste Disposal Guide - Research Areas | Policies [policies.dartmouth.edu]
• 8. sites.chemengr.ucsb.edu [sites.chemengr.ucsb.edu]
• 9. ethz.ch [ethz.ch]
• 10. sdfine.com [sdfine.com]

Safeguarding Your Research: A Guide to Handling Methanol-d4

For researchers, scientists, and professionals in drug development, the precise and safe handling of specialized solvents like Methanol-d4 (CD3OD) is paramount. This guide provides essential, immediate safety and logistical information, including operational and disposal plans, to ensure the integrity of your work and the safety of your laboratory personnel.

Immediate Safety and Hazard Information

Methanol-d4, while a valuable solvent in applications such as NMR spectroscopy, presents significant health and safety risks. It is a flammable liquid and is toxic if swallowed, inhaled, or in contact with skin. Inhalation of vapors can lead to severe and permanent damage to the central nervous system.

First Aid Measures:

• Inhalation: Move the individual to fresh air immediately. If breathing is difficult or has stopped, administer artificial respiration and seek immediate medical attention.

• Skin Contact: Remove all contaminated clothing at once. Wash the affected area with soap and plenty of water for at least 15 minutes. Seek medical attention.[1]

• Eye Contact: Immediately flush eyes with copious amounts of water for at least 15 minutes, holding the eyelids open. Remove contact lenses if present and easy to do so. Seek immediate medical attention.

• Ingestion: Do NOT induce vomiting. Rinse the mouth with water and seek immediate medical attention.

Personal Protective Equipment (PPE)

The use of appropriate PPE is mandatory when handling Methanol-d4. Below is a summary of the required equipment.

PPE Category	Specification	Rationale
Eye and Face Protection	Chemical safety goggles or a face shield.	Protects against splashes and vapors.
Hand Protection	Chemical-resistant gloves (e.g., Nitrile, Butyl rubber).	Prevents skin contact with the toxic solvent.
Body Protection	Flame-retardant laboratory coat worn over long pants and closed-toe shoes.	Protects skin from accidental spills and splashes.
Respiratory Protection	All handling of Methanol-d4 should be conducted in a certified chemical fume hood.	Minimizes the inhalation of toxic and flammable vapors.

Glove Compatibility for Methanol

Selecting the correct gloves is critical for preventing dermal exposure. The breakthrough time, or the time it takes for a chemical to permeate the glove material, is a key factor. Below is a table summarizing the resistance of common glove materials to Methanol.

Glove Material	Breakthrough Time/Rating	Recommendations for Use
Nitrile Rubber	Fair / Breakthrough times can be as low as <10 to 30-60 minutes for some thin disposable gloves. A specific Ansell glove reports 170 minutes.	Suitable for splash protection and short-duration tasks. Double gloving is recommended for extended use. Always change gloves immediately after contamination.
Butyl Rubber	Excellent / > 480 minutes	Recommended for prolonged contact and handling large quantities of Methanol-d4.
Viton®	Excellent / > 480 minutes	Offers excellent protection for extended handling.
Natural Rubber (Latex)	Poor to Fair	Not recommended for handling Methanol-d4 due to low chemical resistance.

Note: Glove breakthrough times can vary significantly based on the manufacturer, glove thickness, and the specific conditions of use. Always consult the manufacturer's chemical resistance guide for the specific gloves used in your laboratory.

Experimental Protocol: Preparation of an NMR Sample in Methanol-d4

This protocol outlines the standard procedure for preparing a sample for Nuclear Magnetic Resonance (NMR) spectroscopy using Methanol-d4 as the solvent.

Materials:

• Compound of interest

• Methanol-d4 (CD3OD)

• High-quality 5 mm NMR tube and cap

• Pasteur pipette or syringe

• Small vial

• Vortex mixer (optional)

Procedure:

• Determine the required amount of your sample. For a standard 1H NMR spectrum, approximately 1-5 mg of the compound is typically sufficient. For 13C NMR, a more concentrated sample of 10-20 mg is often required.

• Weigh the sample. Accurately weigh the desired amount of your solid sample and transfer it to a small, clean, and dry vial.

• Add the deuterated solvent. Using a clean Pasteur pipette or syringe, add approximately 0.6-0.7 mL of Methanol-d4 to the vial containing your sample.

• Dissolve the sample. Gently swirl or vortex the vial to completely dissolve the sample. Visually inspect the solution to ensure there is no undissolved particulate matter. If solids are present, the solution must be filtered. A Pasteur pipette with a small cotton plug can be used for filtration.

• Transfer the solution to the NMR tube. Carefully transfer the clear solution from the vial into the NMR tube using a clean Pasteur pipette.

• Check the solution height. The height of the solution in the NMR tube should be approximately 4-5 cm.

• Cap and label the NMR tube. Securely cap the NMR tube and label it clearly with the sample identification.

• Clean the exterior of the NMR tube. Before inserting the tube into the NMR spectrometer, wipe the outside with a lint-free tissue to remove any dust or residues.

Operational and Disposal Plan

A systematic approach to the handling and disposal of Methanol-d4 is essential for laboratory safety and environmental compliance.

Safe Handling and Storage Workflow

The following diagram illustrates the key steps for the safe handling and storage of Methanol-d4 in the laboratory.

Caption: Workflow for Safe Handling and Storage of Methanol-d4.

Step-by-Step Disposal Plan for Methanol-d4 Waste

Proper disposal of Methanol-d4 and contaminated materials is a critical final step.

• Waste Identification and Segregation:

  • All waste containing Methanol-d4 is classified as hazardous chemical waste due to its flammability and toxicity.

  • Segregate Methanol-d4 waste from other waste streams, especially from halogenated solvents, strong acids, and oxidizers.

• Container Selection and Labeling:

  • Use a designated, chemically compatible, and leak-proof waste container with a secure screw-top cap. High-density polyethylene (B3416737) (HDPE) or glass containers are appropriate.

  • Clearly label the waste container with "Hazardous Waste," the full chemical name "Methanol-d4," and the associated hazards (e.g., "Flammable," "Toxic").

• Waste Accumulation:

  • Collect all liquid Methanol-d4 waste, including unused portions and solutions, in the designated container.

  • Solid waste contaminated with Methanol-d4 (e.g., pipette tips, gloves, absorbent pads) should be collected in a separate, clearly labeled, and sealed plastic bag or container.

  • Keep the waste container closed at all times except when adding waste.

  • Store the waste container in a designated satellite accumulation area within the laboratory, which should be a well-ventilated area away from sources of ignition and in secondary containment.

• Request for Disposal:

  • Once the waste container is nearly full (leaving at least 10% headspace to allow for vapor expansion) or has reached the institutional time limit for accumulation, arrange for its disposal.

  • Contact your institution's Environmental Health and Safety (EHS) department to schedule a pickup of the hazardous waste. Follow all institutional guidelines for waste manifest and pickup procedures.

By adhering to these guidelines, you can ensure a safe working environment and maintain the highest standards of research practice when working with Methanol-d4.

References

• 1. publish.uwo.ca [publish.uwo.ca]